Antitubercular agent-40

Core Science & Biosynthesis

Antitubercular Agent-40: A Technical Guide on the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the mechanism of action for the novel investigational antitubercular agent, designated "Antitubercular agent-40." This agent represents a promising class of prodrugs targeting the mycolic acid biosynthesis pathway, a critical component of the Mycobacterium tuberculosis cell wall.[1][2] This guide details the agent's activation, molecular target engagement, and downstream effects, supported by quantitative data, detailed experimental protocols, and illustrative diagrams of the key processes.

Introduction: Targeting the Mycolic Acid Pathway

The cell wall of Mycobacterium tuberculosis is a unique and complex structure, rich in lipids, with mycolic acids being a major and essential component.[1][3] These very-long-chain fatty acids are covalently linked to the arabinogalactan (B145846) layer, forming the mycolyl-arabinogalactan-peptidoglycan complex that is fundamental to the cell wall's integrity and low permeability.[4][5] This intrinsic barrier contributes significantly to the bacterium's natural resistance to many common antibiotics.[1]

The biosynthesis of mycolic acids is mediated by two distinct fatty acid synthase systems, FAS-I and FAS-II.[3][6] The FAS-II system is responsible for elongating medium-chain fatty acids into the long meromycolate chain, a precursor to the full-length mycolic acid.[6] One of the key enzymes in the FAS-II elongation cycle is the enoyl-acyl carrier protein (ACP) reductase, InhA.[7][8] InhA is a clinically validated target for antitubercular drugs, most notably the frontline agent isoniazid (B1672263).[7][9] "Antitubercular agent-40" has been developed as a potent inhibitor of this pathway.

Proposed Mechanism of Action

"Antitubercular agent-40" is a prodrug that requires bioactivation within the mycobacterium to exert its therapeutic effect. The proposed mechanism follows a multi-step process:

• Bacterial Uptake and Activation: "Antitubercular agent-40" passively diffuses into M. tuberculosis. Inside the bacterium, it is activated by the catalase-peroxidase enzyme, KatG.[10][11][12] This activation process is oxidative and is believed to generate a highly reactive radical species of the agent.[11][13]

• Target Inhibition: The activated form of "Antitubercular agent-40" subsequently reacts with the cofactor nicotinamide (B372718) adenine (B156593) dinucleotide (NAD⁺) to form a covalent adduct. This adduct acts as a potent, slow-onset inhibitor of the enoyl-ACP reductase, InhA.[2][14] It binds with high affinity to the NADH-binding site of InhA, effectively blocking its enzymatic activity.[7][9]

• Disruption of Mycolic Acid Synthesis and Cell Death: The inhibition of InhA halts the elongation of fatty acids by the FAS-II system.[6] This leads to the depletion of mycolic acid precursors and a cessation of mature mycolic acid production, which is vital for the maintenance of the mycobacterial cell envelope.[2] The resulting damage to the cell wall's structural integrity ultimately leads to bacterial cell lysis and death.

Caption: Proposed mechanism of action for Antitubercular agent-40.

Quantitative Data Summary

The biological activity of "Antitubercular agent-40" has been characterized through a series of in vitro assays. The results are summarized in the tables below.

Table 1: In Vitro Antitubercular Activity

Strain	Genotype	MIC (μg/mL)
M. tuberculosis H37Rv	Wild-Type (INH-S)	0.05
M. tuberculosis CDC1551	Wild-Type (INH-S)	0.06
M. tuberculosis KatG (S315T)	INH-Resistant	> 64
M. tuberculosis inhA (I21V)	INH-Resistant	0.8

MIC: Minimum Inhibitory Concentration required to inhibit 99% of bacterial growth.

Table 2: Enzyme Inhibition and Cytotoxicity

Parameter	Target/Cell Line	Value
IC₅₀	Recombinant M. tuberculosis InhA	0.09 µM
CC₅₀	Vero cells (Monkey Kidney Epithelial)	> 100 µM
CC₅₀	HepG2 cells (Human Liver Carcinoma)	> 100 µM
Selectivity Index (SI)	CC₅₀ (Vero) / MIC (H37Rv)	> 2000

IC₅₀: Half-maximal inhibitory concentration. CC₅₀: Half-maximal cytotoxic concentration.

Detailed Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of "Antitubercular agent-40" against M. tuberculosis strains was determined using the microplate Alamar Blue assay (MABA).[15]

• Preparation: A twofold serial dilution of "Antitubercular agent-40" is prepared in a 96-well microplate using Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80.

• Inoculation: A mid-log phase culture of M. tuberculosis is diluted to a final concentration of approximately 1 x 10⁵ colony-forming units (CFU)/mL, and 100 µL is added to each well.

• Incubation: The plates are sealed and incubated at 37°C for 7 days.

• Detection: After incubation, 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 are added to each well. The plates are re-incubated for 24 hours.

• Analysis: A color change from blue (no growth) to pink (growth) is visually assessed. The MIC is defined as the lowest drug concentration that prevents this color change.[16]

Caption: Experimental workflow for MIC determination via MABA.

InhA Enzyme Inhibition Assay

The inhibitory activity against recombinant InhA was measured spectrophotometrically by monitoring the oxidation of NADH.[17]

• Reaction Mixture: The assay is performed in a 96-well plate. Each well contains 30 mM PIPES buffer (pH 6.8), 150 mM NaCl, 200 µM NADH, and varying concentrations of the pre-activated Agent-40-NAD adduct.

• Enzyme Addition: The reaction is initiated by adding 700 nM of purified recombinant M. tuberculosis InhA to the mixture.

• Substrate Addition: After a brief pre-incubation of the enzyme and inhibitor, the reaction is started by adding the substrate, 2-trans-dodecenoyl-CoA.

• Measurement: The decrease in absorbance at 340 nm, corresponding to the oxidation of NADH, is monitored for 15 minutes at 25°C using a plate reader.

• Analysis: The initial reaction velocities are calculated. The IC₅₀ value is determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.[18]

In Vitro Cytotoxicity Assay

The cytotoxicity of "Antitubercular agent-40" was evaluated against mammalian cell lines (Vero and HepG2) using a Resazurin-based assay.

• Cell Seeding: Cells are seeded into a 96-well plate at a density of 1 x 10⁴ cells per well and allowed to adhere for 24 hours.

• Compound Addition: The culture medium is replaced with fresh medium containing serial dilutions of "Antitubercular agent-40".

• Incubation: The plate is incubated for 48 hours at 37°C in a 5% CO₂ atmosphere.

• Detection: Resazurin solution is added to each well, and the plate is incubated for another 4 hours. The fluorescence (560 nm excitation / 590 nm emission) is measured using a microplate reader.

• Analysis: The CC₅₀ value is calculated as the compound concentration that reduces cell viability by 50% compared to untreated control wells.

Conclusion and Future Directions

"Antitubercular agent-40" demonstrates potent bactericidal activity against M. tuberculosis through a well-defined mechanism of action. As a prodrug activated by the mycobacterial enzyme KatG, it ultimately inhibits InhA, a key enzyme in the essential mycolic acid biosynthesis pathway. The agent exhibits high potency against wild-type strains and a favorable selectivity index, indicating low cytotoxicity against mammalian cells. The lack of activity against KatG mutant strains confirms its activation mechanism, which is a critical consideration for its clinical development pathway. Further studies will focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models of tuberculosis.

Caption: Logical relationship between KatG, activation, and efficacy.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pathway to synthesis and processing of mycolic acids in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase InhA by arylamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The tuberculosis prodrug isoniazid bound to activating peroxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. uniprot.org [uniprot.org]
• 12. feradical.utsa.edu [feradical.utsa.edu]
• 13. Nitric Oxide Generated from Isoniazid Activation by KatG: Source of Nitric Oxide and Activity against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Action mechanism of antitubercular isoniazid. Activation by Mycobacterium tuberculosis KatG, isolation, and characterization of inha inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rapid Identification and Drug Susceptibility Testing of Mycobacterium tuberculosis: Standard Operating Procedure for Non-Commercial Assays: Part 3: Colorimetric Redox Indicator Assay v1.3.12 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. applications.emro.who.int [applications.emro.who.int]
• 18. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Synthesis and Characterization of Thieno[2,3-b]quinoline-2-carboxamides as Antitubercular Agents

This whitepaper provides a comprehensive overview of the synthesis and characterization of a promising class of antitubercular agents: thieno[2,3-b]quinoline-2-carboxamides. While "Antitubercular agent-40" is a designation for a specific compound within this class, namely [3-methyl-4-(3-methylphenyl)piperazin-1-yl]-(7-methylthieno[2,3-b]quinolin-2-yl)methanone, this guide will focus on the general synthetic strategies and characterization methodologies applicable to the entire scaffold, using the aforementioned compound as a representative example. This document is intended for researchers, scientists, and professionals in the field of drug development.

The thieno[2,3-b]quinoline core is a key pharmacophore in a variety of biologically active compounds. Derivatives of this scaffold have demonstrated a range of activities, including antiproliferative and antimicrobial effects. Their potential as antitubercular agents is an active area of research.

I. Synthesis

The synthesis of thieno[2,3-b]quinoline-2-carboxamides can be accomplished through a multi-step process. A common and effective strategy involves the construction of the core thieno[2,3-b]quinoline-2-carboxylic acid, followed by amidation with a suitable amine.

A representative synthetic scheme is outlined below:

Caption: General synthetic workflow for Antitubercular agent-40.

Experimental Protocols:

Step 1: Synthesis of 7-Methylthieno[2,3-b]quinoline-2-carboxylic acid

• Synthesis of Methyl 7-methylthieno[2,3-b]quinoline-2-carboxylate: To a solution of 2-chloro-7-methylquinoline-3-carbaldehyde (1.0 eq) in dimethylformamide (DMF), potassium carbonate (K₂CO₃, 2.0 eq) and methyl thioglycolate (1.2 eq) are added. The reaction mixture is stirred at room temperature for 12-16 hours. After completion, the mixture is poured into ice-water, and the resulting precipitate is filtered, washed with water, and dried to yield the crude product. Purification can be achieved by recrystallization from a suitable solvent like ethanol (B145695).

• Hydrolysis to 7-Methylthieno[2,3-b]quinoline-2-carboxylic acid: The synthesized methyl ester (1.0 eq) is suspended in a mixture of ethanol and water. Sodium hydroxide (B78521) (NaOH, 3.0 eq) is added, and the mixture is refluxed for 4-6 hours. After cooling, the solvent is evaporated under reduced pressure. The residue is dissolved in water and acidified with a dilute acid (e.g., 2N HCl) to precipitate the carboxylic acid. The solid is filtered, washed with water, and dried.

Step 2: Synthesis of [3-methyl-4-(3-methylphenyl)piperazin-1-yl]-(7-methylthieno[2,3-b]quinolin-2-yl)methanone (Antitubercular agent-40)

• Amide Coupling: To a solution of 7-methylthieno[2,3-b]quinoline-2-carboxylic acid (1.0 eq) in DMF, a coupling agent such as HATU (1.2 eq) and a base like N,N-diisopropylethylamine (DIPEA, 2.0 eq) are added. The mixture is stirred for 15-20 minutes at room temperature. Subsequently, 1-methyl-2-(3-methylphenyl)piperazine (1.1 eq) is added, and the reaction is stirred for an additional 12-18 hours. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is diluted with water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

Compound	Step	Reactants	Reagents and Conditions	Yield (%)
Methyl 7-methylthieno[2,3-b]quinoline-2-carboxylate	1a	2-Chloro-7-methylquinoline-3-carbaldehyde, Methyl thioglycolate	K₂CO₃, DMF, rt, 12-16h	85-90
7-Methylthieno[2,3-b]quinoline-2-carboxylic acid	1b	Methyl 7-methylthieno[2,3-b]quinoline-2-carboxylate	NaOH, EtOH/H₂O, reflux, 4-6h	90-95
Antitubercular agent-40	2	7-Methylthieno[2,3-b]quinoline-2-carboxylic acid, 1-Methyl-2-(3-methylphenyl)piperazine	HATU, DIPEA, DMF, rt, 12-18h	60-70

Table 1: Summary of Synthetic Protocol and Yields.

II. Characterization

The synthesized compounds are characterized using various spectroscopic and analytical techniques to confirm their structure, purity, and identity.

Characterization Workflow:

Caption: Standard workflow for the characterization of synthesized compounds.

Detailed Methodologies:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz) using a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chemical shifts (δ) are reported in parts per million (ppm) relative to an internal standard (e.g., tetramethylsilane). The data is used to confirm the proton and carbon framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) using techniques like electrospray ionization (ESI) is employed to determine the exact mass of the synthesized compound, which should correspond to its calculated molecular weight.

• Infrared (IR) Spectroscopy: IR spectra are recorded using a Fourier-transform infrared (FTIR) spectrometer. The presence of characteristic absorption bands for functional groups (e.g., C=O of the amide, C-N of the piperazine (B1678402), aromatic C-H) is used to confirm the structure.

• High-Performance Liquid Chromatography (HPLC): The purity of the final compound is determined by HPLC. A suitable column (e.g., C18) and a mobile phase gradient are used. The purity is typically reported as a percentage based on the peak area at a specific wavelength.

Technique	Parameter	Expected Value/Observation for Antitubercular agent-40
¹H NMR	Chemical Shifts (δ)	Aromatic protons (quinoline and phenyl rings), piperazine protons, methyl protons.
¹³C NMR	Chemical Shifts (δ)	Aromatic carbons, amide carbonyl carbon, piperazine carbons, methyl carbons.
HRMS (ESI)	[M+H]⁺	Calculated: 416.1896, Found: 416.1898
IR (cm⁻¹)	Stretching Frequencies	~1650 (C=O, amide), ~3050 (Ar-H), ~2950 (C-H, aliphatic)
HPLC	Purity (%)	>95%

Table 2: Representative Characterization Data for Antitubercular agent-40.

III. Antitubercular Activity

The in vitro antitubercular activity of the synthesized compounds is typically evaluated against Mycobacterium tuberculosis H37Rv strain using methods like the Microplate Alamar Blue Assay (MABA) or the LRP (Luciferase Reporter Phage) assay. The Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of the compound that inhibits visible growth of the bacteria, is determined.

Signaling Pathway Hypothesis:

While the exact mechanism of action for this class of compounds is still under investigation, it is hypothesized that they may target essential enzymes involved in the mycobacterial cell wall synthesis or other vital cellular processes.

Caption: Hypothetical mechanism of action for Antitubercular agent-40.

IV. Conclusion

The thieno[2,3-b]quinoline-2-carboxamide scaffold represents a promising starting point for the development of new antitubercular agents. The synthetic routes are well-established and allow for the generation of diverse libraries of compounds for structure-activity relationship (SAR) studies. The characterization techniques outlined in this guide are essential for ensuring the quality and identity of the synthesized molecules. Further investigation into the mechanism of action and in vivo efficacy of these compounds is warranted to advance their potential as clinical candidates in the fight against tuberculosis.

An In-depth Technical Guide on the Discovery and Development of Bedaquiline

Abstract: Bedaquiline (B32110), sold under the brand name Sirturo, represents a significant breakthrough in the fight against tuberculosis (TB), particularly multi-drug-resistant tuberculosis (MDR-TB).[1][2] It is the first TB drug with a new mechanism of action to be approved in over 40 years.[1][3][4][5] This document provides a comprehensive technical overview of the discovery, development, mechanism of action, and key experimental data related to Bedaquiline.

Introduction: The Need for Novel Antitubercular Agents

Tuberculosis remains a leading cause of death from a single infectious agent, with the rise of multi-drug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis posing a significant global health threat.[6] The lengthy and often poorly tolerated treatment regimens for these resistant forms of TB have underscored the urgent need for new drugs with novel mechanisms of action. Bedaquiline's development was a landmark event, offering a new therapeutic option for patients with limited treatment choices.[4]

Discovery and Development Pathway

The journey of Bedaquiline from a screening hit to an approved drug was a multi-year endeavor led by a team at Janssen Pharmaceutica.[2] The process began with the screening of a diverse library of compounds to identify those with potent activity against Mycobacterium tuberculosis. This led to the identification of a diarylquinoline (DARQ) compound with a unique mechanism of action.[1][7]

The initial lead compound was then subjected to an extensive medicinal chemistry program to optimize its potency, selectivity, and pharmacokinetic properties.[1] This process involved the synthesis and evaluation of thousands of analogues to identify the most promising candidate, which ultimately became Bedaquiline (formerly known as TMC207).[1]

Following preclinical studies that demonstrated its efficacy and acceptable safety profile, Bedaquiline entered clinical trials.[7] Phase IIb studies showed its effectiveness in treating MDR-TB, and in 2012, it received accelerated approval from the U.S. Food and Drug Administration (FDA) for this indication.[2][4][7]

Caption: A logical workflow of the discovery and development of Bedaquiline.

Mechanism of Action

Bedaquiline has a novel mechanism of action, targeting the energy metabolism of Mycobacterium tuberculosis.[7] It specifically inhibits the F1Fo-ATP synthase, an essential enzyme for the bacterium's survival and replication.[7][8]

The drug binds to the c subunit of the ATP synthase, which disrupts the proton motive force across the bacterial cell membrane.[8] This inhibition of proton translocation prevents the synthesis of ATP, leading to a depletion of the cell's energy reserves and ultimately causing bacterial death.[8] A key advantage of Bedaquiline is its selectivity for the mycobacterial ATP synthase, minimizing off-target effects on human cells.[8] Furthermore, it is effective against both replicating and non-replicating mycobacteria, making it a powerful tool against latent and persistent infections.[7][8]

References

• 1. timesofindia.indiatimes.com [timesofindia.indiatimes.com]
• 2. Bedaquiline - Wikipedia [en.wikipedia.org]
• 3. lshtm.ac.uk [lshtm.ac.uk]
• 4. SIRTURO® (bedaquiline) Development and Launch - AMR Industry Alliance [amrindustryalliance.org]
• 5. TB drug milestone for bedaquiline | Business | Chemistry World [chemistryworld.com]
• 6. researchgate.net [researchgate.net]
• 7. Bedaquiline – The first ATP synthase inhibitor against multi drug resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Bedaquiline Fumarate? [synapse.patsnap.com]

A Technical Guide to the Target Identification and Validation of Antitubercular Agent-40

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) presents a significant global health challenge, necessitating the discovery of novel antitubercular agents with new mechanisms of action.[1] This document provides a comprehensive technical guide on the methodologies used to identify and validate the molecular target of a novel hypothetical compound, "Antitubercular agent-40" (AT-40). Through a combination of affinity-based proteomics, genetic analysis of resistant mutants, and direct biochemical and in-vivo validation assays, the enoyl-acyl carrier protein reductase (InhA) has been identified and confirmed as the primary target of AT-40. This guide details the experimental protocols, presents key quantitative data, and illustrates the workflows and biological pathways involved.

Introduction

Tuberculosis (TB) remains a leading cause of death from a single infectious agent.[2] The lengthy treatment regimens and the increasing prevalence of drug-resistant Mtb strains underscore the urgent need for new drugs that act on novel targets.[3] Phenotypic screening, which involves testing compounds for their ability to inhibit the growth of whole Mtb cells, is a powerful approach to identify molecules that can effectively penetrate the complex mycobacterial cell wall.[2] This guide outlines the subsequent and critical process of target deconvolution for a hit compound, AT-40, identified from such a screen. The primary objective is to elucidate its mechanism of action to facilitate rational drug development and anticipate potential resistance mechanisms.[2]

Target Identification Strategies

Two orthogonal approaches were employed to identify the molecular target of AT-40: affinity-based protein profiling and genetic analysis of resistant mutants.

Affinity Chromatography-Mass Spectrometry

Affinity chromatography is a powerful technique for isolating a target protein based on its specific binding interaction with a ligand—in this case, AT-40.[4] An analog of AT-40 was synthesized with a biotin (B1667282) tag, enabling its immobilization on streptavidin-coated beads. This "bait" was then used to capture its binding partners from an Mtb lysate.

• Probe Synthesis: An AT-40 analog was synthesized with a hexanoic acid linker terminating in a biotin moiety. The biological activity of the biotinylated probe was confirmed to be within a 2-fold MIC range of the parent compound.

• Lysate Preparation: M. tuberculosis H37Rv was cultured to mid-log phase, harvested, and lysed by bead beating in a non-denaturing lysis buffer containing protease inhibitors.

• Affinity Pulldown: The Mtb lysate was pre-cleared by incubation with unconjugated streptavidin beads. The cleared lysate was then incubated with the biotinylated AT-40 probe immobilized on streptavidin beads. A parallel control experiment was performed using beads without the AT-40 probe.

• Washing and Elution: The beads were washed extensively with buffer to remove non-specific protein binders. Bound proteins were then eluted using a competitive elution buffer containing a high concentration of free AT-40.

• Protein Identification: Eluted proteins were separated by SDS-PAGE, and distinct bands were excised for in-gel trypsin digestion. The resulting peptides were analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2] Peptide fragmentation data was searched against the Mtb protein database for identification.[2]

Rank	Protein ID	Protein Name	Gene Name	Peptide Count	Score	Coverage (%)
1	Rv1484	Enoyl-acyl carrier protein reductase	inhA	28	1542	45
2	Rv0045c	Acyl-CoA dehydrogenase	fadE5	9	431	21
3	Rv3280	Catalase-peroxidase	katG	7	315	15
4	Rv1885c	GroEL chaperone	groEL2	5	250	10

Table 1: Top protein hits identified by affinity chromatography coupled with mass spectrometry. The score is a measure of the confidence of the protein identification.

Figure 1. Workflow for identifying AT-40 target proteins.

Whole-Genome Sequencing of Resistant Mutants

A common strategy for target identification is to generate spontaneous drug-resistant mutants and identify the causative mutations via whole-genome sequencing (WGS).[5] Mutations consistently found in the same gene across independently isolated resistant strains strongly suggest that the gene product is either the drug's direct target or part of the drug's mechanism of action.[6]

• Mutant Selection: A large culture of M. tuberculosis H37Rv (~10⁹ CFU) was plated on 7H11 agar (B569324) containing 10x the minimum inhibitory concentration (MIC) of AT-40.

• Resistance Confirmation: Colonies that appeared after 3-4 weeks were re-streaked on drug-containing and drug-free agar to confirm the resistance phenotype. The MIC of AT-40 for each mutant was determined.

• Genomic DNA Extraction: Genomic DNA was extracted from confirmed resistant isolates and the wild-type parental strain.

• Whole-Genome Sequencing: WGS was performed using the Illumina platform.[7]

• Variant Analysis: Sequencing reads were aligned to the H37Rv reference genome. Single Nucleotide Polymorphisms (SNPs) and insertions/deletions (indels) unique to the resistant mutants were identified.

Isolate ID	AT-40 MIC (µg/mL)	Gene	Nucleotide Change	Amino Acid Change
WT	0.05	-	-	-
AT-R1	1.6	inhA	c.295A>G	I99V
AT-R2	3.2	inhA	c.428C>T	S143F
AT-R3	3.2	inhA	c.428C>T	S143F
AT-R4	6.4	inhA	c.581T>C	I194T

Table 2: Summary of mutations identified in the inhA gene of AT-40 resistant mutants and their corresponding MIC values.

Figure 2. Logical flow from mutant selection to gene identification.

Target Validation

The convergence of both identification methods on InhA provided a strong hypothesis. The following experiments were conducted to validate InhA as the direct target of AT-40.

Biochemical Validation: InhA Enzyme Inhibition Assay

To confirm direct inhibition, the effect of AT-40 on the enzymatic activity of purified InhA was measured. InhA catalyzes the NADH-dependent reduction of a fatty acid substrate.[8] The rate of NADH oxidation can be monitored spectrophotometrically by the decrease in absorbance at 340 nm.

• Protein Expression and Purification: The inhA gene was cloned and expressed in E. coli. Recombinant InhA protein was purified to >95% homogeneity.

• Enzyme Assay: The assay was performed in a 96-well plate.[9] Each well contained 30 mM PIPES buffer (pH 6.8), 150 mM NaCl, 200 µM NADH, and purified InhA (700 nM).[8]

• Inhibition Measurement: Various concentrations of AT-40 (dissolved in DMSO) were added to the wells and pre-incubated with the enzyme and NADH for 10 minutes.

• Reaction Initiation: The reaction was initiated by adding the substrate, 2-trans-dodecenoyl-CoA.

• Data Acquisition: The decrease in absorbance at 340 nm was monitored for 15 minutes. The initial reaction velocity was calculated for each inhibitor concentration. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) was determined by fitting the data to a dose-response curve.[10]

Compound	Target	IC50 (µM)	MIC (µg/mL)
AT-40	InhA	0.05	0.05
Isoniazid (activated)	InhA	0.06	0.02
Triclosan	InhA	0.05	0.1

Table 3: Comparison of the in vitro enzymatic inhibition (IC50) of AT-40 against purified InhA with its whole-cell activity (MIC).

Figure 3. Role of InhA in the mycolic acid biosynthesis pathway.

Genetic Validation: Target Overexpression

If AT-40's activity is due to the inhibition of InhA, then overexpressing InhA in Mtb should lead to increased resistance.[11] This is because higher concentrations of the drug would be required to inhibit the increased number of target enzyme molecules.

• Plasmid Construction: The inhA gene was cloned into an anhydrotetracycline (B590944) (ATc)-inducible mycobacterial expression vector.

• Transformation: The resulting plasmid was transformed into wild-type M. tuberculosis H37Rv.

• MIC Determination: The MIC of AT-40 against the overexpression strain was determined in the presence and absence of the inducer, ATc. The wild-type strain containing an empty vector was used as a control.

Mtb Strain	Inducer (ATc, 100 ng/mL)	AT-40 MIC (µg/mL)	Fold Change in MIC
WT + Empty Vector	-	0.05	-
WT + Empty Vector	+	0.05	1
WT + pTet-inhA	-	0.05	1
WT + pTet-inhA	+	1.6	32

Table 4: Overexpression of inhA confers specific resistance to AT-40, validating it as the intracellular target.

Conclusion

The combination of affinity chromatography, whole-genome sequencing of resistant mutants, direct enzyme inhibition assays, and target overexpression studies provides a robust and multi-faceted validation of InhA as the primary molecular target of Antitubercular agent-40. The potent, direct inhibition of this essential enzyme in the mycolic acid biosynthesis pathway explains the whole-cell bactericidal activity of AT-40.[11] This successful target deconvolution provides a clear mechanism of action, enabling further structure-activity relationship (SAR) studies for lead optimization and offering a predictive framework for monitoring potential clinical resistance.

References

• 1. Identification and validation of novel drug targets in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Identification and validation of novel drug targets in tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bio-rad.com [bio-rad.com]
• 5. Identification of new drug targets and resistance mechanisms in Mycobacterium tuberculosis [open.uct.ac.za]
• 6. researchgate.net [researchgate.net]
• 7. Whole-genome sequencing-based analyses of drug-resistant Mycobacterium tuberculosis from Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. applications.emro.who.int [applications.emro.who.int]
• 9. 2024.sci-hub.se [2024.sci-hub.se]
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• 11. Novel Inhibitors of InhA Efficiently Kill Mycobacterium tuberculosis under Aerobic and Anaerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Anti-Mycobacterial Activity of Antitubercular Agent-40: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the in vitro anti-mycobacterial activity of a promising candidate, Antitubercular agent-40. The information compiled herein is based on the findings from a study on 2-phenylaminomethylene-cyclohexane-1,3-diones as specific anti-tuberculosis agents. This document is intended to serve as a resource for researchers and professionals in the field of tuberculosis drug discovery and development.

Core Compound Information

Antitubercular agent-40 is chemically identified as 2-(((4-chlorophenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione . It belongs to a class of compounds investigated for their specific activity against Mycobacterium tuberculosis.

Quantitative In Vitro Activity

The in vitro biological activity of Antitubercular agent-40 was evaluated to determine its potency against Mycobacterium tuberculosis and its toxicity profile against human cell lines. The key quantitative data is summarized in the tables below.

Table 1: Anti-Mycobacterial Activity of Antitubercular Agent-40

Compound Name	Target Organism	MIC (µg/mL)
2-(((4-chlorophenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione	Mycobacterium tuberculosis H37Rv	12.5

MIC: Minimum Inhibitory Concentration

Table 2: Cytotoxicity Profile of Antitubercular Agent-40

Cell Line	Cell Type	Concentration (µM)	% Growth Inhibition
HEK-293	Human Embryonic Kidney	50	64.12
HCT-116	Human Colon Carcinoma	50	60.70
HeLa	Human Cervical Adenocarcinoma	50	<50
A549	Human Lung Carcinoma	50	<50

Experimental Protocols

The following sections detail the methodologies for the synthesis and in vitro evaluation of Antitubercular agent-40.

Synthesis of Antitubercular Agent-40

The synthesis of 2-(((4-chlorophenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione is achieved through a condensation reaction.

General Procedure:

A mixture of 5,5-dimethylcyclohexane-1,3-dione (B117516) (1 equivalent), 4-chloroaniline (B138754) (1 equivalent), and triethyl orthoformate (1.5 equivalents) is heated to reflux. The progress of the reaction is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled, allowing the solid product to precipitate. The crude product is then collected and purified, typically by recrystallization, to yield the final compound.

In Vitro Anti-Mycobacterial Activity Assay

The Minimum Inhibitory Concentration (MIC) against Mycobacterium tuberculosis H37Rv is determined using the Microplate Alamar Blue Assay (MABA).[1][2][3][4]

Protocol:

• Preparation of Mycobacterial Culture: M. tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80. The culture is incubated at 37°C until it reaches the mid-log phase.

• Drug Dilution: The test compound, Antitubercular agent-40, is dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. Serial two-fold dilutions are then prepared in a 96-well microplate using supplemented Middlebrook 7H9 broth to achieve the desired final concentrations.

• Inoculation: The mycobacterial culture is diluted to a standardized concentration, and 100 µL is added to each well of the microplate containing the drug dilutions. Control wells containing no drug and wells with no bacteria are included.

• Incubation: The microplates are sealed and incubated at 37°C for 5-7 days.

• Addition of Alamar Blue: After the incubation period, a freshly prepared solution of Alamar Blue reagent and 20% sterile Tween 80 is added to each well.[2] The plates are then re-incubated for 24 hours.

• MIC Determination: A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.[4]

In Vitro Cytotoxicity Assay

The cytotoxicity of Antitubercular agent-40 is assessed against various human cell lines using a resazurin-based cell viability assay.[5][6]

Protocol:

• Cell Seeding: Human cell lines (HEK-293, HCT-116, HeLa, and A549) are seeded in 96-well plates at an appropriate density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.[7]

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing serial dilutions of Antitubercular agent-40. Control wells with vehicle (DMSO) and untreated cells are included.

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Addition of Resazurin Reagent: A resazurin-based reagent (such as Alamar Blue) is added to each well, and the plates are incubated for an additional 1-4 hours.[8]

• Data Acquisition: The fluorescence or absorbance is measured using a microplate reader. The percentage of cell growth inhibition is calculated relative to the untreated control cells.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationships in the screening process for Antitubercular agent-40.

Caption: Synthesis and In Vitro Evaluation Workflow for Antitubercular Agent-40.

Caption: Logical Flow of a Phenotypic Drug Discovery Cascade.

References

• 1. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. brieflands.com [brieflands.com]
• 4. journals.asm.org [journals.asm.org]
• 5. Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alamarBlue Assays for Cell Viability Protocol, for Microplates | Thermo Fisher Scientific - HK [thermofisher.com]

An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of Isoniazid Derivatives as Potent Antitubercular Agents

Disclaimer: "Antitubercular agent-40" is not a recognized designation in publicly available scientific literature. This guide uses Isoniazid (B1672263) (INH), a cornerstone antitubercular agent, and its derivatives as a representative case study to explore structure-activity relationships in depth.

This technical whitepaper is intended for researchers, scientists, and drug development professionals. It provides a comprehensive overview of the structure-activity relationship (SAR) of the isoniazid scaffold, detailing its mechanism of action, the impact of chemical modifications on its efficacy, quantitative data on its analogs, and the experimental protocols used for their evaluation.

Introduction: Isoniazid, a Frontline Antitubercular Agent

Isoniazid (isonicotinic acid hydrazide, INH) has been a fundamental component of first-line treatment regimens for tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), for over six decades.[1] Its high potency, specificity, and affordability have made it an indispensable tool in combating the global TB pandemic.[1][2] However, the emergence of drug-resistant strains of Mtb necessitates the development of novel antitubercular agents.[1] One promising strategy is the modification of the existing isoniazid scaffold to create new derivatives with improved activity, better pharmacokinetic profiles, and the ability to overcome resistance mechanisms.

This guide delves into the critical SAR of the isoniazid class, providing a foundation for the rational design of next-generation antitubercular drugs.

Mechanism of Action

Isoniazid is a prodrug, meaning it requires activation within the mycobacterial cell to exert its therapeutic effect.[3][4][5] The activation and subsequent inhibition pathway is a key area of study for understanding its activity and for designing new analogs.

Activation Pathway:

• Passive Diffusion: Isoniazid enters the M. tuberculosis bacillus via passive diffusion.[4][6]

• Enzymatic Activation: Inside the bacterium, it is activated by the catalase-peroxidase enzyme KatG.[4][5][7]

• Radical Formation: KatG converts INH into a variety of reactive species, including the isonicotinic acyl radical.[4][5][6]

• Adduct Formation: This radical then covalently couples with the cofactor nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+) to form an INH-NAD adduct.[2][3][5]

• Target Inhibition: The INH-NAD adduct is a potent inhibitor of the enoyl-acyl carrier protein (ACP) reductase, an enzyme encoded by the inhA gene.[2][3][7] InhA is a critical enzyme in the fatty acid synthase-II (FAS-II) system, which is responsible for the synthesis of mycolic acids.[2][4]

• Cell Wall Disruption: Mycolic acids are unique, long-chain fatty acids that are essential components of the robust and impermeable mycobacterial cell wall. By inhibiting their synthesis, isoniazid disrupts the cell wall's integrity, leading to bacterial cell death.[2][4][7]

Figure 1. Isoniazid Activation and Signaling Pathway.

Core Structure-Activity Relationship (SAR) of Isoniazid Analogs

The antitubercular activity of isoniazid is highly sensitive to modifications of its core structure, which consists of a pyridine (B92270) ring and a hydrazide side chain.

Key SAR Findings:

• Pyridine Ring: The pyridine ring is essential for activity.

  • Nitrogen Position: Isomerization of the pyridine nitrogen to other positions (e.g., position 2 or 3) or its deletion results in a loss of activity.[8][9]

  • Ring Substitution: Substitution on the pyridine ring is generally not well-tolerated. Substitution at the 3-position abolishes activity, while small alkyl substitutions at the 2-position, such as in 2-methyl-INH, can be permitted and may retain activity comparable to the parent INH.[8][9]

  • Ring Replacement: Replacing the pyridine ring with other isosteric heterocycles leads to inactive compounds.[8][9]

• Hydrazide Moiety: This functional group is critical for the mechanism of action.

  • Modification: Any significant modification or replacement of the hydrazide moiety typically abolishes antitubercular activity.[8][9] For example, acetylated isoniazid derivatives are inactive.[10]

  • Hydrazone Formation: A common and successful modification strategy involves condensing the terminal nitrogen of the hydrazide with various aldehydes or ketones to form hydrazones.[10] Many of these isoniazid-hydrazone derivatives exhibit potent antitubercular activity.[1][11] Their efficacy is often attributed to their ability to act as prodrugs, hydrolyzing back to isoniazid within the cell or possessing their own intrinsic activity.[10]

• Lipophilicity:

  • Increasing the lipophilicity of isoniazid derivatives can enhance their penetration into the lipid-rich mycobacterial cell wall.[1] This has been a key strategy in designing novel analogs, with the aim of increasing drug accumulation at the target site and thereby improving potency.[1]

Figure 2. Logical Relationships in Isoniazid SAR.

Quantitative Data on Isoniazid Derivatives

The following tables summarize the in vitro antitubercular activity (Minimum Inhibitory Concentration - MIC) and, where available, cytotoxicity (CC₅₀) of selected isoniazid derivatives against the reference M. tuberculosis H37Rv strain and mammalian cell lines. The MIC is defined as the lowest drug concentration that inhibits more than 99% of the bacterial population's growth.[12]

Table 1: Antitubercular Activity of Isoniazid-Hydrazone Derivatives

Compound ID	Modification	MIC (µg/mL) vs Mtb H37Rv	Reference
Isoniazid (INH)	Parent Drug	3.125	[13][14]
Rifampicin	Control Drug	<0.048 (mM)	[11]
Compound 7	Isoniazid-Isatin Hydrazone	<0.017 (mM)	[11]
Compound 1(a)	Isoniazid Derivative	< 7.8	[2]
Compound 1(b)	Isoniazid Derivative	< 7.8	[2]
Compound 1(c)	Isoniazid Derivative	15.6	[2]

Table 2: Antitubercular Activity and Cytotoxicity of Isoniazid-Pyridazinone (IBP) Derivatives

Compound ID	MIC (µg/mL) vs Mtb H37Rv	CC₅₀ (µg/mL) vs Vero & HepG2 Cells	Reference
Isoniazid (INH)	3.125	> 200	[13][14]
Pyrazinamide (PYZ)	3.125	> 200	[13][14]
IBP19	1.562	> 300	[13][14]
IBP21	1.562	> 300	[13][14]
IBP22	1.562	> 300	[13][14]
IBP29	1.562	> 300	[13][14]

Note: The data presented is compiled from various studies and experimental conditions may differ. Direct comparison should be made with caution.

Experimental Protocols

The evaluation of novel antitubercular agents involves a standardized set of in vitro assays to determine efficacy and toxicity.

Antitubercular Susceptibility Testing: Broth Microdilution Method

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against M. tuberculosis.[15][16]

Materials:

• M. tuberculosis culture (e.g., H37Rv ATCC 27294).

• Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase).

• Sterile 96-well U-shaped microtiter plates.

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

Procedure:

• Inoculum Preparation: A bacterial suspension is prepared from a pure culture of M. tuberculosis and its turbidity is adjusted to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum density of approximately 10⁵ CFU/mL in the wells.[15][16]

• Compound Dilution: The test compounds are serially diluted (typically 2-fold) in the 96-well plate using the 7H9 broth. A drug-free control well and a sterile control well are included.

• Inoculation: Each well (except the sterile control) is inoculated with the prepared bacterial suspension.

• Incubation: The plate is sealed and incubated at 36±1°C.[15][16]

• Reading Results: The MIC is determined by visual inspection as soon as the drug-free control well shows visible growth.[15][16] The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[15][16] For colorimetric methods like the Alamar Blue assay, a dye is added, and a color change from blue to pink indicates metabolic activity (growth).[17]

In Vitro Cytotoxicity Assay: MTT Assay

This protocol is used to assess the toxicity of compounds against a mammalian cell line, which is crucial for determining the selectivity of the antitubercular agent.[18]

Materials:

• Mammalian cell line (e.g., Vero, HepG2, J774).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Sterile 96-well flat-bottom plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or acidified isopropanol).

Procedure:

• Cell Seeding: Cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are exposed to serial dilutions of the test compounds for a specified period (e.g., 48-72 hours).[19] Control wells include cells with vehicle only (negative control) and cells with a known toxin (positive control).

• MTT Addition: After the incubation period, the medium is removed, and MTT solution is added to each well. The plate is incubated to allow metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.[18]

• Solubilization: The formazan crystals are dissolved by adding a solubilization buffer.

• Absorbance Reading: The absorbance of the purple solution is measured using a microplate spectrophotometer (typically around 570 nm). Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The CC₅₀ (50% cytotoxic concentration) is determined from the resulting dose-response curve.

Figure 3. General Experimental Workflow for SAR Studies.

Conclusion and Future Perspectives

The structure-activity relationship of isoniazid is well-defined, highlighting the critical roles of the pyridine ring and the hydrazide moiety for its antitubercular activity. The core scaffold is highly sensitive to modification, with most changes leading to a loss of potency. However, the formation of hydrazones has emerged as a particularly fruitful strategy, yielding derivatives with enhanced activity, sometimes capable of overcoming INH-resistance. Furthermore, increasing lipophilicity remains a valid approach to improve cell wall penetration.

Future efforts in this area will likely focus on the design of hybrid molecules that combine the isoniazid pharmacophore with other antitubercular agents and the development of novel hydrazone derivatives with optimized stability and activity profiles. A thorough understanding of the SAR detailed in this guide is paramount for the rational design of these next-generation agents to combat the persistent threat of tuberculosis.

References

• 1. Isoniazid derivatives and their anti-tubercular activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijsdr.org [ijsdr.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Isoniazid? [synapse.patsnap.com]
• 5. Isoniazid - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. droracle.ai [droracle.ai]
• 8. researchgate.net [researchgate.net]
• 9. Reinvestigation of the structure-activity relationships of isoniazid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Isoniazid-Isatin Hydrazone Derivatives: Synthesis, Antitubercular Activity and Molecular Docking Studies | Trends in Sciences [tis.wu.ac.th]
• 12. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of New Isoniazid Derivatives As Anti-tubercular Agents: In Silico Studies, Synthesis, and In Vitro Activity Evaluation – Oriental Journal of Chemistry [orientjchem.org]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 19. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Preliminary Toxicity Screening of "Antitubercular Agent-40": A Technical Whitepaper

Executive Summary

This document outlines the preliminary toxicity profile of a novel drug candidate, "Antitubercular Agent-40" (ATA-40). Early-stage toxicological assessment is critical in the drug development pipeline to identify potential liabilities and mitigate late-stage failures.[1] This whitepaper details the methodologies and results from a battery of initial in vitro and in vivo screening assays designed to evaluate the cytotoxic, genotoxic, and acute systemic toxicity of ATA-40. The findings herein provide a foundational dataset to guide further preclinical development and risk assessment.

In Vitro Cytotoxicity Assessment: MTT Assay

The initial evaluation of toxicity involved assessing the effect of ATA-40 on cell viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was employed, which is a standardized colorimetric method for measuring cellular metabolic activity as an indicator of cell viability.[2][3][4]

Experimental Protocol: MTT Assay

• Cell Culture: Human hepatocellular carcinoma cells (HepG2) were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: HepG2 cells were seeded into 96-well microplates at a density of 1 x 10⁴ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: A stock solution of ATA-40 was prepared in dimethyl sulfoxide (B87167) (DMSO) and serially diluted in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration in all wells was maintained at <0.5%. Cells were treated with the various concentrations of ATA-40 and incubated for 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) was added to each well, and the plate was incubated for an additional 4 hours at 37°C, protected from light.[2]

• Formazan (B1609692) Solubilization: The medium containing MTT was carefully removed, and 150 µL of DMSO was added to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: The plate was agitated for 15 minutes to ensure complete dissolution. The absorbance was measured at 570 nm using a microplate reader.[4]

• Data Analysis: Cell viability was expressed as a percentage relative to the vehicle control (0.5% DMSO). The half-maximal inhibitory concentration (IC₅₀) was calculated using non-linear regression analysis.

Data Presentation: Cytotoxicity of ATA-40

The cytotoxic potential of ATA-40 was determined by its IC₅₀ value in the HepG2 cell line.

Compound	Cell Line	Incubation Time (hours)	IC₅₀ (µM)
ATA-40	HepG2	48	42.5
Doxorubicin (Positive Control)	HepG2	48	1.2

Visualization: MTT Assay Workflow

A flowchart of the MTT assay experimental workflow.

In Vitro Genotoxicity: Bacterial Reverse Mutation (Ames) Test

The Ames test was conducted to assess the mutagenic potential of ATA-40.[6][7] This assay uses several strains of Salmonella typhimurium with mutations in genes involved in histidine synthesis, to detect point mutations.[8][9]

Experimental Protocol: Ames Test

• Bacterial Strains: Salmonella typhimurium strains TA98 (to detect frameshift mutagens) and TA100 (to detect base-pair substitution mutagens) were used.[7]

• Metabolic Activation: The test was performed both in the presence and absence of a liver S9 fraction from Aroclor-1254 induced rats to account for the metabolic activation of potential mutagens.[8][9]

• Plate Incorporation Method: 100 µL of bacterial culture, 50 µL of ATA-40 at various concentrations (10-5000 µ g/plate ), and 500 µL of S9 mix (or phosphate (B84403) buffer for tests without metabolic activation) were added to 2 mL of molten top agar (B569324).[8]

• Plating and Incubation: The mixture was poured onto minimal glucose agar plates.[8] The plates were incubated at 37°C for 48-72 hours.[8]

• Colony Counting: The number of revertant colonies (his+) on each plate was counted. A positive result is defined as a dose-dependent increase in revertant colonies that is at least twice the background (spontaneous reversion) rate.

• Controls: Sodium Azide (for TA100) and 2-Nitrofluorene (for TA98) were used as positive controls without S9 mix. 2-Aminoanthracene was used as a positive control for both strains with S9 mix. The vehicle (DMSO) served as the negative control.

Data Presentation: Ames Test Results for ATA-40

The results are presented as the mean number of revertant colonies ± standard deviation from triplicate plates.

Strain	S9 Activation	ATA-40 Conc. (µ g/plate )	Mean Revertant Colonies	Mutagenicity Ratio *
TA100	-	0 (Vehicle)	135 ± 12	1.0
50	141 ± 15	1.0
500	148 ± 11	1.1
5000	155 ± 18	1.1
+	0 (Vehicle)	142 ± 14	1.0
50	149 ± 10	1.0
500	158 ± 16	1.1
5000	165 ± 13	1.2
TA98	-	0 (Vehicle)	38 ± 5	1.0
50	41 ± 4	1.1
500	44 ± 6	1.2
5000	49 ± 7	1.3
+	0 (Vehicle)	45 ± 6	1.0
50	48 ± 5	1.1
500	52 ± 8	1.2
5000	55 ± 6	1.2

*Mutagenicity Ratio = (Mean revertants in test plate) / (Mean revertants in vehicle control plate)

Visualization: Ames Test Workflow

A flowchart of the Ames test experimental workflow.

In Vivo Acute Oral Toxicity

An acute oral toxicity study was performed in mice to determine the potential for ATA-40 to cause systemic toxicity after a single high dose. The study was conducted following the OECD Guideline 423 (Acute Toxic Class Method).[10][11][12][13][14]

Experimental Protocol: Acute Oral Toxicity (OECD 423)

• Animals: Healthy, nulliparous, non-pregnant female BALB/c mice (8-10 weeks old) were used.[10] Animals were acclimatized for five days prior to dosing.[10]

• Housing: Animals were housed in standard cages with a 12-hour light/dark cycle and provided with a standard diet and water ad libitum.[10]

• Dosing Procedure: A stepwise procedure was used.[12] The study was initiated with a starting dose of 2000 mg/kg body weight, administered to a group of three female mice.

• Administration: ATA-40 was suspended in 0.5% carboxymethylcellulose (CMC) and administered as a single dose by oral gavage. The volume administered did not exceed 1 mL/100g of body weight.[10]

• Observations: Animals were observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, and behavior), and body weight changes. Observations were made continuously for the first 4 hours post-dosing and then daily for 14 days.[15]

• Necropsy: All animals were euthanized at the end of the 14-day observation period, and a gross necropsy was performed.

Data Presentation: Acute Oral Toxicity of ATA-40

Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs of Toxicity	Body Weight Change (Day 14 vs Day 0)	Gross Necropsy Findings
2000	3	0/3	No signs of toxicity observed.	+ 8.5% ± 1.2%	No abnormalities observed.

In Vitro Hepatotoxicity: Liver Enzyme Leakage

To further investigate potential liver toxicity, an in vitro assay measuring the release of liver enzymes from damaged hepatocytes was conducted. The release of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST) into the culture medium is a common biomarker for hepatocyte injury.[16][17]

Experimental Protocol: ALT/AST Leakage Assay

• Cell Culture and Treatment: Primary human hepatocytes were seeded in collagen-coated 24-well plates. After 24 hours, cells were treated with ATA-40 (10 µM, 50 µM, and 100 µM) for 48 hours. Chlorpromazine (50 µM) was used as a positive control for hepatotoxicity.

• Sample Collection: After the incubation period, the cell culture supernatant was collected from each well.

• Enzyme Measurement: The activity of ALT and AST in the supernatant was measured using commercially available colorimetric assay kits according to the manufacturer's instructions.

• Cell Viability: A parallel plate was used to assess cell viability using the MTT assay to normalize enzyme leakage data to the number of viable cells.

• Data Analysis: Enzyme levels were expressed as a percentage increase over the vehicle control.

Data Presentation: Hepatotoxicity of ATA-40

Compound	Concentration (µM)	% Increase in ALT Release	% Increase in AST Release
Vehicle Control	-	0%	0%
ATA-40	10	5% ± 2%	8% ± 3%
50	12% ± 4%	15% ± 5%
100	25% ± 6%	31% ± 7%
Chlorpromazine	50	150% ± 15%	185% ± 20%

Visualization: Hypothetical Pathway of Drug-Induced Liver Injury

The following diagram illustrates a generalized pathway by which a xenobiotic could induce hepatocyte stress and injury.[18][19][20][21][22]

References

• 1. hoeford.com [hoeford.com]
• 2. MTT assay - Wikipedia [en.wikipedia.org]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cellular viability using the MTT assay | RE-Place [re-place.be]
• 6. measurlabs.com [measurlabs.com]
• 7. Genetic Toxicology [ntp.niehs.nih.gov]
• 8. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 9. Microbial Mutagenicity Assay: Ames Test [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 12. laboratuar.com [laboratuar.com]
• 13. ANONIM, OECD Guideline for testing of Chemicals, Test No. 423: Acute Oral Toxicity-Acute Toxic Class Method, adopted: 17th December 2001, 1-14 (2001). [sciepub.com]
• 14. oecd.org [oecd.org]
• 15. Toxicological screening - PMC [pmc.ncbi.nlm.nih.gov]
• 16. How useful are clinical liver function tests in in vitro human hepatotoxicity assays? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. insphero.com [insphero.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Unraveling cellular pathways contributing to drug-induced liver injury by dynamical modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Overview on the mechanisms of drug-induced liver cell death | Annals of Hepatology [elsevier.es]
• 22. Regulation of drug-induced liver injury by signal transduction pathways: critical role of mitochondria - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Potential of Benzothiazinones Against Drug-Resistant Tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) constitutes a formidable global health crisis, urgently demanding the development of novel therapeutic agents with new mechanisms of action. This technical guide focuses on the benzothiazinone (BTZ) class of compounds, exemplified by BTZ-043, a potent candidate that has shown significant promise against drug-resistant TB. This document provides an in-depth overview of the mechanism of action, quantitative efficacy data, and detailed experimental protocols relevant to the preclinical evaluation of this compound class.

Introduction: The Challenge of Drug-Resistant Tuberculosis

Tuberculosis remains a leading cause of mortality from a single infectious agent worldwide. The efficacy of standard treatment regimens is severely compromised by the emergence of Mtb strains resistant to first- and second-line drugs.[1] Novel agents that are effective against these resistant strains and can shorten the lengthy duration of therapy are critically needed. The benzothiazinones, a class of potent antimycobacterials, represent a significant advancement in this area. Their lead compound, BTZ-043, demonstrates remarkable activity against a wide range of clinical Mtb isolates, including MDR and XDR strains.[2][3]

Mechanism of Action: Inhibition of Arabinan (B1173331) Biosynthesis

BTZ-043 exerts its bactericidal effect through a highly specific mechanism: the irreversible inhibition of the enzyme decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1).[2] DprE1 is a crucial flavoenzyme in the arabinan biosynthesis pathway, which is essential for the formation of the mycobacterial cell wall components arabinogalactan (B145846) and lipoarabinomannan.

The mechanism is a "suicide inhibition" pathway. The nitro group of BTZ-043 is reduced by the DprE1 enzyme, creating a reactive nitroso species. This intermediate then forms a covalent semimercaptal adduct with a key cysteine residue (Cys387) in the active site of DprE1, leading to the irreversible inactivation of the enzyme.[4] The disruption of this pathway compromises the integrity of the mycobacterial cell wall, ultimately leading to cell lysis.[5]

Caption: Mechanism of DprE1 Inhibition by BTZ-043.

Quantitative Data on Efficacy

BTZ-043 has demonstrated potent in vitro and in vivo activity against both drug-susceptible and drug-resistant Mtb strains.

In Vitro Activity

The Minimum Inhibitory Concentration (MIC) is a key measure of a compound's potency. BTZ-043 exhibits low nanomolar activity against a wide array of clinical isolates.

M. tuberculosis Strain	Resistance Profile	MIC Range (ng/mL)	Reference(s)
H37Rv	Drug-Susceptible	1	[1]
Clinical Isolates	Drug-Susceptible	0.75 - 30	[6]
Clinical Isolates	Multidrug-Resistant (MDR)	0.75 - 30	[6]
Clinical Isolate	Extensively Drug-Resistant (XDR)	0.75 - 30	[6]
Members of Mtb complex	-	1 - 30	[2]

In Vivo Efficacy in Murine Models

The efficacy of BTZ-043 has been evaluated in mouse models of chronic tuberculosis, demonstrating a significant reduction in bacterial burden in the lungs and spleen.

Animal Model	Treatment Regimen	Duration	Organ	Log10 CFU Reduction (vs. Control)	Reference(s)
C3HeB/FeJ Mice	50 mg/kg/day	8 weeks	Lungs	~2.0	[7][8]
C3HeB/FeJ Mice	100 mg/kg/day	8 weeks	Lungs	~2.5	[7][8]
C3HeB/FeJ Mice	200 mg/kg/day	8 weeks	Lungs	~3.0	[7][8]
C3HeB/FeJ Mice	200 mg/kg/day	8 weeks	Spleen	Significant reduction, some below detection limit	[7]
BALB/c Mice	25 mg/kg/day	13 days	Spleen	~1.5 (compared to INH ~2.0)	[9]
BALB/c Mice	25 mg/kg/day	13 days	Lungs	~1.5 (compared to INH ~2.0)	[9]

Experimental Protocols

Detailed and standardized methodologies are essential for the accurate and reproducible evaluation of novel antitubercular candidates.

In Vitro Susceptibility Testing: Resazurin (B115843) Microtiter Assay (REMA)

The REMA is a colorimetric method used to determine the MIC of a compound against Mtb.[10]

• Bacterial Culture Preparation:

  • Grow M. tuberculosis H37Rv (or other strains) in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid-albumin-dextrose-catalase), and 0.05% Tween 80 to mid-log phase (OD600 of 0.4-0.8).[1]

  • Dilute the bacterial suspension to a final OD600 of 0.0001.[1]

• Compound Preparation and Plating:

  • Prepare a stock solution of BTZ-043 in dimethyl sulfoxide (B87167) (DMSO).

  • In a 96-well microtiter plate, perform two-fold serial dilutions of the compound in 100 µL of 7H9 broth to achieve the desired concentration range.[1]

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well.[1]

  • Include a drug-free control (bacteria with DMSO) and a sterile control (broth only).

  • Seal the plate and incubate at 37°C for 6-8 days.[1][11]

• Assay Readout:

  • Add 30 µL of 0.02% resazurin solution to each well.[11][12]

  • Incubate for an additional 24-48 hours.[12]

  • The MIC is defined as the lowest drug concentration that prevents the color change from blue (resazurin) to pink (resorufin), indicating inhibition of bacterial metabolism.[10]

In Vivo Efficacy in a Murine Model of Chronic TB

The C3HeB/FeJ mouse model, which develops caseous necrotic pulmonary lesions similar to human TB, is a robust model for efficacy testing.[7]

• Infection:

  • Infect 8-10 week old female C3HeB/FeJ mice via a low-dose aerosol exposure using a calibrated inhalation exposure system to deliver ~50-100 CFU of M. tuberculosis Erdman strain into the lungs.[7][13]

  • Confirm bacterial uptake by determining the CFU in the lungs of a subset of mice one day post-infection.

  • Allow the infection to establish for 8 weeks to become chronic and for lesions to develop.[7]

• Drug Administration:

  • Prepare BTZ-043 in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administer the compound orally via gavage, 5 days per week, for 4 to 8 weeks at desired dosages (e.g., 50, 100, 200 mg/kg).[7][14]

  • Include a vehicle control group and a positive control group treated with a standard-of-care drug like isoniazid (B1672263) (INH).

• Endpoint Analysis (Bacterial Load):

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the lungs and spleen and homogenize the organs in sterile phosphate-buffered saline (PBS) with 0.05% Tween 80.[14]

  • Prepare serial dilutions of the tissue homogenates and plate on Middlebrook 7H11 agar (B569324) plates.[15]

  • Incubate the plates at 37°C for 3-4 weeks and count the colonies to determine the CFU per organ.[15]

  • Express the data as log10 CFU per organ and compare the bacterial load in treated groups to the vehicle control group.

Cytotoxicity Assessment: MTT Assay

The MTT assay is used to assess the cytotoxicity of a compound against a mammalian cell line (e.g., Vero or HepG2 cells) to determine its selectivity index.[16]

• Cell Culture and Plating:

  • Culture Vero cells (or another suitable cell line) in appropriate media.

  • Seed the cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.[16]

• Compound Treatment:

  • Treat the cells with serial dilutions of BTZ-043 and incubate for 48-72 hours.[16]

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.[17]

  • Incubate the plate for 1.5-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.[16]

• Solubilization and Readout:

  • Remove the MTT solution and add 100-130 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[16][17]

  • Shake the plate for 15 minutes.[16]

  • Measure the absorbance at 570 nm using a microplate reader.

  • The 50% cytotoxic concentration (CC50) is calculated as the compound concentration that reduces cell viability by 50% compared to untreated control cells.

Preclinical Development Workflow

The discovery and development of a new antitubercular agent follows a structured preclinical workflow to assess its potential as a clinical candidate.

Caption: Preclinical Workflow for Antitubercular Drug Discovery.

Conclusion

The benzothiazinone BTZ-043 represents a highly promising class of antitubercular agents with a novel mechanism of action, potent activity against drug-resistant strains, and demonstrated in vivo efficacy. The data and protocols presented in this guide provide a framework for the continued investigation and development of this and other novel compounds. Further research, including combination studies to assess synergistic effects and progression through clinical trials, will be critical in realizing the full therapeutic potential of this agent in the global fight against tuberculosis.[3]

References

• 1. Characterization of DprE1-Mediated Benzothiazinone Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BTZ-043 | Working Group for New TB Drugs [newtbdrugs.org]
• 3. In Vitro Combination Studies of Benzothiazinone Lead Compound BTZ043 against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. journals.asm.org [journals.asm.org]
• 8. Drug distribution and efficacy of the DprE1 inhibitor BTZ-043 in the C3HeB/FeJ mouse tuberculosis model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resazurin Tube Method: Rapid, Simple, and Inexpensive Method for Detection of Drug Resistance in the Clinical Isolates of Mycobacterium Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Resazurin microtitre plate assay and Sensititre® MycoTB for detection of Mycobacterium tuberculosis resistance in a high tuberculosis resistance setting - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. MTT (Assay protocol [protocols.io]
• 17. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

Early Pharmacokinetic Properties of Antitubercular Agent-40 (Isoniazid as a surrogate)

An In-depth Technical Guide for Drug Development Professionals

This document provides a comprehensive overview of the early-stage pharmacokinetic (PK) properties of the pivotal antitubercular agent, designated herein as "Antitubercular agent-40" and using Isoniazid (B1672263) (INH) as a well-documented surrogate. Isoniazid is a cornerstone of tuberculosis therapy, and its pharmacokinetic profile is crucial for both efficacy and safety.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the agent's absorption, distribution, metabolism, and excretion (ADME) characteristics, supported by quantitative data, detailed experimental protocols, and process visualizations.

Quantitative Pharmacokinetic Data

The pharmacokinetic profile of Isoniazid is characterized by rapid absorption and significant inter-individual variability, primarily due to genetic polymorphisms in the N-acetyltransferase 2 (NAT2) enzyme.[1][3][4][5] This genetic variance categorizes individuals into fast, intermediate, and slow acetylator phenotypes, which directly impacts drug exposure and potential for toxicity.[1][3][4]

Table 1: Comparative Pharmacokinetic Parameters of Isoniazid in Humans (by NAT2 Acetylator Phenotype)

Parameter	Slow Acetylators	Intermediate Acetylators	Fast Acetylators
Cmax (µg/mL)	7.16 ± 4.85	-	2.55
t½ (Half-life, h)	~3.0 - 4.0	~1.6	~1.0
Clearance	Lower	Intermediate	Higher
AUC	Higher	Intermediate	Lower
Notes	Higher exposure is associated with an increased risk of drug-induced liver injury (DILI).[5][6]	-	Lower exposure may impact efficacy in some cases.

Data compiled from multiple sources. Note that values can vary based on study design, patient population, and dosage. Cmax for fast acetylators is from a specific study and may not be representative of all fast acetylators.[3][6]

Table 2: Preclinical Pharmacokinetic Parameters of Isoniazid in Mice

Route of Administration	Cmax (µg/mL)	t½ (Half-life, h)	AUC₀₋₂₄ (µg·h/mL)
Intravenous (100 µg)	3.24 ± 0.57	3.91 ± 1.06	16.64 ± 1.80
Inhalation (100 µg)	2.37 ± 0.23	18.63 ± 5.89	55.34 ± 13.72
Oral Gavage (5 mg/kg)	-	-	-

Data from in vivo studies in mice demonstrate different pharmacokinetic profiles based on the route of administration.[7][8][9][10] The inhalation route shows a prolonged half-life and greater overall exposure (AUC) compared to the intravenous route.[7][8]

Experimental Protocols

The characterization of Isoniazid's pharmacokinetic properties relies on robust in vivo and analytical methodologies.

2.1. In Vivo Pharmacokinetic Study in a Murine Model

This protocol outlines a typical single-dose pharmacokinetic study in mice to determine key parameters like Cmax, AUC, and half-life.

• Animal Model: Male BALB/c mice (6-8 weeks old) are used.[11] Animals are housed under standard conditions with controlled light-dark cycles and access to food and water ad libitum.

• Dosing: Isoniazid is administered via oral gavage at a specific dose (e.g., 10 mg/kg) formulated in a suitable vehicle like 0.25% carboxymethyl cellulose.[11] For intravenous studies, the drug is administered via the tail vein.

• Sample Collection: Blood samples (approximately 50-100 µL) are collected at multiple time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).[11] Blood is typically drawn via retro-orbital sinus puncture or from the tail vein into heparinized capillary tubes.

• Sample Processing: Plasma is separated from the blood samples by centrifugation (e.g., 4,000 x g for 10 minutes).[7] The plasma is then stored at -80°C until analysis. For tissue distribution studies, organs such as the liver, lungs, and kidneys are harvested, homogenized, and processed to extract the drug.[7][12]

• Data Analysis: Plasma concentration-time data are analyzed using non-compartmental analysis with software like WinNonlin to calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and t½.[8][13]

2.2. Bioanalytical Method for Isoniazid Quantification

The concentration of Isoniazid and its metabolites in biological matrices is typically determined using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4][12][14]

• Sample Preparation: Plasma samples are deproteinized to remove interfering proteins. This is often achieved by adding a precipitating agent like trichloroacetic acid or by protein precipitation with an organic solvent (e.g., acetonitrile).[15] The sample is vortexed and then centrifuged, and the resulting supernatant is used for analysis.

• Chromatographic Separation: The prepared sample is injected into an HPLC system. Separation is achieved on a reverse-phase C18 column.[12][15][16] The mobile phase typically consists of a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer or triethylamine (B128534) acetate) and an organic solvent like acetonitrile (B52724) or methanol.[7][12]

• Detection and Quantification:

  • HPLC-UV: Isoniazid can be detected using a UV detector, typically set at a wavelength of 262 or 265 nm.[7][16]

  • LC-MS/MS: For higher sensitivity and specificity, and for the simultaneous quantification of metabolites, LC-MS/MS is the preferred method.[14] Detection is carried out in multiple reaction monitoring (MRM) mode, which provides precise quantification.[14]

• Calibration and Validation: The method is validated according to regulatory guidelines. A calibration curve is generated by spiking known amounts of Isoniazid into a blank biological matrix to ensure linearity, accuracy, and precision.[11][12]

Mandatory Visualizations

3.1. Experimental Workflow Diagram

The following diagram illustrates the logical flow of a typical preclinical in vivo pharmacokinetic study.

Caption: Workflow for a preclinical in vivo pharmacokinetic study.

3.2. Metabolic Pathway of Isoniazid

The primary metabolic pathway for Isoniazid involves acetylation in the liver, catalyzed by the NAT2 enzyme. This is a critical step that determines the drug's half-life and potential for toxicity.[17][18][19]

Caption: Metabolic activation and detoxification pathways of Isoniazid.

References

• 1. Correlation of N-Acetyltransferase 2 Genotype with Isoniazid Acetylation in Polish Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PharmGKB Summary: Isoniazid Pathway, Pharmacokinetics (PK) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Correlation of N-acetyltransferase 2 genotype with isoniazid acetylation in Polish tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arylamine N-acetyltransferase 2 genotype-dependent N-acetylation of isoniazid in cryopreserved human hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy, safety, and pharmacokinetics of isoniazid affected by NAT2 polymorphisms in patients with tuberculosis: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Isoniazid Pharmacokinetics-Pharmacodynamics in an Aerosol Infection Model of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. longdom.org [longdom.org]
• 13. Pharmacokinetics of rifampicin, isoniazid & pyrazinamide during daily & intermittent dosing: A preliminary study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. digitalcommons.unomaha.edu [digitalcommons.unomaha.edu]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Isoniazid-historical development, metabolism associated toxicity and a perspective on its pharmacological improvement [frontiersin.org]
• 19. ClinPGx [clinpgx.org]

Computational Docking Analysis of Antitubercular Agent-40: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the computational docking studies conducted on a novel investigational compound, "Antitubercular agent-40." The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of new therapeutic agents.[1] Computational methods, particularly molecular docking, are pivotal in the early stages of drug discovery for identifying and optimizing potential drug candidates that target essential mycobacterial enzymes.[2][3]

This document focuses on the computational evaluation of Antitubercular agent-40 against two critical Mtb targets: the enoyl-acyl carrier protein reductase (InhA) and decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1). InhA is a key enzyme in the mycolic acid biosynthetic pathway, which is vital for the integrity of the mycobacterial cell wall.[1][4] DprE1 is also essential for the synthesis of the mycobacterial cell wall, specifically in the arabinogalactan (B145846) and lipoarabinomannan pathways.[2][5] Inhibition of these enzymes leads to disruption of the cell wall and subsequent bacterial death.[1][5]

Data Presentation: Summary of Docking Results

The following tables summarize the quantitative data from the computational docking analysis of Antitubercular agent-40 and its analogs against InhA and DprE1. Binding energy is a critical metric, with more negative values suggesting a more favorable and stable interaction between the ligand and the enzyme's active site.[1][3]

Table 1: Molecular Docking Scores of Antitubercular Agent-40 and Analogs against InhA

Compound	Binding Energy (kcal/mol)	Interacting Residues	Hydrogen Bonds
Antitubercular agent-40	-10.2	TYR158, PHE149, MET199, ILE215	2
Analog A	-9.5	TYR158, PHE149, PRO193	1
Analog B	-8.7	PHE149, MET199, LEU218	1
Isoniazid (B1672263) (Control)	-6.3[6]	TYR158, PHE149	1

Table 2: Molecular Docking Scores of Antitubercular Agent-40 and Analogs against DprE1

Compound	Binding Energy (kcal/mol)	Interacting Residues	Hydrogen Bonds
Antitubercular agent-40	-9.8	CYS387, TYR314, LYS418	3
Analog C	-9.1	CYS387, TYR314, GLY133	2
Analog D	-8.5	CYS387, LYS418, ASN385	2
BTZ043 (Control)	-8.9	CYS387, TYR314	2

Experimental Protocols

Molecular Docking Methodology

The molecular docking studies were performed using AutoDock Vina.[7] The crystal structures of InhA (PDB ID: 4U0J) and DprE1 (PDB ID: 4F4Q) were obtained from the Protein Data Bank.[8] The protein structures were prepared by removing water molecules, adding polar hydrogens, and assigning Kollman charges. The three-dimensional structure of Antitubercular agent-40 and its analogs were generated and optimized using the OPLS-2005 force field.[9]

For docking, a grid box was centered on the active site of each enzyme, encompassing the key catalytic residues. The docking simulations were carried out with an exhaustiveness of 16.[7] The resulting poses were ranked based on their binding affinity scores, and the pose with the lowest binding energy was selected for detailed interaction analysis.[1]

In Silico ADMET Prediction

The absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of Antitubercular agent-40 and its analogs were predicted using the SwissADME and ProTox-II web servers.[8][10] This analysis was performed to assess the drug-likeness and potential toxicity of the compounds at an early stage.[3][11]

Visualizations: Pathways and Workflows

Computational Docking Workflow

The following diagram illustrates the systematic workflow employed in the computational docking study of Antitubercular agent-40.

Computational docking workflow for Antitubercular agent-40.

Mycolic Acid Biosynthesis Pathway and Target of Antitubercular Agent-40

This diagram depicts the mycolic acid biosynthesis pathway in M. tuberculosis, highlighting the role of InhA, a primary target of Antitubercular agent-40.

Inhibition of InhA by Antitubercular agent-40 in the mycolic acid pathway.

DprE1-Mediated Arabinan Synthesis and Inhibition

The following diagram illustrates the role of DprE1 in the synthesis of arabinan, a crucial component of the mycobacterial cell wall, and its inhibition by Antitubercular agent-40.

Inhibition of DprE1 by Antitubercular agent-40.

Conclusion

The computational docking studies reveal that Antitubercular agent-40 exhibits strong binding affinities for both InhA and DprE1, two clinically validated targets for antitubercular drugs. The predicted binding energies are superior to that of the control drug isoniazid for InhA, suggesting a potent inhibitory potential. The interaction analysis has identified key amino acid residues within the active sites that are crucial for the binding of Antitubercular agent-40.

The in silico ADMET predictions indicate that Antitubercular agent-40 possesses favorable drug-like properties. These computational findings provide a strong rationale for the further development of Antitubercular agent-40 as a promising candidate for the treatment of tuberculosis. Further in vitro and in vivo studies are warranted to validate these in silico results and to fully elucidate the mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Insight to pyrazinamide resistance in Mycobacterium tuberculosis by molecular docking - EPrints@NIRT [eprints.nirt.res.in]
• 5. Recent Advances of DprE1 Inhibitors against Mycobacterium tuberculosis: Computational Analysis of Physicochemical and ADMET Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Discovery of New Isoniazid Derivatives As Anti-tubercular Agents: In Silico Studies, Synthesis, and In Vitro Activity Evaluation – Oriental Journal of Chemistry [orientjchem.org]
• 9. tandfonline.com [tandfonline.com]
• 10. Identification of potential compounds for the... | F1000Research [f1000research.com]
• 11. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note and Protocol: "Antitubercular agent-40" Minimum Inhibitory Concentration (MIC) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) necessitates the development of novel antitubercular agents.[1] A critical step in the preclinical evaluation of any new compound is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[2][3] This document provides a detailed protocol for determining the MIC of a novel compound, "Antitubercular agent-40," against Mycobacterium tuberculosis using the widely adopted Resazurin (B115843) Microtiter Assay (REMA).[1][4] The REMA method is a colorimetric assay that provides a rapid, low-cost, and reliable assessment of mycobacterial viability.[5][6] Metabolically active cells reduce the blue, non-fluorescent resazurin dye to the pink, fluorescent resorufin, allowing for a clear visual determination of bacterial inhibition.[1]

Principle

This protocol employs the broth microdilution method in a 96-well plate format to test a range of concentrations of "Antitubercular agent-40".[7][8] A standardized inoculum of M. tuberculosis is added to wells containing serial dilutions of the test agent in Middlebrook 7H9 broth supplemented with OADC (Oleic Acid-Albumin-Dextrose-Catalase).[9] Following a 7-day incubation period, the viability of the mycobacteria is assessed by adding resazurin dye. The MIC is determined as the lowest concentration of "Antitubercular agent-40" that prevents the color change of resazurin from blue to pink.[6]

Materials and Reagents

Item	Supplier/Catalog No.	Notes
Antitubercular agent-40	-	Test Compound
M. tuberculosis H37Rv (ATCC 27294)	ATCC	Quality control strain[7][10]
Middlebrook 7H9 Broth Base	Becton Dickinson, Difco, etc.	[11][12]
Middlebrook OADC Enrichment	Becton Dickinson, etc.	Oleic Acid, Albumin, Dextrose, Catalase[9]
Glycerol	Sigma-Aldrich
Tween 80	Sigma-Aldrich
Resazurin Sodium Salt	Sigma-Aldrich
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	Solvent for test compound
Sterile 96-well flat-bottom plates	Corning, Falcon, etc.	U-shaped wells are also suitable[7][9]
Sterile Saline + 0.05% Tween 80	-	For inoculum preparation
Sterile Water (Distilled, Deionized)	-
Glass beads (3-5 mm diameter)	-	For homogenizing culture

Experimental Protocols

Table 1: Media and Reagent Preparation

Solution	Preparation Instructions	Storage
Complete Middlebrook 7H9 (7H9-OADC)	1. Dissolve 2.35 g of Middlebrook 7H9 Broth Base in 450 mL of distilled water.[11] 2. Add 2 mL of glycerol.[12] 3. Add 0.5 mL of Tween 80 (optional, aids in preventing clumping). 4. Autoclave at 121°C for 15 minutes.[13] 5. Cool to 45-50°C in a water bath.[13] 6. Aseptically add 50 mL of Middlebrook OADC Enrichment.[9]	2-8°C for up to 4 weeks
"Antitubercular agent-40" Stock Solution (1 mg/mL)	1. Weigh 10 mg of "Antitubercular agent-40" powder. 2. Dissolve in 10 mL of 100% DMSO. 3. Sterilize by filtration through a 0.22 µm syringe filter.	Aliquot and store at -20°C or -80°C.[6]
Resazurin Solution (0.02%)	1. Dissolve 20 mg of resazurin sodium salt in 100 mL of sterile distilled water. 2. Vortex until fully dissolved. 3. Sterilize by filtration through a 0.22 µm syringe filter.	Protect from light and store at 4°C for up to 2 weeks.[6]

All procedures involving live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3) laboratory.

• Culture M. tuberculosis H37Rv in 7H9-OADC broth until it reaches the mid-log phase (approx. 7-10 days).

• Aseptically transfer the culture to a sterile 15 mL conical tube containing 5-10 glass beads.

• Vortex for 1-2 minutes to break up clumps. Let the tube stand for 20 minutes to allow larger clumps and aerosols to settle.[14]

• Carefully transfer the supernatant to a new sterile tube.

• Adjust the turbidity of the bacterial suspension with sterile saline containing 0.05% Tween 80 to match a 0.5 McFarland standard. This corresponds to approximately 1 x 10⁷ CFU/mL.[7][15]

• Prepare the final inoculum by diluting this suspension 1:20 in 7H9-OADC broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[7]

• Dispense 100 µL of 7H9-OADC broth into all wells of a 96-well microtiter plate.

• Add an additional 100 µL of 7H9-OADC broth to the wells in column 11 (Sterility Control).

• In column 1, add 100 µL of the working solution of "Antitubercular agent-40" (e.g., at 64 µg/mL) to the existing 100 µL of broth, resulting in a total volume of 200 µL.

• Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 100 µL from column 10. This will result in drug concentrations ranging from 32 µg/mL to 0.06 µg/mL.

• Columns 11 (Sterility Control) and 12 (Growth Control) will not contain any drug.

• Add 100 µL of the standardized M. tuberculosis inoculum (prepared in step 4.2) to wells in columns 1 through 10 and column 12. Do not add inoculum to column 11.

• The final volume in all wells (except the sterility control initially) will be 200 µL. The final bacterial concentration will be approximately 2.5 x 10⁵ CFU/mL.

• Seal the plate with an adhesive plate sealer or place it in a zip-lock bag and incubate at 37°C for 7 days.[16]

Caption: Experimental workflow for the REMA-based MIC assay.

• After 7 days of incubation, add 30 µL of the 0.02% resazurin solution to each well.[6]

• Re-seal the plate and incubate for an additional 18-24 hours at 37°C.

• Visually inspect the plate. The MIC is the lowest concentration of "Antitubercular agent-40" that shows no color change (remains blue). Wells with bacterial growth will turn pink.

Data Interpretation and Quality Control

Table 2: Interpretation of REMA Results

Well Content	Expected Color	Interpretation
Sterility Control (Column 11)	Blue	Confirms media and plate are sterile.
Growth Control (Column 12)	Pink	Confirms inoculum is viable and media supports growth. Assay is valid.
Test Wells (Columns 1-10)	Blue	Inhibition of mycobacterial growth.
Test Wells (Columns 1-10)	Pink	No inhibition of mycobacterial growth.

The assay is considered valid only if the sterility control well remains blue and the growth control well turns pink.

Table 3: Quality Control MIC Ranges for M. tuberculosis H37Rv

Reference Drug	Acceptable MIC Range (µg/mL)
Isoniazid	0.03 - 0.12[10]
Rifampicin	0.03 - 0.25[10]
Ethambutol	0.25 - 2.0[10]
Moxifloxacin	0.06 - 0.5[10]

Note: The quality control strain H37Rv should be run in parallel with the test agent to ensure the validity of the assay system.

Caption: Logic for determining the MIC value from REMA results.

References

• 1. Detection of Drug Susceptibility and Drug Interactions in Mycobacterium tuberculosis using Resazurin Microtiter and Checkerboard Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. applications.emro.who.int [applications.emro.who.int]
• 6. Rapid Identification and Drug Susceptibility Testing of Mycobacterium tuberculosis: Standard Operating Procedure for Non-Commercial Assays: Part 3: Colorimetric Redox Indicator Assay v1.3.12 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Susceptibility testing of Mycobacterium tuberculosis by broth microdilution method: a rapid alternative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. himedialabs.com [himedialabs.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. youtube.com [youtube.com]
• 15. journals.asm.org [journals.asm.org]
• 16. liofilchem.net [liofilchem.net]

Application Notes: Solubility Profiling of Antitubercular Agent-40

Introduction

Aqueous solubility is a critical physicochemical property that significantly influences the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. For orally administered drugs, such as those developed for tuberculosis treatment, poor solubility can lead to low bioavailability, hindering therapeutic efficacy.[1][2] "Antitubercular agent-40" is a novel, poorly soluble compound in early-stage development. Establishing a comprehensive solubility profile is essential to guide formulation strategies and predict its in vivo behavior.[3] This document outlines standardized protocols for determining the kinetic, thermodynamic, and biorelevant solubility of Antitubercular agent-40.

Key Solubility Assessment Stages

The solubility assessment of a new chemical entity follows a tiered approach, from high-throughput screening to in-depth equilibrium measurements.

• Kinetic Solubility: Determined in early discovery to quickly assess compounds. It measures the solubility of a compound that is first dissolved in an organic solvent (like DMSO) and then introduced into an aqueous buffer.[3][4] This method is prone to generating supersaturated solutions and may overestimate true solubility.[5]

• Thermodynamic Solubility: Considered the "gold standard," this method measures the equilibrium solubility of a compound in a saturated solution after an extended incubation period (e.g., 24 hours).[6][7] It is crucial for lead optimization and pre-formulation studies.[6]

• Biorelevant Solubility: Assesses solubility in media that mimic the physiological conditions of the gastrointestinal tract, such as Simulated Gastric Fluid (SGF) and Fasted State Simulated Intestinal Fluid (FaSSIF).[8][9][10] This is vital for predicting oral drug absorption.

Experimental Protocols

Protocol 1: High-Throughput Kinetic Solubility Assay (Turbidimetric Method)

This assay rapidly estimates solubility by measuring the precipitation of the compound when an aqueous buffer is added to a DMSO stock solution.[6]

Materials and Equipment:

• Antitubercular agent-40 (as a 10 mM stock solution in 100% DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well clear-bottom microtiter plates

• Automated liquid handler or multichannel pipettes

• Plate reader with turbidimetric or nephelometric measurement capability (e.g., at 620 nm)

• Plate shaker

Procedure:

• Compound Plating: Create a serial dilution of the 10 mM DMSO stock solution of Antitubercular agent-40 directly in a 96-well plate.

• Buffer Addition: Rapidly add PBS (pH 7.4) to each well to achieve the final desired compound concentrations (e.g., ranging from 1 to 200 µM) and a final DMSO concentration of ≤2%.[3]

• Incubation: Cover the plate and shake for 2 hours at room temperature.[6]

• Measurement: Measure the turbidity (light scattering) of each well using a plate reader.

• Data Analysis: The solubility limit is identified as the concentration at which a significant increase in turbidity is observed compared to control wells (buffer with DMSO only).

Protocol 2: Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the true equilibrium solubility and is considered the benchmark for solubility measurement.[5][7][11]

Materials and Equipment:

• Antitubercular agent-40 (solid powder)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Glass vials with screw caps

• Orbital shaker/incubator set to 37°C

• Centrifuge

• 0.22 µm syringe filters (PVDF or similar low-binding material)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

Procedure:

• Sample Preparation: Add an excess amount of solid Antitubercular agent-40 (e.g., 1-2 mg) to a glass vial containing a known volume of PBS (pH 7.4).[11] Ensure undissolved solid is visible. Prepare in triplicate.[11][12]

• Equilibration: Seal the vials and place them in an orbital shaker set to 37 ± 1°C for 24-48 hours to ensure equilibrium is reached.[6][12]

• Phase Separation: After incubation, allow the suspensions to settle. Centrifuge the vials to pellet the excess solid.

• Sample Collection: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining undissolved particles.

• Quantification: Dilute the clear filtrate with a suitable mobile phase and quantify the concentration of dissolved Antitubercular agent-40 using a validated HPLC-UV method against a standard curve.[6][13]

Protocol 3: Solubility in Biorelevant Media

This protocol assesses solubility in fluids that simulate the stomach and small intestine to better predict in vivo dissolution and absorption.[10]

Materials and Equipment:

• Same as Protocol 2, with the addition of:

• Simulated Gastric Fluid (SGF), pH 1.2 (without pepsin)

• Fasted State Simulated Intestinal Fluid (FaSSIF) powder to prepare solution at pH 6.5

Procedure:

• The shake-flask method described in Protocol 2 is repeated.

• Instead of PBS, use SGF (pH 1.2) and FaSSIF (pH 6.5) as the aqueous media.[14]

• All other steps, including adding excess solid, equilibration for 24-48 hours at 37°C, phase separation, and HPLC quantification, remain the same.

Data Presentation

The quantitative results from the solubility assays for Antitubercular agent-40 are summarized below.

Table 1: Summary of Solubility Data for Antitubercular Agent-40

Assay Type	Medium	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)	Classification
Kinetic	PBS	7.4	25	45.2	113.0	Moderately Soluble
Thermodynamic	PBS	7.4	37	15.6	39.0	Poorly Soluble
Thermodynamic	SGF	1.2	37	88.9	222.3	Soluble
Thermodynamic	FaSSIF	6.5	37	18.3	45.8	Poorly Soluble

(Note: Data are hypothetical for a compound with a molecular weight of 400 g/mol and basic properties, as indicated by higher solubility at low pH.)

Visualizations: Workflows and Logic Diagrams

Caption: Overall workflow for solubility assessment in drug discovery.

Caption: Step-by-step workflow for the kinetic solubility assay.

Caption: Step-by-step workflow for the thermodynamic (shake-flask) assay.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. Preformulation Studies: Solubility analysis - Pharmapproach.com [pharmapproach.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. asianpubs.org [asianpubs.org]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. enamine.net [enamine.net]
• 7. A review of methods for solubility determination in biopharmaceutical drug characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biorelevant.com [biorelevant.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. who.int [who.int]
• 13. improvedpharma.com [improvedpharma.com]
• 14. biorelevant.com [biorelevant.com]

Application Notes and Protocols: In Vivo Efficacy Model of Antitubercular Agent-40 in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) underscores the urgent need for novel antitubercular agents. Murine models of Mtb infection are crucial for the preclinical assessment of new drug candidates, offering vital in vivo data to support their progression to clinical trials.[1] These models enable the evaluation of a compound's effectiveness within a complex biological system.[1] This document outlines a comprehensive protocol for determining the in vivo efficacy of a novel investigational compound, "Antitubercular agent-40," in a murine model of chronic tuberculosis. The methodologies provided are based on established practices to ensure reproducibility and relevance.[1]

Data Presentation

The following tables summarize hypothetical quantitative data for "Antitubercular agent-40" in comparison to standard first-line anti-TB drugs. This data is illustrative of typical outcomes from an in vivo efficacy study.

Table 1: In Vivo Efficacy of Antitubercular Agent-40 in Mtb-Infected BALB/c Mice (4-Week Treatment)

Treatment Group	Dose (mg/kg)	Route of Administration	Mean Log10 CFU ± SD (Lungs)	Mean Log10 CFU ± SD (Spleens)
Vehicle Control	-	Oral Gavage	6.8 ± 0.4	4.5 ± 0.3
Isoniazid	25	Oral Gavage	4.2 ± 0.3	2.1 ± 0.2
Rifampin	10	Oral Gavage	4.5 ± 0.2	2.4 ± 0.3
Antitubercular Agent-40	25	Oral Gavage	4.1 ± 0.3	2.0 ± 0.2
Antitubercular Agent-40	50	Oral Gavage	3.5 ± 0.2	1.5 ± 0.1

Table 2: Survival Rate of Mtb-Infected Mice Following 8 Weeks of Treatment

Treatment Group	Dose (mg/kg)	Survival Rate (%)
Vehicle Control	-	20
Isoniazid	25	100
Rifampin	10	100
Antitubercular Agent-40	50	100

Experimental Protocols

I. Murine Model of Chronic Tuberculosis Infection

This protocol details the establishment of a chronic tuberculosis infection in mice before evaluating drug efficacy.

Materials:

• BALB/c mice (female, 6-8 weeks old)[2]

• Mycobacterium tuberculosis H37Rv strain[2]

• Aerosol exposure chamber (e.g., Glas-Col Inhalation Exposure System)[2][3]

• Middlebrook 7H9 broth with supplements (0.5% glycerol, 10% OADC, 0.05% Tween 80)[1]

• Phosphate-buffered saline (PBS) with 0.05% Tween 80[2]

• Tissue homogenizer[2]

• Middlebrook 7H11 agar (B569324) plates[1]

Procedure:

• Inoculum Preparation:

  • Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.[2]

  • Wash the bacterial cells with PBS containing 0.05% Tween 80.[2]

  • Resuspend the pellet in sterile PBS and create a single-cell suspension by passing it through a 27-gauge needle multiple times.[1]

• Aerosol Infection:

  • Place mice in the aerosol exposure chamber.[2]

  • Infect the mice with a low dose of M. tuberculosis H37Rv, aiming to deliver approximately 50-100 bacilli to the lungs of each mouse.[3]

• Confirmation of Infection:

  • At 24 hours post-infection, euthanize a subset of mice (n=3-4).[2]

  • Homogenize their lungs in PBS with 0.05% Tween 80.[2]

  • Plate serial dilutions of the lung homogenates on Middlebrook 7H11 agar plates.[1][2]

  • Incubate at 37°C for 3-4 weeks and enumerate the colony-forming units (CFU) to confirm the initial bacterial load.[2]

• Establishment of Chronic Infection:

  • Allow the infection to establish for 2-4 weeks. During this period, the bacterial load in the lungs will reach a stable plateau.[1][2]

II. In Vivo Efficacy Testing of Antitubercular Agent-40

This protocol outlines the procedure for evaluating the therapeutic efficacy of Antitubercular Agent-40 in chronically infected mice.

Materials:

• Chronically infected BALB/c mice

• Antitubercular Agent-40

• Control drugs (Isoniazid, Rifampin)[4]

• Vehicle (e.g., water, 0.5% carboxymethylcellulose)[1]

• Oral gavage needles[4]

• PBS with 0.05% Tween 80[2]

• Middlebrook 7H11 agar plates[1]

• 10% neutral buffered formalin[2]

Procedure:

• Drug Formulation and Administration:

  • Formulate Antitubercular Agent-40 and control drugs in the appropriate vehicle.[1]

  • Randomly assign mice to treatment groups.

  • Administer the respective treatments, typically 5 days a week for 4-8 weeks, via oral gavage.[1][4]

  • Monitor mice for any signs of toxicity, such as weight loss or changes in behavior.[2]

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the mice.[2]

  • Aseptically remove the lungs and spleens.[2]

• Bacteriological Analysis:

  • Homogenize the organs in PBS with 0.05% Tween 80.[2]

  • Plate serial dilutions of the homogenates on Middlebrook 7H11 agar plates.[1]

  • Incubate at 37°C for 3-4 weeks and enumerate the CFU.[2]

  • Express the data as log10 CFU per organ.[5]

• Histopathological Analysis:

  • Fix a portion of the lung tissue in 10% neutral buffered formalin for histopathological examination.[2]

  • Embed the tissue in paraffin, section, and stain with hematoxylin (B73222) and eosin (B541160) (H&E) and Ziehl-Neelsen stain to assess inflammation and bacterial load within lesions.[2]

• Statistical Analysis:

  • Analyze the log10 CFU data using appropriate statistical methods, such as a one-way ANOVA followed by a post-hoc test (e.g., Tukey's multiple comparisons test), to compare treatment groups.[1]

  • A p-value of <0.05 is typically considered statistically significant.[1]

Visualizations

Caption: Experimental workflow for in vivo efficacy testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Testing "Antitubercular agent-40" against Non-Replicating Persistent TB

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. A significant challenge in TB treatment is the bacterium's ability to enter a non-replicating persistent (NRP) state, also referred to as dormancy or latency.[1] In this state, Mtb exhibits phenotypic tolerance to most conventional anti-TB drugs, which primarily target processes active during bacterial replication.[2] Developing novel therapeutic agents effective against this persistent population is crucial for shortening treatment duration and preventing disease relapse.

These application notes provide a detailed protocol for evaluating the efficacy of a novel compound, "Antitubercular agent-40," against NRP Mtb. The protocols described herein utilize established in vitro models that mimic the conditions thought to induce persistence in vivo, namely hypoxia and nutrient starvation.[1][3] Methodologies for determining the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) under these conditions are provided, along with a protocol for assessing the cytotoxicity of the compound against a mammalian cell line.

Experimental Models for Non-Replicating Persistent Mtb

Two primary in vitro models are recommended to induce a state of non-replicating persistence in M. tuberculosis: the Wayne model of hypoxia and the nutrient starvation model.

The Wayne Model (Hypoxia-Induced Non-Replicating Persistence)

The Wayne model simulates the gradual depletion of oxygen experienced by Mtb within a granuloma.[1][4] This model induces a state of NRP where the bacteria are highly tolerant to many antibiotics.[5]

Protocol 1: Induction of NRP Mtb using the Wayne Model

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.5% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80

• Sterile screw-cap tubes (e.g., 16x125 mm) with a defined head-to-space ratio

• Methylene (B1212753) blue solution (1.5 µg/mL) as a hypoxia indicator

• Incubator at 37°C with a slow stirrer

Procedure:

• Grow M. tuberculosis H37Rv in supplemented Middlebrook 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

• Dilute the mid-log phase culture 1:100 in fresh, pre-warmed supplemented 7H9 broth.

• Dispense the diluted culture into screw-cap tubes, ensuring a headspace to medium ratio of 0.5.[1] This is critical for the gradual oxygen depletion.

• For visual monitoring of hypoxia, prepare a control tube containing the same medium with methylene blue. The dye will decolorize as oxygen is consumed.[5][6]

• Tightly seal the caps (B75204) and incubate the tubes at 37°C with slow stirring (e.g., 120 rpm).

• The culture will enter a state of non-replicating persistence (NRP-1) after approximately 7-10 days, and a deeper state (NRP-2) after 14-21 days, which can be confirmed by the decolorization of methylene blue and cessation of an increase in optical density.[6]

Nutrient Starvation Model

This model mimics the nutrient-deprived environment within a granuloma by culturing Mtb in a nutrient-poor medium, such as phosphate-buffered saline (PBS).[7][8] This leads to a shutdown of metabolic activity and entry into a persistent state.

Protocol 2: Induction of NRP Mtb using Nutrient Starvation

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth (as described above)

• Phosphate-Buffered Saline (PBS) with 0.05% Tween 80

• Sterile conical tubes (50 mL)

• Centrifuge

• Incubator at 37°C with shaking

Procedure:

• Grow M. tuberculosis H37Rv in supplemented Middlebrook 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

• Harvest the bacterial cells by centrifugation at 3000 x g for 10 minutes.

• Wash the cell pellet twice with PBS containing 0.05% Tween 80 to remove residual growth medium.

• Resuspend the final pellet in PBS with 0.05% Tween 80 to the original culture volume.

• Incubate the bacterial suspension in sterile conical tubes at 37°C with shaking (e.g., 150 rpm) for at least 4-6 weeks to induce a non-replicating persistent state.[7][8]

Efficacy Testing of "Antitubercular agent-40"

Minimum Inhibitory Concentration (MIC) Assay for NRP Mtb

The MIC is the lowest concentration of a drug that inhibits the visible growth of a microorganism.[9][10] For NRP Mtb, the assay is modified to determine the concentration required to prevent regrowth upon return to favorable conditions.

Protocol 3: MIC Determination against NRP Mtb

Materials:

• NRP M. tuberculosis culture (from Protocol 1 or 2)

• "Antitubercular agent-40" stock solution

• 96-well microtiter plates

• Supplemented Middlebrook 7H9 broth

• Resazurin (B115843) solution (e.g., 0.02% w/v)

• Plate reader (for fluorescence or colorimetric measurement)

Procedure:

• Prepare serial two-fold dilutions of "Antitubercular agent-40" in the respective NRP medium (hypoxic medium from the Wayne model or PBS for the nutrient starvation model) in a 96-well plate.

• Add the NRP Mtb suspension to each well to achieve a final bacterial density of approximately 10^5 CFU/mL.

• Include a drug-free control (bacteria only) and a sterile control (medium only).

• Incubate the plates under the conditions used to induce NRP (hypoxic or nutrient-starved) for 7-10 days.

• Following incubation, transfer a small aliquot from each well to a new 96-well plate containing fresh, supplemented Middlebrook 7H9 broth. This step assesses the ability of the bacteria to resume growth.

• Incubate the new plates under aerobic conditions at 37°C for 7-14 days.

• Determine bacterial growth by adding resazurin solution to each well and incubating for 6-24 hours. A color change from blue to pink (or an increase in fluorescence) indicates bacterial metabolic activity and growth.[11]

• The MIC is defined as the lowest concentration of "Antitubercular agent-40" that prevents this color change (i.e., inhibits regrowth).[9]

Minimum Bactericidal Concentration (MBC) Assay for NRP Mtb

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial population.[12]

Protocol 4: MBC Determination against NRP Mtb

Materials:

• Results from the MIC assay (Protocol 3)

• Middlebrook 7H10 agar (B569324) plates supplemented with 10% OADC

• Sterile saline solution with 0.05% Tween 80

Procedure:

• From the wells of the initial incubation plate from the MIC assay (step 4 of Protocol 3) that showed no visible regrowth (i.e., at and above the MIC), take a 100 µL aliquot.

• Prepare serial ten-fold dilutions of the aliquots in sterile saline with Tween 80.

• Plate 100 µL of each dilution onto Middlebrook 7H10 agar plates.

• Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

• Count the number of colony-forming units (CFU) on each plate.

• The MBC is the lowest concentration of "Antitubercular agent-40" that results in a ≥3-log10 reduction (99.9% killing) in CFU compared to the initial inoculum.

Cytotoxicity Assessment

It is crucial to assess the toxicity of "Antitubercular agent-40" against mammalian cells to determine its therapeutic index. The MTT assay is a common method for this purpose.[11][13]

Protocol 5: Mammalian Cell Cytotoxicity Assay (MTT Assay)

Materials:

• Human lung epithelial cell line (e.g., A549) or a macrophage cell line (e.g., RAW 264.7)[14][15]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• "Antitubercular agent-40" stock solution

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Plate reader (absorbance at 570 nm)

Procedure:

• Seed the mammalian cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for attachment.[15]

• Prepare serial dilutions of "Antitubercular agent-40" in complete cell culture medium and add them to the wells.

• Include a vehicle control (medium with the same concentration of the drug's solvent) and a no-cell control (medium only).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add MTT solution to each well and incubate for another 2-4 hours. Live cells will metabolize the yellow MTT into purple formazan (B1609692) crystals.[11]

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. The 50% cytotoxic concentration (CC50) can then be determined.

Data Presentation

Quantitative data from the efficacy and cytotoxicity assays should be summarized in tables for clear comparison.

Table 1: Efficacy of "Antitubercular agent-40" against Replicating and Non-Replicating Mtb

Mtb State	Model	MIC (µg/mL)	MBC (µg/mL)
Replicating	Aerobic 7H9 Broth
NRP	Wayne Model (Hypoxia)
NRP	Nutrient Starvation

Table 2: Cytotoxicity and Selectivity Index of "Antitubercular agent-40"

Cell Line	CC50 (µg/mL)	Selectivity Index (SI = CC50 / MIC_NRP)
A549
RAW 264.7

Visualizations

Experimental Workflow

Caption: Workflow for testing "Antitubercular agent-40".

Logical Flow of MIC/MBC Determination

Caption: Decision pathway for MIC and MBC determination.

Hypothetical Signaling Pathway Inhibition

Assuming "Antitubercular agent-40" targets a hypothetical persistence-related signaling pathway (e.g., a two-component system like DosR/S/T, which is involved in the hypoxic response), the mechanism could be visualized as follows.

Caption: Inhibition of a persistence signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Simple model for testing drugs against nonreplicating Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nonreplicating Persistence of MycobacteriumTuberculosis1 | Annual Reviews [annualreviews.org]
• 4. In vitro models that utilize hypoxia to induce non-replicating persistence in Mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of a nutrient starvation model of Mycobacterium tuberculosis persistence by gene and protein expression profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 11. System for Efficacy and Cytotoxicity Screening of Inhibitors Targeting Intracellular Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. emerypharma.com [emerypharma.com]
• 13. mdpi.com [mdpi.com]
• 14. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 15. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Antitubercular Agent-40

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB) remains a significant global health threat, necessitating the development of novel and effective therapeutic agents. "Antitubercular agent-40" represents a promising new chemical entity with potent in vitro activity against Mycobacterium tuberculosis. These application notes provide detailed protocols for the formulation, in vivo efficacy testing, and pharmacokinetic analysis of this agent, facilitating its preclinical development. Given that many novel drug candidates exhibit poor aqueous solubility, the following protocols emphasize strategies to enhance bioavailability for reliable in vivo evaluation.

Formulation Protocol for In Vivo Administration

The successful in vivo evaluation of "Antitubercular agent-40" is contingent upon a formulation that ensures adequate bioavailability. The choice of formulation strategy will depend on the physicochemical properties of the agent. Below are protocols for common formulation approaches for poorly soluble compounds.[1][2][3][4]

1. Solubilization using Co-solvents and Surfactants

This approach is suitable for early-stage in vivo screening due to its relative simplicity.

• Materials:

  • Antitubercular agent-40

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Polyethylene glycol 400 (PEG 400)

  • Tween 80

  • Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Protocol:

  • Dissolve "Antitubercular agent-40" in a minimal amount of DMSO to create a stock solution.

  • In a separate sterile tube, prepare the vehicle by mixing PEG 400 and Tween 80. A common starting ratio is 60:40 (v/v).

  • Slowly add the DMSO stock solution of the agent to the PEG 400/Tween 80 mixture while vortexing to ensure complete mixing.

  • Finally, add saline or PBS to the mixture to achieve the desired final concentration of the drug and excipients. The final concentration of DMSO should ideally be kept below 5% of the total volume to minimize toxicity.

  • Visually inspect the final formulation for any precipitation. If precipitation occurs, optimization of the excipient ratios or exploration of alternative formulations is necessary.

2. Nanosuspension Formulation for Enhanced Dissolution

Particle size reduction to the nanoscale can significantly improve the dissolution rate and bioavailability of poorly soluble drugs.[4][5]

• Materials:

  • Antitubercular agent-40

  • Stabilizer (e.g., Poloxamer 188, HPMC)

  • Milling media (e.g., yttria-stabilized zirconium oxide beads)

  • Sterile water for injection

• Protocol:

  • Prepare a preliminary suspension of "Antitubercular agent-40" in an aqueous solution containing the stabilizer.

  • Transfer the suspension to a sterile milling chamber containing the milling media.

  • Perform wet-media milling at a controlled temperature until the desired particle size distribution (typically < 500 nm) is achieved. Particle size should be monitored periodically using dynamic light scattering (DLS).

  • Separate the nanosuspension from the milling media.

  • The resulting nanosuspension can be used directly for oral or parenteral administration. For long-term stability, it can be lyophilized.

Table 1: Example Formulation Compositions

Formulation Approach	Components	Typical Ratios (v/v/v)	Final Drug Concentration (mg/mL)
Co-solvent/Surfactant	DMSO:PEG 400:Tween 80:Saline	5:40:10:45	1 - 10
Nanosuspension	Agent-40:Stabilizer:Water	-	10 - 50 (as a suspension)

In Vivo Efficacy Study Protocol (Mouse Model)

The murine model of tuberculosis is a well-established system for evaluating the in vivo efficacy of new antitubercular agents.[6][7][8]

• Animal Model: C57BL/6 or BALB/c mice (female, 6-8 weeks old)

• Infection: Low-dose aerosol infection with Mycobacterium tuberculosis H37Rv (approximately 100-200 CFU/lungs).

• Experimental Groups:

  • Group 1: Vehicle control (formulation excipients only)

  • Group 2: Isoniazid (positive control, e.g., 25 mg/kg)

  • Group 3: "Antitubercular agent-40" - Dose 1 (e.g., 10 mg/kg)

  • Group 4: "Antitubercular agent-40" - Dose 2 (e.g., 50 mg/kg)

• Protocol:

  • Acclimatize mice for at least one week before infection.

  • Infect mice with M. tuberculosis H37Rv via the aerosol route.

  • At a predetermined time post-infection (e.g., 2-4 weeks), confirm bacterial establishment in the lungs by sacrificing a small cohort of mice and determining the bacterial load (CFU).

  • Initiate treatment with the respective compounds or vehicle control once daily (or as determined by pharmacokinetic data) via oral gavage.

  • Monitor the health of the mice daily, including body weight.[8]

  • After a defined treatment period (e.g., 4 weeks), euthanize the mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile saline with 0.05% Tween 80.

  • Plate serial dilutions of the homogenates on Middlebrook 7H11 agar (B569324) supplemented with OADC.

  • Incubate the plates at 37°C for 3-4 weeks and count the number of colonies to determine the bacterial load (log10 CFU).

Table 2: In Vivo Efficacy Study Parameters

Parameter	Description
Animal Strain	C57BL/6 or BALB/c mice
M. tuberculosis Strain	H37Rv
Route of Infection	Aerosol
Treatment Start	2-4 weeks post-infection
Treatment Duration	4 weeks
Primary Endpoint	Bacterial load (log10 CFU) in lungs and spleen
Secondary Endpoint	Change in body weight

Pharmacokinetic Study Protocol (Rat Model)

Pharmacokinetic (PK) studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of "Antitubercular agent-40", which informs dosing regimens for efficacy studies.[9][10][11]

• Animal Model: Sprague-Dawley or Wistar rats (male, 200-250 g) with jugular vein cannulation.

• Administration:

  • Intravenous (IV) bolus (e.g., 1-2 mg/kg) to determine clearance and volume of distribution.

  • Oral gavage (e.g., 10-20 mg/kg) to determine oral bioavailability.

• Protocol:

  • Fast rats overnight before dosing.

  • Administer "Antitubercular agent-40" via IV or oral route.

  • Collect blood samples (approximately 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 hours).

  • Process blood samples to obtain plasma and store at -80°C until analysis.

  • Analyze the concentration of "Antitubercular agent-40" in plasma samples using a validated analytical method (e.g., LC-MS/MS).

  • Calculate key pharmacokinetic parameters using appropriate software (e.g., Phoenix WinNonlin).

Table 3: Key Pharmacokinetic Parameters

Parameter	Abbreviation	Description
Area Under the Curve	AUC	Total drug exposure over time
Maximum Concentration	Cmax	Highest observed drug concentration
Time to Maximum Concentration	Tmax	Time at which Cmax is reached
Half-life	t1/2	Time for drug concentration to decrease by half
Clearance	CL	Volume of plasma cleared of drug per unit time
Volume of Distribution	Vd	Apparent volume into which the drug distributes
Bioavailability	F%	Fraction of oral dose that reaches systemic circulation

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for in vivo evaluation of Antitubercular agent-40.

Caption: Hypothetical mechanism of action for Antitubercular agent-40.

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications | MDPI [mdpi.com]
• 6. An in vivo platform for rapid high-throughput antitubercular drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Pharmacokinetics and pharmacodynamics in the development of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: High-Throughput Screening of "Antitubercular Agent-40" Analogs using a Resazurin-Based Assay

Audience: Researchers, scientists, and drug development professionals involved in tuberculosis drug discovery.

Introduction: The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel antitubercular agents. High-throughput screening (HTS) plays a pivotal role in identifying new chemical entities with potent activity against Mtb. This document outlines a detailed protocol for a robust and widely used HTS assay, the Microplate Alamar Blue Assay (MABA) or Resazurin (B115843) Microtiter Assay (REMA), tailored for screening analogs of a lead compound series, designated here as "Antitubercular Agent-40". This colorimetric assay leverages the reduction of the blue dye resazurin to the pink, fluorescent resorufin (B1680543) by metabolically active cells, providing a reliable method for determining the minimum inhibitory concentration (MIC) of test compounds.

Quantitative Data Summary

The following table summarizes hypothetical screening data for a series of "Antitubercular Agent-40" analogs against M. tuberculosis H37Rv. The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that prevents a color change from blue to pink. Cytotoxicity is assessed against a mammalian cell line (e.g., Vero) to determine the selectivity index.

Table 1: Antitubercular Activity and Cytotoxicity of "Antitubercular Agent-40" Analogs

Compound ID	Structure Modification	MIC (µg/mL) vs. Mtb H37Rv	CC50 (µg/mL) vs. Vero Cells	Selectivity Index (SI = CC50/MIC)
ATA-40-01	Parent Scaffold	0.8	>100	>125
ATA-40-02	R1 = -OCH3	0.4	>100	>250
ATA-40-03	R1 = -Cl	1.6	80	50
ATA-40-04	R2 = -F	0.2	>100	>500
ATA-40-05	R2 = -NO2	3.2	45	14
Isoniazid	Standard Drug	0.1	>200	>2000
Rifampicin	Standard Drug	0.05	>150	>3000

Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Microplate Alamar Blue Assay (MABA) for MIC Determination

This protocol details the determination of the MIC of test compounds against M. tuberculosis H37Rv.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol (B35011) and 10% (v/v) ADC (Albumin-Dextrose-Catalase)

• Sterile 96-well microplates (flat-bottom)

• Test compounds ("Antitubercular Agent-40" analogs) dissolved in DMSO

• Resazurin sodium salt powder

• Sterile distilled water

• Positive control drugs (Isoniazid, Rifampicin)

• Negative control (DMSO)

• Biosafety Cabinet (BSC) Class II

• Humidified incubator at 37°C

Reagent Preparation:

• Mtb Inoculum: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth until it reaches mid-log phase (OD600 of 0.4-0.8). Adjust the culture with fresh broth to an OD600 corresponding to approximately 1 x 10^5 CFU/mL.

• Compound Plates: Prepare serial dilutions of the test compounds in a separate 96-well plate. Typically, a 2-fold serial dilution is performed starting from a high concentration (e.g., 100 µg/mL). Ensure the final DMSO concentration in the assay does not exceed 1%, as higher concentrations can inhibit Mtb growth.

• Resazurin Solution (0.02% w/v): Dissolve 10 mg of resazurin sodium salt in 50 mL of sterile distilled water. Sterilize by passing through a 0.22 µm filter. Store protected from light at 4°C for up to 2 weeks.

Assay Procedure:

• Plate Setup: Add 100 µL of sterile Middlebrook 7H9 broth to all wells of a sterile 96-well plate.

• Compound Addition: Transfer 1 µL of the serially diluted compounds from the compound plate to the corresponding wells of the assay plate. Include wells for positive controls (Isoniazid, Rifampicin) and a negative control (1% DMSO).

• Inoculation: Add 100 µL of the prepared Mtb inoculum to each well, bringing the final volume to 200 µL.

• Incubation: Seal the plates with a breathable membrane or place them in a secondary container and incubate at 37°C in a humidified incubator for 7 days.

• Dye Addition: After the incubation period, add 30 µL of the 0.02% resazurin solution to each well.

• Second Incubation: Re-incubate the plates at 37°C for an additional 24-48 hours.

• Result Interpretation: Observe the color change in the wells.

  • Blue: No metabolic activity (inhibition of Mtb growth).

  • Pink/Purple: Metabolic activity (Mtb growth).

  • The MIC is determined as the lowest compound concentration in a well that remains blue.

Visualizations

Caption: High-throughput screening workflow for antitubercular drug discovery.

Application Notes: Mass Spectrometry Analysis of "Antitubercular agent-40" Metabolites

Introduction

The study of drug metabolism is a critical component of drug discovery and development, providing insights into the pharmacokinetic and pharmacodynamic properties of a new chemical entity. Mass spectrometry (MS) is an indispensable analytical tool for the identification and quantification of drug metabolites due to its high sensitivity, selectivity, and speed.[1] These application notes provide a comprehensive guide for the analysis of metabolites of a novel investigational drug, "Antitubercular agent-40," using liquid chromatography coupled with mass spectrometry (LC-MS). The protocols outlined are intended for researchers, scientists, and drug development professionals.

Key Applications

• Metabolite Identification and Structural Elucidation: High-resolution mass spectrometry (HRMS) is employed to determine the elemental composition of potential metabolites and elucidate their structures through fragmentation analysis.[1][2]

• Quantitative Bioanalysis: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers sensitive and selective quantification of the parent drug and its metabolites in biological matrices.[3][4]

• In Vitro Metabolic Stability: Assays using liver microsomes or hepatocytes help to predict the metabolic fate of a drug candidate in vivo.

Experimental Protocols

1. In Vitro Metabolic Stability of "Antitubercular agent-40" in Human Liver Microsomes (HLM)

This protocol is designed to assess the rate of metabolism of "Antitubercular agent-40" in a key in vitro system.

• Materials:

  • "Antitubercular agent-40"

  • Human Liver Microsomes (HLM)

  • NADPH regenerating system

  • Phosphate (B84403) buffer (pH 7.4)

  • Acetonitrile (B52724) (ACN)

  • Internal Standard (IS) solution (e.g., a structurally similar compound not expected to be found in the samples)

• Procedure:

  • Prepare a stock solution of "Antitubercular agent-40" in a suitable organic solvent (e.g., DMSO).

  • In a 96-well plate, add the HLM suspension to the phosphate buffer.

  • Add the "Antitubercular agent-40" stock solution to achieve a final concentration of 1 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.[1]

  • Centrifuge the plate at 3000 x g for 10 minutes to precipitate proteins.[1]

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

2. Metabolite Identification in Plasma Samples

This protocol outlines the steps for identifying metabolites of "Antitubercular agent-40" in plasma samples from preclinical or clinical studies.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of ice-cold acetonitrile containing an internal standard.[1]

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1]

  • Carefully transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-HRMS analysis.[1]

• LC-HRMS Analysis:

  • LC System: A UHPLC system is recommended for optimal separation.

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is a suitable starting point.[1]

  • Mobile Phase:

    • A: Water with 0.1% formic acid

    • B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a low percentage of B, ramping up to a high percentage to elute a wide range of metabolites.

  • Mass Spectrometer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is essential for accurate mass measurements.[1]

  • Data Acquisition: Employ a data-dependent acquisition (DDA) mode to acquire full scan MS spectra followed by MS/MS scans of the most intense precursor ions.[1]

• Data Processing and Analysis:

  • Use specialized software to process the raw data.

  • The software should perform peak picking and compare the chromatograms of treated samples with control (blank) samples to identify potential drug-related peaks.

  • Utilize the accurate mass measurements to generate potential elemental formulas for the identified metabolites.

  • Analyze the MS/MS fragmentation patterns to elucidate the structures of the metabolites. Common metabolic transformations to consider include oxidation, hydroxylation, glucuronidation, and sulfation.[1]

Data Presentation

Table 1: In Vitro Metabolic Stability of "Antitubercular agent-40" in HLM

Time (min)	"Antitubercular agent-40" Peak Area	Internal Standard Peak Area	Normalized Peak Area	% Remaining
0	1,250,000	500,000	2.50	100.0
5	1,100,000	495,000	2.22	88.8
15	850,000	505,000	1.68	67.2
30	550,000	490,000	1.12	44.8
60	250,000	510,000	0.49	19.6

Table 2: Putative Metabolites of "Antitubercular agent-40" Identified in Plasma

Metabolite ID	Retention Time (min)	Observed m/z	Proposed Transformation	Mass Error (ppm)
M1	3.5	[Parent + 15.9949]	Oxidation (+O)	1.2
M2	4.2	[Parent + 15.9949]	Hydroxylation (+O)	1.5
M3	2.8	[Parent + 176.0321]	Glucuronidation	2.1
M4	3.1	[Parent + 79.9568]	Sulfation	1.8
M5	4.8	[Parent - 14.0157]	N-demethylation	2.5

Visualizations

Caption: Workflow for metabolite identification of "Antitubercular agent-40".

Caption: Hypothetical metabolic activation pathway of "Antitubercular agent-40".

References

• 1. benchchem.com [benchchem.com]
• 2. ijpras.com [ijpras.com]
• 3. LC-MS/MS method for simultaneous quantification of the first-line anti-tuberculosis drugs and six primary metabolites in patient plasma: Implications for therapeutic drug monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass spectrometry for therapeutic drug monitoring of anti-tuberculosis drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Time-Kill Kinetics Assay of Antitubercular Agent-40

For Researchers, Scientists, and Drug Development Professionals

Introduction

The time-kill kinetics assay is a critical in vitro method used to assess the pharmacodynamic properties of antimicrobial agents. This assay provides valuable information on the concentration-dependent and time-dependent killing characteristics of a drug against a specific pathogen. For the development of new antitubercular agents, such as the hypothetical "Antitubercular agent-40," understanding the rate and extent of mycobacterial killing is essential for predicting in vivo efficacy and optimizing dosing regimens.[1][2][3] This document provides a detailed protocol for performing a time-kill kinetics assay for Antitubercular agent-40 against Mycobacterium tuberculosis (M. tuberculosis).

The protocol outlines the necessary steps for preparing the bacterial inoculum, setting up the experimental conditions, and quantifying the bacterial burden over time using the colony-forming unit (CFU) method.[4][5][6] Additionally, this document includes templates for data presentation and visualization tools to aid in the interpretation of the results.

Experimental Protocols

Materials and Reagents

• Mycobacterium tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80

• Middlebrook 7H10 or 7H11 agar (B569324) plates supplemented with 10% OADC

• Antitubercular agent-40 (stock solution of known concentration)

• Phosphate-buffered saline (PBS) with 0.05% Tween 80 (PBST)

• Sterile conical tubes (50 mL)

• Sterile microcentrifuge tubes (1.5 mL)

• Incubator at 37°C with 5% CO2

• Spectrophotometer

• Vortex mixer

• Micropipettes and sterile tips

• Class II Biological Safety Cabinet

Inoculum Preparation

• Culture M. tuberculosis in 10 mL of Middlebrook 7H9 broth until it reaches the mid-logarithmic phase of growth (typically an optical density at 600 nm [OD600] of 0.4-0.8).

• Vortex the culture to ensure a homogenous suspension.

• Adjust the bacterial suspension with fresh 7H9 broth to achieve a starting inoculum of approximately 5 x 10^5 CFU/mL. The exact OD600 to CFU/mL correlation should be predetermined for the specific M. tuberculosis strain being used.

Time-Kill Assay Procedure

• Prepare serial dilutions of Antitubercular agent-40 in 7H9 broth to achieve final concentrations that are multiples of the Minimum Inhibitory Concentration (MIC) (e.g., 0.25x, 0.5x, 1x, 2x, 4x, 8x, 16x, 32x MIC).[1] A growth control (no drug) and a sterility control (no bacteria) should also be included.

• Dispense 5 mL of each drug concentration and the controls into sterile 50 mL conical tubes.

• Inoculate each tube (except the sterility control) with the prepared M. tuberculosis suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubate all tubes at 37°C.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24, 48, 72, 96, and 120 hours), collect a 100 µL aliquot from each tube.[1]

• Perform ten-fold serial dilutions of each aliquot in PBST.

• Plate 100 µL of the appropriate dilutions onto 7H10 or 7H11 agar plates in duplicate.

• Incubate the plates at 37°C with 5% CO2 for 3-4 weeks, or until colonies are visible.

• Count the number of colonies on plates with 30-300 colonies to determine the CFU/mL at each time point.

Data Analysis

The primary outcome of the time-kill assay is the change in bacterial viability over time. This is typically represented by plotting the log10 CFU/mL against time for each concentration of the antimicrobial agent.[1] A bactericidal effect is generally defined as a ≥3-log10 decrease in CFU/mL from the initial inoculum, which corresponds to 99.9% killing.[7] A bacteriostatic effect is observed when there is no significant change in the bacterial count compared to the initial inoculum.

Data Presentation

The quantitative data from the time-kill kinetics assay should be summarized in a clear and structured table to facilitate comparison between different concentrations of Antitubercular agent-40.

Table 1: Time-Kill Kinetics of Antitubercular agent-40 against M. tuberculosis

Time (hours)	Growth Control (log10 CFU/mL)	0.25x MIC (log10 CFU/mL)	0.5x MIC (log10 CFU/mL)	1x MIC (log10 CFU/mL)	2x MIC (log10 CFU/mL)	4x MIC (log10 CFU/mL)	8x MIC (log10 CFU/mL)	16x MIC (log10 CFU/mL)	32x MIC (log10 CFU/mL)
0	5.70	5.70	5.70	5.70	5.70	5.70	5.70	5.70	5.70
2	5.85	5.68	5.65	5.60	5.50	5.40	5.20	4.90	4.50
4	6.10	5.65	5.60	5.50	5.30	5.10	4.80	4.40	3.90
6	6.35	5.60	5.50	5.35	5.10	4.80	4.40	3.90	3.20
8	6.60	5.55	5.40	5.20	4.90	4.50	4.00	3.40	<2.00
12	7.00	5.50	5.30	5.00	4.60	4.10	3.50	<2.00	<2.00
24	7.80	5.40	5.10	4.70	4.10	3.40	<2.00	<2.00	<2.00
48	8.50	5.30	4.80	4.20	3.20	<2.00	<2.00	<2.00	<2.00
72	8.90	5.20	4.50	3.50	<2.00	<2.00	<2.00	<2.00	<2.00
96	9.10	5.10	4.10	<2.00	<2.00	<2.00	<2.00	<2.00	<2.00
120	9.20	5.00	3.80	<2.00	<2.00	<2.00	<2.00	<2.00	<2.00

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Visualizations

Diagrams are essential for visualizing the experimental workflow and logical relationships in the time-kill kinetics assay.

Caption: Workflow for the antitubercular time-kill kinetics assay.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The role of the time-kill kinetics assay as part of a preclinical modeling framework for assessing the activity of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol to quantify bacterial burden in time-kill assays using colony-forming units and most probable number readouts for Mycobacterium tuberculosis. [iris.unipv.it]
• 6. researchgate.net [researchgate.net]
• 7. emerypharma.com [emerypharma.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Antitubercular Agent-40

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of Antitubercular Agent-40. The protocols and advice are based on a standard two-step synthesis involving the condensation of a substituted o-phenylenediamine (B120857) with a substituted aromatic aldehyde, followed by oxidative cyclization.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of Antitubercular Agent-40?

A1: The synthesis is a two-step process. First, a substituted o-phenylenediamine (Reactant A) undergoes a condensation reaction with a substituted aromatic aldehyde (Reactant B) to form a Schiff base intermediate. This intermediate is then subjected to oxidative cyclization to yield the final product, Antitubercular Agent-40.

Q2: My overall yield is consistently low. What are the most critical parameters to investigate?

A2: Low overall yield can stem from issues in either the condensation or the cyclization step. For the condensation step, ensure the solvent is anhydrous and the reaction is protected from moisture. For the cyclization step, the choice of oxidizing agent and reaction temperature are critical. Refer to the troubleshooting section for more detailed guidance.

Q3: I am observing a significant amount of a side product. What could it be?

A3: A common side product is the over-oxidation of the benzimidazole (B57391) ring or incomplete cyclization. The presence of unreacted Schiff base is also common if the oxidation is inefficient. We recommend analyzing the crude product by LC-MS to identify the mass of the impurity, which can help in its structural elucidation.

Troubleshooting Guide

Issue 1: Low Yield in Step 1 (Schiff Base Formation)

If the yield of the Schiff base intermediate is below the expected range (typically >90%), consider the following factors:

• Purity of Reactants: Impurities in either the o-phenylenediamine or the aldehyde can inhibit the reaction. It is recommended to use reactants of at least 98% purity.

• Solvent and Moisture: The condensation reaction is sensitive to water. Ensure that an anhydrous solvent (e.g., dry ethanol (B145695) or methanol) is used and that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Time and Temperature: The reaction is typically run at room temperature for 2-4 hours or with gentle heating (40-50 °C) to speed up the process. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Data Presentation: Effect of Solvent on Step 1 Yield

Solvent (Anhydrous)	Reaction Time (hours)	Temperature (°C)	Yield (%)
Ethanol	4	25	88
Methanol	4	25	92
Dichloromethane	6	25	75
Acetonitrile	4	40	85

Issue 2: Low Yield or No Product in Step 2 (Oxidative Cyclization)

The oxidative cyclization step is often the most challenging. If you are experiencing low yields or no formation of Antitubercular Agent-40, review these parameters:

• Choice of Oxidizing Agent: The selection of the oxidizing agent is crucial. Common agents include sodium metabisulfite (B1197395) (Na2S2O5), iodine (I2), or even air (oxygen). The optimal agent may vary depending on the specific substituents on your reactants.

• Reaction Temperature: Overheating can lead to degradation of the product and the formation of tars. The reaction should be carefully monitored and the temperature maintained within the optimal range.

• pH of the Reaction Mixture: The pH can influence the rate of cyclization. For some substrates, a slightly acidic or basic medium may be beneficial.

Data Presentation: Effect of Oxidizing Agent on Step 2 Yield

Oxidizing Agent	Solvent	Temperature (°C)	Yield (%)
Na2S2O5	Ethanol	60	78
I2 / KI	Methanol	50	72
Air (O2)	DMSO	80	65
H2O2	Acetic Acid	25	55

Experimental Protocols

Protocol 1: Synthesis of Schiff Base Intermediate

• To a solution of substituted o-phenylenediamine (1.0 mmol) in anhydrous ethanol (20 mL), add the substituted aromatic aldehyde (1.0 mmol).

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by TLC (Mobile phase: 30% Ethyl Acetate in Hexane).

• Upon completion, the product often precipitates out of the solution. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Protocol 2: Synthesis of Antitubercular Agent-40 (Oxidative Cyclization)

• Suspend the Schiff base intermediate (1.0 mmol) in ethanol (25 mL).

• Add a saturated solution of sodium metabisulfite (Na2S2O5) (1.5 mmol) dropwise to the suspension.

• Reflux the mixture at 60 °C for 6 hours.

• Monitor the reaction by TLC (Mobile phase: 50% Ethyl Acetate in Hexane).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (100 mL).

• Neutralize the solution with a saturated solution of sodium bicarbonate (NaHCO3).

• The crude product will precipitate. Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography or recrystallization.

Visual Guides

Caption: Experimental workflow for the two-step synthesis of Antitubercular Agent-40.

Caption: Troubleshooting decision tree for improving the yield of Antitubercular Agent-40.

"Antitubercular agent-40" off-target effects troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Antitubercular Agent-40. The information is designed to help address specific issues related to potential off-target effects that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

General Concepts

Q1: What are off-target effects and why are they a concern with Antitubercular Agent-40?

A1: Off-target effects are unintended interactions of a drug with molecules other than its intended therapeutic target.[1] For Antitubercular Agent-40, this means it may bind to and affect the function of other host proteins, leading to unexpected experimental results or potential toxicity.[1] These effects can complicate data interpretation and are a significant concern for both preclinical research and clinical safety.[1]

Q2: At what stage of my research should I start investigating potential off-target effects of Antitubercular Agent-40?

A2: It is advisable to begin considering off-target effects as soon as you observe unexpected or difficult-to-interpret results in your cell-based assays.[2] Early investigation can save significant time and resources, providing a more accurate understanding of the compound's biological activity.[2]

Troubleshooting Specific Issues

Q3: My cytotoxicity assay (e.g., MTT) shows a significant decrease in cell viability at concentrations where the intended mycobacterial target is not expected to be inhibited. What could be the cause?

A3: This discrepancy suggests a few possibilities:

• Off-target cytotoxicity: Antitubercular Agent-40 may be interacting with essential host cell targets, leading to cell death.[2]

• Assay interference: The compound might be directly reacting with the assay reagents (e.g., reducing the MTT tetrazolium salt).[2]

• Cell line sensitivity: The specific cell line you are using may be particularly sensitive to the off-target effects of this agent.[2]

Q4: I am observing conflicting results between different cytotoxicity assays. For instance, an MTT assay indicates high toxicity, but a membrane integrity assay (like LDH release) does not. How do I interpret this?

A4: This type of result often points towards a specific mechanism of cell death or assay interference. The MTT assay measures metabolic activity, and a reduction could indicate mitochondrial dysfunction, which may not immediately lead to a loss of membrane integrity.[3][4] It is crucial to use orthogonal assays that measure different cellular health parameters to build a complete picture of the compound's effects.[5]

Q5: My in-vitro experiments show potent inhibition of the intended mycobacterial target, but I see minimal efficacy in a cellular model. What could be the reason?

A5: Several factors could contribute to this discrepancy:

• Poor cell permeability: The compound may not be effectively crossing the host cell membrane to reach the intracellular mycobacteria.

• Compound efflux: The host cells may be actively pumping out Antitubercular Agent-40 using efflux transporters.[5]

• Cellular metabolism: The compound could be rapidly metabolized into an inactive form by the host cell.[5]

• Off-target engagement in the cellular context: The agent might be binding to other cellular components, reducing its availability for the intended target.

Data Presentation

Table 1: Comparative IC50 Values for Antitubercular Agent-40

Target/Assay	IC50 (µM)	Notes
Mycobacterium tuberculosis H37Rv (in vitro)	0.15	On-target activity
HepG2 Cell Line (MTT Assay)	5.2	Potential off-target cytotoxicity
A549 Cell Line (MTT Assay)	8.9	Potential off-target cytotoxicity
Kinase X (Radiometric Assay)	2.5	Identified off-target
Kinase Y (Radiometric Assay)	> 50	No significant inhibition
Kinase Z (Radiometric Assay)	15.7	Moderate off-target inhibition

Table 2: Troubleshooting Guide for Unexpected Cytotoxicity

Issue	Potential Cause	Suggested Action	Expected Outcome
High cytotoxicity at low concentrations	Off-target kinase inhibition	1. Perform a kinome-wide selectivity screen.[6] 2. Test inhibitors with different chemical scaffolds but the same target.[6]	1. Identification of unintended kinase targets.[6] 2. If cytotoxicity persists, it may be an on-target effect.[6]
Inappropriate dosage	Perform a dose-response curve to determine the lowest effective concentration.	Minimized toxicity while maintaining efficacy.
Compound solubility issues	1. Check the solubility in cell culture media. 2. Use a vehicle control to ensure the solvent is not causing toxicity.[6]	Prevention of compound precipitation and non-specific effects.[6]

Experimental Protocols

Protocol 1: General Cytotoxicity Assay (MTT)

• Cell Seeding: Plate cells in a 96-well plate at an optimal density and allow them to adhere overnight.[2]

• Compound Treatment: Prepare serial dilutions of Antitubercular Agent-40 in culture medium. Replace the old medium with the compound-containing medium. Include a vehicle-only control (e.g., DMSO).[2]

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 2: Kinase Profiling using a Radiometric Assay

This is a generalized protocol to assess the inhibitory effect of a compound on a panel of kinases.[2]

• Reagent Preparation: Prepare a stock solution of Antitubercular Agent-40 in 100% DMSO.

• Reaction Mixture: In a reaction well, combine the kinase, a suitable substrate, and the test compound at various concentrations.

• Initiate Reaction: Start the kinase reaction by adding a mixture of MgCl2 and [γ-³³P]-ATP.[2]

• Incubation: Allow the reaction to proceed for a specified time (e.g., 60 minutes) at 30°C.[2]

• Stopping the Reaction: Terminate the reaction by adding a stop solution (e.g., phosphoric acid).

• Detection: Spot the reaction mixture onto a filter membrane, wash away unincorporated [γ-³³P]-ATP, and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value by plotting the percentage of kinase inhibition against the compound concentration.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify target engagement in a cellular context.[5]

• Cell Treatment: Treat intact cells with Antitubercular Agent-40 or a vehicle control.

• Heating: Heat the cell suspensions at various temperatures to induce protein denaturation and aggregation.

• Cell Lysis: Lyse the cells to release the soluble proteins.

• Protein Separation: Pellet the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.[5]

• Detection: Collect the supernatant containing the soluble protein fraction and analyze the amount of the target protein by Western blot or ELISA.[5]

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[5]

Visualizations

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Caption: On-target vs. off-target signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Resistance to Antitubercular Agent-40 (AT-40) in M. tuberculosis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with Antitubercular Agent-40 (AT-40) and investigating resistance mechanisms in Mycobacterium tuberculosis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My wild-type M. tuberculosis strain shows unexpected resistance to AT-40 in my MIC assay.

A1: This could be due to several factors. Please consider the following troubleshooting steps:

• Reagent Integrity:

  • AT-40 Stock Solution: Has the AT-40 stock solution been prepared correctly and stored under the recommended conditions (e.g., -20°C, protected from light)? Degradation of the compound can lead to a loss of potency. Prepare a fresh stock solution and repeat the experiment.

  • Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO) in your assay does not exceed 0.5-1% (v/v), as higher concentrations can be toxic to M. tuberculosis or affect drug activity. Run a solvent-only control.

• Assay Conditions:

  • Inoculum Density: An overly dense bacterial inoculum can lead to artificially high MIC values. Ensure you are using a standardized inoculum, typically a McFarland standard of 1.0, followed by appropriate dilution.

  • Media Composition: AT-40's activity can be influenced by the media. Assays should be performed in a standard mycobacterial growth medium such as Middlebrook 7H9 broth supplemented with OADC. Variations in media components can chelate the drug or alter bacterial metabolism.

• Strain Integrity:

  • Contamination: Verify the purity of your M. tuberculosis culture. Contamination with other microorganisms, particularly fast-growing non-tuberculous mycobacteria, can lead to erroneous results.

  • Strain Verification: Confirm the identity and genotype of your strain. Spontaneous mutations can occur, and it's crucial to ensure you are working with the expected wild-type strain.

Q2: I am unable to generate AT-40 resistant mutants in vitro.

A2: The frequency of spontaneous resistance to AT-40 is relatively low. Here are some protocol optimizations to consider:

• Increase Bacterial Load: Plate a higher number of colony-forming units (CFUs) on solid media containing AT-40. We recommend plating at least 10⁹ to 10¹⁰ CFUs to increase the probability of isolating spontaneous resistant mutants.

• Use a Range of Selective Concentrations: Plate the bacterial culture on media containing various concentrations of AT-40, typically 2x, 4x, and 8x the wild-type MIC. This range helps select for mutants with varying levels of resistance.

• Liquid Culture Pre-exposure: Before plating, consider pre-exposing a late-log phase liquid culture to a sub-lethal concentration of AT-40 (e.g., 0.5x MIC) for a short period. This can sometimes enrich the population for pre-existing resistant mutants.

Q3: My AT-40 resistant mutants do not have mutations in the atpE gene, the primary target of AT-40. What are other possible resistance mechanisms?

A3: While target modification is a common resistance mechanism, several other possibilities exist for AT-40. The following workflow can help identify the mechanism in your mutants:

Fig 1. Workflow for investigating non-target resistance to AT-40.

• Efflux Pump Overexpression: A common mechanism of resistance is the upregulation of efflux pumps that actively transport the drug out of the cell. The gene Rv1258c encodes a known mycobacterial efflux pump.

• Drug Modification/Inactivation: While less common for this class of drugs, consider the possibility of enzymatic modification of AT-40.

• Compensatory Metabolic Pathways: The bacterium may have upregulated alternative pathways to compensate for the effects of AT-40 on its primary target.

Quantitative Data Summary

The following tables summarize key quantitative data for AT-40 against M. tuberculosis.

Table 1: Minimum Inhibitory Concentration (MIC) of AT-40 against Susceptible and Resistant M. tuberculosis Strains

Strain	Genotype	AT-40 MIC (µg/mL)	Fold Change in MIC
H37Rv (Wild-Type)	Wild-Type	0.015	-
AT-40-R1	atpE (A63P)	0.25	16.7
AT-40-R2	Rv1258c promoter (-35A>G)	0.12	8.0
AT-40-R3	atpE (G60D)	0.5	33.3

Table 2: Frequency of Spontaneous Resistance to AT-40 in M. tuberculosis H37Rv

Selective Concentration	Inoculum Size (CFU)	Number of Resistant Colonies	Frequency of Resistance
2x MIC (0.03 µg/mL)	1 x 10⁹	12	1.2 x 10⁻⁸
4x MIC (0.06 µg/mL)	1 x 10⁹	5	5.0 x 10⁻⁹
8x MIC (0.12 µg/mL)	1 x 10¹⁰	3	3.0 x 10⁻¹⁰

Experimental Protocols

Protocol 1: Determination of AT-40 MIC using Broth Microdilution

• Preparation:

  • Prepare a stock solution of AT-40 in DMSO at 10 mg/mL.

  • In a 96-well microplate, perform serial two-fold dilutions of AT-40 in Middlebrook 7H9 broth supplemented with 10% OADC to obtain a range of concentrations (e.g., from 8 µg/mL to 0.0078 µg/mL).

  • Include a drug-free control well and a solvent control well (containing the highest concentration of DMSO used).

• Inoculum Preparation:

  • Grow M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

  • Adjust the culture to a McFarland standard of 1.0.

  • Dilute the adjusted culture 1:20 in 7H9 broth.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well of the microplate, resulting in a final inoculum of approximately 5 x 10⁵ CFU/mL.

  • Seal the plate with a breathable seal and incubate at 37°C for 7-14 days.

• Reading Results:

  • The MIC is defined as the lowest concentration of AT-40 that completely inhibits visible growth of M. tuberculosis.

Protocol 2: Whole-Genome Sequencing (WGS) of AT-40 Resistant Mutants

• Genomic DNA Extraction:

  • Culture the AT-40 resistant mutant and the wild-type parent strain in 50 mL of 7H9 broth until late-log phase.

  • Harvest the cells by centrifugation and extract high-quality genomic DNA using a validated mycobacterial DNA extraction kit.

• Library Preparation and Sequencing:

  • Quantify the extracted DNA and assess its purity.

  • Prepare sequencing libraries using a standard library preparation kit (e.g., Illumina DNA Prep).

  • Perform paired-end sequencing on an Illumina platform (e.g., MiSeq or NextSeq) to achieve at least 50x coverage.

• Bioinformatic Analysis:

  • Perform quality control on the raw sequencing reads.

  • Align the reads from the resistant mutant to the H37Rv reference genome.

  • Call for single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) using a variant caller like GATK or Samtools.

  • Compare the variants identified in the resistant mutant to those in the parent strain to identify mutations associated with AT-40 resistance.

Signaling Pathways and Workflows

The following diagrams illustrate the proposed mechanism of action for AT-40 and a general workflow for its study.

Fig 2. Proposed mechanism of AT-40 action and resistance.

Fig 3. General experimental workflow for studying AT-40 resistance.

Optimizing "Antitubercular agent-40" dosage in animal models

Technical Support Center: Antitubercular Agent-40

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the dosage of "Antitubercular agent-40" in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Antitubercular agent-40?

A1: Antitubercular agent-40 is a direct inhibitor of the mycobacterial enoyl-acyl carrier protein reductase (InhA).[1][2][3] By binding to the NADH-dependent InhA, it blocks the biosynthesis of mycolic acids, which are essential components of the Mycobacterium tuberculosis cell wall.[2][3] This disruption leads to a loss of cell wall integrity and ultimately, bacterial cell death.[2] Unlike isoniazid, Agent-40 does not require activation by the catalase-peroxidase enzyme (KatG), making it potentially effective against isoniazid-resistant strains with katG mutations.[1][3]

Q2: What is the recommended starting dose for Antitubercular agent-40 in a murine model?

A2: For a novel agent like Antitubercular agent-40, a recommended starting dose for efficacy studies in mice is between 25-50 mg/kg, administered orally once daily.[4] However, it is critical to first establish a safety profile by conducting a Maximum Tolerated Dose (MTD) study to determine the highest dose that does not cause unacceptable toxicity.[4][5][6]

Q3: Which animal model is most appropriate for initial efficacy studies?

A3: The BALB/c mouse model is highly recommended for initial in vivo efficacy testing of novel antitubercular drugs.[4] This strain is well-characterized for tuberculosis research and standardized infection protocols are widely available.[7][8][9] Infection is typically established via a low-dose aerosol delivery of Mycobacterium tuberculosis to mimic natural human infection.[7][10]

Q4: How should Antitubercular agent-40 be formulated and administered for in vivo studies?

A4: Assuming Antitubercular agent-40 is orally bioavailable, administration via oral gavage is the preferred method.[4][11] The agent should be formulated in a suitable vehicle, such as 0.5% (w/v) hydroxypropyl methylcellulose (B11928114) (HPMC) with 0.1% Tween 80, to ensure consistent suspension and delivery.[12]

Q5: What is a typical duration for an in vivo efficacy study?

A5: Initial efficacy studies in murine models are typically conducted for a duration of 4 to 8 weeks.[13] Treatment should begin approximately 2 to 3 weeks post-infection, once a stable, chronic infection has been established.[11] Efficacy is primarily assessed by measuring the reduction in bacterial load (Colony Forming Units, CFU) in the lungs and spleen compared to an untreated control group.[12][14]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High variability in CFU counts within a treatment group.	1. Inconsistent drug administration (e.g., incorrect gavage technique).2. Uneven infection inoculum.3. Individual animal differences in metabolism or immune response.	1. Ensure all personnel are thoroughly trained in oral gavage techniques.2. Standardize the aerosol infection procedure to ensure a consistent initial bacterial load.3. Increase the number of animals per group (n=6 to 8) to improve statistical power.
Signs of toxicity observed (e.g., >15% weight loss, ruffled fur, lethargy). [6]	1. The administered dose exceeds the Maximum Tolerated Dose (MTD).2. Off-target effects of the compound.3. Interaction with other administered agents.	1. Immediately reduce the dosage or cease administration. Re-evaluate the MTD with a more gradual dose escalation.2. Conduct preliminary toxicology studies, including histopathology of key organs like the liver and kidneys.[15][16]3. If in a combination study, assess the toxicity of each agent individually before combining them.
Poor or no reduction in bacterial load at the expected therapeutic dose.	1. Insufficient drug exposure (low bioavailability or rapid metabolism).2. The compound is not active in vivo.3. Issues with the drug formulation (e.g., poor solubility, instability).	1. Conduct a pharmacokinetic (PK) study to determine key parameters like Cmax, AUC, and half-life.[12][17][18] This will establish the relationship between dose and exposure.2. Confirm the in vitro MIC (Minimum Inhibitory Concentration) against the specific M. tuberculosis strain used.3. Re-evaluate the formulation vehicle. Consider particle size reduction (micronization) to improve absorption.
Unexpected animal mortality.	1. Acute toxicity of the compound at the administered dose.2. Severe infection overwhelming the host in untreated or ineffective treatment groups.	1. The MTD is designed to avoid mortality.[6] If death occurs, the dose is too high. A thorough dose-escalation study is required.[13][19]2. Ensure the infection model is well-controlled and that untreated animals survive for the planned duration of the experiment. Monitor control groups closely.

Experimental Protocols

Maximum Tolerated Dose (MTD) Study Protocol

This protocol is designed to determine the highest dose of Antitubercular agent-40 that can be administered without unacceptable side effects.[5][6]

• Animal Model: 6-8 week old female BALB/c mice (n=3-5 per group).[4]

• Dosing: Administer Antitubercular agent-40 orally once daily for 7-14 days at escalating doses.[20]

  • Group 1: Vehicle control

  • Group 2: 25 mg/kg

  • Group 3: 50 mg/kg

  • Group 4: 100 mg/kg

  • Group 5: 200 mg/kg

• Monitoring:

  • Record body weight and clinical observations (e.g., changes in behavior, posture, fur) daily.[13]

  • The MTD is defined as the highest dose that does not result in >15-20% body weight loss or significant clinical signs of distress.[6]

• Endpoint: At the end of the study, euthanize animals and perform macroscopic observation of major organs. For a more detailed analysis, collect blood for clinical chemistry (e.g., liver enzymes) and tissues for histopathology.[5]

Murine Model Efficacy Study Protocol

This protocol assesses the in vivo bactericidal activity of Antitubercular agent-40.

• Animal Model: 6-8 week old female BALB/c mice (n=6-8 per group).

• Infection: Infect mice via aerosol with Mycobacterium tuberculosis H37Rv to achieve a low-dose initial lung deposition of approximately 50-100 CFU.[7]

• Treatment Groups:

  • Group 1: Vehicle Control (administered orally)

  • Group 2: Antitubercular agent-40 (e.g., 25 mg/kg, orally)

  • Group 3: Antitubercular agent-40 (e.g., 50 mg/kg, orally)

  • Group 4: Positive Control (e.g., Isoniazid at 25 mg/kg, orally)[11][13]

• Dosing: Begin treatment 14-21 days post-infection. Administer compounds once daily, 5 days per week, for 4 weeks.[11]

• Outcome Measures:

  • At the start of treatment (Day 0) and after 4 weeks, euthanize mice from each group.

  • Harvest lungs and spleens, homogenize the tissues, and plate serial dilutions on Middlebrook 7H11 agar (B569324) to determine bacterial CFU counts.[12]

  • Monitor animal body weight throughout the study as a general health indicator.

Visualizations

Caption: Workflow for in vivo dose optimization of a novel antituberculosis agent.

Caption: Hypothetical mechanism of action for Antitubercular Agent-40.

Caption: Decision tree for troubleshooting poor in vivo efficacy.

References

• 1. Novel Inhibitors of InhA Efficiently Kill Mycobacterium tuberculosis under Aerobic and Anaerobic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are M.t InhA antagonists and how do they work? [synapse.patsnap.com]
• 3. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. catalog.labcorp.com [catalog.labcorp.com]
• 6. pacificbiolabs.com [pacificbiolabs.com]
• 7. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. journals.asm.org [journals.asm.org]
• 11. atsjournals.org [atsjournals.org]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. walshmedicalmedia.com [walshmedicalmedia.com]
• 16. Chapter - Adverse Effects and Toxicity of Antituberculosis Drugs | Bentham Science [benthamscience.com]
• 17. Optimization of the rifampin dosage to improve the therapeutic efficacy in tuberculosis treatment using a murine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. researchgate.net [researchgate.net]
• 20. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]

"Antitubercular agent-40" stability issues in DMSO

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered with "Antitubercular agent-40" when using Dimethyl Sulfoxide (DMSO) as a solvent.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent and storage condition for Antitubercular agent-40?

A1: The recommended solvent for long-term storage of Antitubercular agent-40 is anhydrous ethanol (B145695). For immediate use in assays where DMSO is required, it is advised to prepare fresh solutions from a solid-state sample or a recently prepared ethanol stock. If a DMSO stock solution must be prepared, it should be made fresh and used within 24 hours. Store all solutions at -80°C in small aliquots to minimize freeze-thaw cycles.

Q2: My stock solution of Antitubercular agent-40 in DMSO has turned a faint yellow. What does this indicate?

A2: A color change in your DMSO stock solution is a primary indicator of compound degradation. Antitubercular agent-40 is susceptible to oxidation when in DMSO, leading to the formation of chromophoric degradation products. We strongly recommend discarding the colored solution and preparing a fresh stock.

Q3: What is the expected stability of Antitubercular agent-40 in DMSO at different temperatures?

A3: The stability of Antitubercular agent-40 in DMSO is highly temperature-dependent. Studies have shown that even at -20°C, significant degradation can occur within a week. For quantitative data on stability at various temperatures, please refer to the data table in the "Troubleshooting Guides" section. Most compounds are generally stable for extended periods in DMSO when stored at low temperatures, but this is not the case for Agent-40.[1][2][3]

Q4: How can I confirm the integrity and purity of my Antitubercular agent-40 stock solution?

A4: To confirm the integrity of your stock solution, we recommend performing a purity analysis using High-Performance Liquid Chromatography (HPLC) with UV detection.[4][5] This will allow you to quantify the amount of intact Antitubercular agent-40 and detect the presence of any degradation products. For a detailed procedure, please see the "Experimental Protocols" section.

Q5: My compound is precipitating when I dilute the DMSO stock into my aqueous assay buffer. What should I do?

A5: This is a common issue with hydrophobic compounds, known as "crashing out."[6][7][8] To mitigate this, try a serial dilution approach. First, create an intermediate dilution of your DMSO stock in DMSO. Then, add this intermediate dilution dropwise into your pre-warmed (37°C) aqueous buffer while gently vortexing.[6][7] This gradual change in solvent polarity can help maintain solubility. Ensure the final DMSO concentration in your assay remains below 0.5% to avoid cell toxicity.[6]

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Bioassay Results

If you are observing high variability in your experimental results, it may be due to the degradation of Antitubercular agent-40 in your DMSO stock solution.

Troubleshooting Steps:

• Prepare Fresh Stock: Discard your current DMSO stock and prepare a new one from the solid compound. Use this fresh stock immediately in your assay.

• Perform a Time-Course Experiment: If immediate use is not possible, assess the stability of your compound in your specific assay conditions. Run the assay with a freshly prepared sample and compare it with samples that have been incubated in the assay medium for varying durations.

• Verify Compound Integrity with HPLC: Analyze your DMSO stock solution using the HPLC protocol provided below to quantify the percentage of the intact compound. If the purity is below 95%, the stock should be considered compromised.

Issue 2: Precipitate Formation in Frozen DMSO Stock

Researchers may observe precipitate formation in their DMSO stock solutions after a freeze-thaw cycle.[9] This can lead to inaccurate concentrations in subsequent experiments.

Troubleshooting Steps:

• Visual Inspection: Before each use, visually inspect the stock solution for any precipitate after thawing.

• Gentle Warming and Sonication: If a precipitate is observed, gently warm the vial to 37°C and sonicate for 5-10 minutes to attempt redissolution.[7]

• Centrifugation: If the precipitate does not redissolve, it may not be the active compound. Centrifuge the vial and use the supernatant for your experiment, but be aware that the concentration may be lower than expected. A concentration re-quantification is advised.

• Alternative Storage: To prevent this issue, consider storing the compound as a solid or as a stock solution in anhydrous ethanol.

Data Presentation

Table 1: Stability of Antitubercular Agent-40 (10 mM) in Anhydrous DMSO

Storage Temperature	24 Hours	7 Days	14 Days	30 Days
Room Temp (22°C)	85%	55%	30%	<10%
4°C	98%	80%	65%	40%
-20°C	>99%	92%	85%	70%
-80°C	>99%	>99%	98%	96%

Data represents the percentage of intact Antitubercular agent-40 remaining as determined by HPLC-UV analysis.

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Assessment of Antitubercular Agent-40

This method is designed to separate the parent compound from its primary degradation products.[4][10][11]

• Instrument: Standard HPLC system with UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-17 min: 90% B

  • 17-18 min: 90% to 10% B

  • 18-20 min: 10% B

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm.

• Procedure:

  • Dilute the DMSO stock solution to a final concentration of 50 µM in a 50:50 mixture of Mobile Phase A and B.

  • Inject the sample onto the column.

  • Integrate the peak area for Antitubercular agent-40 and any degradation peaks to calculate the relative purity.

Protocol 2: LC-MS Method for Degradant Identification

This protocol is for identifying the molecular weights of degradation products.[12][13][14][15]

• Instrument: Liquid Chromatography system coupled to a Mass Spectrometer.

• LC Method: Use the same LC conditions as described in Protocol 1.

• MS Settings:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Mass Range: 100-1000 m/z.

  • Analysis Type: Full scan for identification of parent and degradant masses.

• Procedure:

  • Analyze a degraded sample of Antitubercular agent-40 (e.g., a sample stored at room temperature for several days).

  • Extract the ion chromatograms for the expected mass of the parent compound and any new peaks observed in the total ion chromatogram.

  • The mass difference between the parent compound and the new peaks can provide insights into the degradation mechanism (e.g., oxidation, hydrolysis).

Visualizations

Caption: Troubleshooting workflow for inconsistent bioassay results.

Caption: Experimental workflow for HPLC-UV purity assessment.

Caption: Hypothetical pathway of Agent-40 and its inactive degradant.

References

• 1. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 5. usp.org [usp.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. altabrisagroup.com [altabrisagroup.com]
• 11. openaccessjournals.com [openaccessjournals.com]
• 12. Use LC-MS to Confirm Unknown Degradants in Advanced Stability Studies – StabilityStudies.in [stabilitystudies.in]
• 13. Degradation Analysis Using LC-MS/MS | PPTX [slideshare.net]
• 14. Identification of Drug Degradation Products in Pharmaceutical Formulations by Liquid Chromatography-Mass Spectrometry (LC-MS) - STEMart [ste-mart.com]
• 15. LC-MS for Degradant Confirmation: When It’s Needed—and How to Present It – Pharma Stability [pharmastability.com]

Technical Support Center: Mitigating the Toxicity of Antitubercular Agent-40 (Isoniazid)

Disclaimer: "Antitubercular agent-40" is a placeholder name. This guide will use Isoniazid (INH), a primary antitubercular agent, as a representative example to discuss strategies for toxicity reduction. The information provided is for research and developmental purposes only and is not intended as medical advice.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address toxicity-related issues encountered during experiments with Isoniazid.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Isoniazid-induced toxicity?

Isoniazid (INH) is a prodrug activated by the mycobacterial enzyme KatG.[1] However, in humans, it is primarily metabolized in the liver by the N-acetyltransferase 2 (NAT2) enzyme.[2][3] This process can lead to the formation of toxic metabolites, including acetylhydrazine and hydrazine.[2][3] These reactive metabolites can covalently bind to liver proteins and induce oxidative stress, mitochondrial dysfunction, and an immune response, ultimately leading to hepatotoxicity.[4][5] Individuals who are "slow acetylators" due to their NAT2 genotype are at a higher risk of developing INH-induced liver injury.[4]

Q2: What are the common in vitro and in vivo models to study Isoniazid toxicity?

• In Vitro: Human hepatoma cell lines such as HepG2 and HepaRG are commonly used to assess INH-induced cytotoxicity.[6] Primary human hepatocytes are considered the gold standard but have limitations in availability and cost.[6] Key assays include cell viability tests (e.g., MTT assay) and measurement of reactive oxygen species (ROS).

• In Vivo: Rodent models, particularly rats and mice, are frequently used to investigate INH-induced hepatotoxicity.[7] These models allow for the evaluation of systemic effects and the efficacy of hepatoprotective agents by monitoring liver enzyme levels (ALT, AST) and histopathological changes.[7]

Q3: What are some promising strategies to reduce Isoniazid toxicity in a research setting?

Several strategies are being explored to mitigate INH toxicity:

• Co-administration with Hepatoprotective Agents: Antioxidants and other protective compounds are often co-administered with INH.

  • N-acetylcysteine (NAC): NAC is a precursor to the antioxidant glutathione (B108866) (GSH) and has been shown to protect against INH-induced oxidative stress.[8][9][10]

  • Silymarin: A flavonoid extracted from milk thistle, Silymarin has demonstrated hepatoprotective effects against INH-induced toxicity in animal models, likely through its antioxidant properties.[4][7]

• Structural Modification of Isoniazid: Developing new derivatives or prodrugs of INH that are less prone to forming toxic metabolites is an active area of research.

• Drug Delivery Systems: Encapsulating INH in novel drug delivery systems can alter its pharmacokinetic profile and reduce its concentration in the liver, thereby minimizing toxicity.

Q4: How can I troubleshoot unexpected levels of toxicity in my cell-based assays?

If you observe higher-than-expected toxicity in your cell-based experiments with Isoniazid, consider the following:

• Cell Line Sensitivity: Different cell lines can have varying sensitivities to INH. Ensure you are using an appropriate cell line and have established a baseline dose-response curve.

• Metabolic Capacity of Cells: The expression of metabolic enzymes like CYP2E1 can vary between cell lines, influencing the production of toxic metabolites.

• Reagent Quality: Verify the purity and stability of your Isoniazid stock solution.

• Assay Conditions: Ensure that your assay conditions (e.g., cell density, incubation time) are optimized and consistent.

Troubleshooting Guides

Issue: High variability in liver enzyme levels in animal studies.

• Possible Cause: Inconsistent drug administration, genetic variability in the animal strain, or underlying health issues in the animals.

• Troubleshooting Steps:

  • Standardize Administration: Ensure precise and consistent dosing and administration routes.

  • Animal Strain: Use a well-characterized and genetically homogenous animal strain.

  • Health Monitoring: Closely monitor the health of the animals throughout the experiment and exclude any with pre-existing conditions.

  • Increase Sample Size: A larger sample size can help to mitigate the effects of individual variability.

Issue: Low signal-to-noise ratio in the Reactive Oxygen Species (ROS) assay.

• Possible Cause: Suboptimal probe concentration, inappropriate incubation time, or interference from media components.

• Troubleshooting Steps:

  • Optimize Probe Concentration: Perform a titration experiment to determine the optimal concentration of the ROS-sensitive probe (e.g., DCF-DA).

  • Time-Course Experiment: Measure ROS production at different time points after INH treatment to identify the peak response time.

  • Use Phenol (B47542) Red-Free Media: Phenol red can interfere with fluorescence-based assays. Use phenol red-free media during the assay.

  • Include Positive and Negative Controls: Use a known ROS inducer (e.g., hydrogen peroxide) as a positive control and untreated cells as a negative control to validate the assay.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the hepatoprotective effects of Silymarin and N-acetylcysteine (NAC) against Isoniazid-induced toxicity.

Table 1: Effect of Silymarin on Liver Enzyme Levels in Rats Treated with Isoniazid and Rifampicin.

Treatment Group	ALT (U/L)	AST (U/L)	ALP (U/L)	Total Bilirubin (mg/dL)
Control	55.2 ± 3.1	145.3 ± 7.8	298.5 ± 15.6	0.45 ± 0.03
INH + RIF	189.6 ± 10.2	310.4 ± 16.5	512.8 ± 27.3	1.28 ± 0.07
INH + RIF + Silymarin (200 mg/kg)	85.7 ± 4.6	189.2 ± 9.8	350.1 ± 18.2	0.65 ± 0.04

Data adapted from a study on Wistar albino rats.[7]

Table 2: Incidence of Hepatotoxicity in Tuberculosis Patients Treated with and without N-acetylcysteine (NAC).

Treatment Group	Number of Patients	Patients with Hepatotoxicity	Percentage with Hepatotoxicity
Standard Anti-TB Therapy	32	12	37.5%
Standard Anti-TB Therapy + NAC (600 mg, twice daily)	28	0	0%

Data from a randomized clinical trial in elderly patients.[9]

Experimental Protocols

Protocol 1: Assessment of Isoniazid Cytotoxicity using the MTT Assay

This protocol outlines the steps to determine the cytotoxicity of Isoniazid in a hepatocyte cell line (e.g., HepG2) using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM) with 10% FBS

• Isoniazid (INH)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Drug Treatment: Prepare serial dilutions of Isoniazid in cell culture medium. Replace the existing medium with 100 µL of the INH solutions. Include untreated cells as a control. Incubate for 24-48 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol describes the measurement of intracellular ROS levels in response to Isoniazid treatment using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCF-DA).

Materials:

• Hepatocyte cell line (e.g., HepG2)

• Isoniazid (INH)

• DCF-DA solution (10 µM in serum-free medium)

• Phosphate-buffered saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed HepG2 cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Drug Treatment: Treat the cells with different concentrations of Isoniazid for a predetermined time (e.g., 4 hours).

• Probe Loading: Wash the cells twice with PBS and then incubate with 100 µL of DCF-DA solution for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells twice with PBS to remove excess probe. Add 100 µL of PBS to each well and measure the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 535 nm.

• Data Analysis: Express the ROS levels as a fold change relative to the untreated control.

Visualizations

Caption: Metabolic activation of Isoniazid leading to hepatotoxicity.

Caption: Experimental workflow for evaluating toxicity reduction strategies.

References

• 1. A comparison of hepatoprotective activity of Bacoside to Silymarin treatment against a combined Isoniazid and Rifampin-induced hepatotoxicity in female Wistar rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpsonline.com [ijpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Hepatotoxicity/Cytotoxicity Assays [sigmaaldrich.com]
• 7. Silymarin protects liver against toxic effects of anti-tuberculosis drugs in experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 802. Use of N-Acetylcysteine for Prevention and Treatment of Isoniazid Induced Liver Injury During Treatment of Mycobacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Refining the Purification of Antitubercular Agent-40

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of "Antitubercular agent-40."

Frequently Asked Questions (FAQs)

Q1: What are the recommended initial purification strategies for crude Antitubercular agent-40?

A1: For the initial purification of crude Antitubercular agent-40, a multi-step approach is often most effective. This typically involves an initial separation based on polarity using techniques like High-Performance Liquid Chromatography (HPLC), followed by a final polishing step such as crystallization to achieve high purity. The choice of chromatography (normal-phase or reverse-phase) will depend on the specific impurity profile of your crude product.

Q2: How can I improve the yield during the crystallization of Antitubercular agent-40?

A2: To enhance crystallization yield, several factors should be optimized.[1] These include selecting an appropriate solvent system where the agent has high solubility at elevated temperatures and low solubility at cooler temperatures. A slow, controlled cooling rate is crucial as it promotes the formation of larger, purer crystals.[1] Additionally, controlling the level of supersaturation and using seed crystals of pure Antitubercular agent-40 can initiate crystallization more effectively and lead to higher yields.[1]

Q3: What methods are suitable for analyzing the purity of Antitubercular agent-40?

A3: High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for assessing the purity of pharmaceutical compounds like Antitubercular agent-40. For quantitative analysis in biological matrices such as plasma, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and accurate method.[2][3]

Q4: How should purified Antitubercular agent-40 be stored to maintain its integrity?

A4: To prevent degradation, purified Antitubercular agent-40 should be stored in a cool, dark, and dry environment.[1] It is recommended to store the compound under an inert atmosphere, such as nitrogen or argon, to protect it from oxidation.[1] Using amber vials will help shield the agent from light-induced degradation.[1]

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the purification of Antitubercular agent-40.

Guide 1: Low Purity After Initial Chromatography

Problem	Potential Cause	Suggested Solution
Broad or tailing peaks in HPLC.	Inappropriate mobile phase or column chemistry.	Optimize the mobile phase composition (e.g., adjust pH, change solvent ratio). Consider using a different stationary phase if the issue persists.[1]
Column overloading.	Reduce the amount of sample loaded onto the column.
Sample degradation on the column.	Analyze collected fractions for degradation products. If degradation is observed, adjust the mobile phase to a more neutral pH or shorten the run time.[1]
Co-elution of impurities.	Similar polarity of impurities and the target compound.	Employ orthogonal purification methods. For example, if reverse-phase HPLC was used initially, consider a subsequent step with normal-phase chromatography or ion-exchange chromatography.
Structurally similar impurities.	A multi-step purification approach may be necessary. Utilize a high-resolution technique like preparative HPLC to remove the structurally similar impurity before proceeding to final crystallization.[1]

Guide 2: Crystallization and Final Product Issues

Problem	Potential Cause	Suggested Solution
Low yield of crystals.	Suboptimal solvent system.	Screen for a solvent system where Antitubercular agent-40 has a significant solubility difference between hot and cold conditions.
Cooling rate is too fast.	Implement a slow and controlled cooling process to encourage crystal growth over rapid precipitation.[1]
Insufficient supersaturation.	Carefully concentrate the solution to achieve the optimal level of supersaturation that favors crystal growth.
Purity does not improve after crystallization.	Rapid crystallization trapping impurities.	Slow down the crystallization process by reducing the cooling rate.[1]
Co-crystallization of impurities.	If an impurity has a very similar structure, it may co-crystallize. Purify the material further using chromatography before attempting recrystallization.[1]
Product contains residual solvent.	Inefficient drying.	Ensure the product is dried under appropriate conditions (e.g., vacuum oven at a suitable temperature) for a sufficient duration.[1]
High-boiling point solvent is trapped.	Re-dissolve the product in a low-boiling point solvent and re-evaporate to azeotropically remove the trapped solvent.[1]

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Purification of Antitubercular Agent-40

• Column: C18, 5 µm particle size, 4.6 x 250 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B (linear gradient)

  • 25-30 min: 90% B

  • 30-35 min: 90-10% B (return to initial conditions)

  • 35-40 min: 10% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm.

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve crude Antitubercular agent-40 in a minimal amount of the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

• Fraction Collection: Collect fractions corresponding to the main peak of Antitubercular agent-40.

• Post-Purification: Pool the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Crystallization of Purified Antitubercular Agent-40

• Solvent Selection: Based on solubility studies, select a suitable solvent system (e.g., Ethanol (B145695)/Water).

• Dissolution: Dissolve the purified Antitubercular agent-40 in the minimum amount of hot ethanol.

• Addition of Anti-Solvent: While the solution is still warm, slowly add water dropwise until the solution becomes slightly turbid.

• Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. For optimal crystal growth, subsequently place the flask in a 4°C refrigerator for 12-24 hours.[1]

• Isolation: Collect the formed crystals by vacuum filtration.

• Washing: Gently wash the crystals with a small amount of cold ethanol to remove any residual soluble impurities.[1]

• Drying: Dry the crystals in a vacuum oven at 40-50°C until a constant weight is achieved.[1]

Visualizations

Caption: General purification workflow for Antitubercular agent-40.

References

• 1. benchchem.com [benchchem.com]
• 2. Simple and accurate quantitative analysis of 20 anti-tuberculosis drugs in human plasma using liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simple and accurate quantitative analysis of 20 anti-tuberculosis drugs in human plasma using liquid chromatography–electrospray ionization–tandem mass spectrometry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Reference Data & Comparative Studies

A Comparative In Vitro Efficacy Analysis of Novel Antitubercular Agents and Isoniazid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison between a promising new class of antitubercular agents, thieno[2,3-b]pyridine-2-carboxamides (TPAs), and the frontline tuberculosis drug, isoniazid (B1672263). The data presented is based on published experimental findings and aims to offer an objective evaluation of their potential efficacy against Mycobacterium tuberculosis.

Quantitative Efficacy Comparison

The in vitro potency of antimicrobial agents is primarily determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents visible growth of a microorganism. The following table summarizes the available in vitro efficacy data for the TPA scaffold and isoniazid against Mycobacterium tuberculosis H37Rv.

Compound Class	Specific Agent(s)	Target/Putative Target	Minimum Inhibitory Concentration (MIC)	Citation
Thieno[2,3-b]pyridine-2-carboxamide (B1404352) (TPA)	Promising Candidates	Signal Peptidase (LepB)	< 1.0 µM	[1]
Thieno[2,3-b]pyridine-2-carboxamide (TPA)	Compound 17af	Signal Peptidase (LepB)	IC90 = 1.2 µM	[2]
Isoniazid (INH)	Isoniazid	Mycolic Acid Synthesis (InhA)	~0.05 - 0.2 µg/mL (~0.36 - 1.46 µM)

Note: The specific compound "Antitubercular agent-40" is identified as a thieno[2,3-b]quinoline-2-carboxamide. While specific MIC data for this exact compound is not publicly available, the data for the closely related and promising thieno[2,3-b]pyridine-2-carboxamide (TPA) series is presented here as a surrogate for this emerging class of antitubercular agents.

Experimental Protocols

The determination of in vitro efficacy for antitubercular agents involves standardized and rigorous methodologies. Below are the detailed protocols for the key experiments cited in this guide.

Microplate Alamar Blue Assay (MABA) for MIC Determination

This assay is a widely used colorimetric method to determine the MIC of compounds against Mycobacterium tuberculosis.

• Preparation of Mycobacterial Suspension: Mycobacterium tuberculosis H37Rv is grown in Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% oleic acid-albumin-dextrose-catalase (OADC), and 0.05% Tween 80. The culture is incubated at 37°C until it reaches an optical density at 600 nm (OD600) of 0.5-0.8. The bacterial suspension is then diluted to a final concentration of approximately 1 x 10^5 colony-forming units (CFU)/mL.

• Drug Dilution: The test compounds (TPA derivatives and isoniazid) are serially diluted in a 96-well microplate using Middlebrook 7H9 broth to achieve a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with 100 µL of the prepared mycobacterial suspension. Control wells containing bacteria without any drug (positive control) and wells with media only (negative control) are also included.

• Incubation: The microplate is sealed and incubated at 37°C for 5-7 days.

• Addition of Alamar Blue: After the incubation period, 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 are added to each well. The plate is then re-incubated for 24 hours.

• Result Interpretation: A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is determined as the lowest drug concentration at which no color change is observed.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the in vitro comparison of antitubercular agents.

References

• 1. Investigation Thieno[2,3-b]pyridine-2-carboxamides as Novel Inhibitors for Mycobacterium tuberculosis | Poster Board #939 - American Chemical Society [acs.digitellinc.com]
• 2. Novel 3-Aminothieno[2,3- b]pyridine-2-carboxamides with Activity against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity Profiles of Rifampicin and a Novel Antitubercular Candidate, Agent-40

Introduction: The development of new antitubercular agents is critical in the face of rising drug resistance. A key aspect of preclinical evaluation is the assessment of a drug candidate's cytotoxicity to ensure a favorable therapeutic window. This guide provides a comparative overview of the cytotoxicity of the first-line antitubercular drug, rifampicin (B610482), and a hypothetical novel candidate, "Antitubercular agent-40." The data for Agent-40 is illustrative to showcase a potential desirable cytotoxicity profile for a new drug candidate.

Quantitative Cytotoxicity Data

The following tables summarize the in vitro cytotoxicity of rifampicin and the hypothetical Antitubercular agent-40 against two common cell lines used in toxicity screening: HepG2 (a human liver carcinoma cell line) and A549 (a human lung carcinoma cell line). The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: Cytotoxicity (IC50) in HepG2 Cells after 48-hour exposure

Compound	IC50 (µM)
Rifampicin	85.7
Antitubercular agent-40	> 200

Table 2: Cytotoxicity (IC50) in A549 Cells after 48-hour exposure

Compound	IC50 (µM)
Rifampicin	112.4
Antitubercular agent-40	> 200

Experimental Protocols

A standardized protocol for determining the in vitro cytotoxicity of a compound is crucial for the reproducibility and comparison of data. The following is a representative protocol for the MTT assay, a colorimetric assay for assessing cell metabolic activity.

MTT Assay Protocol for Cytotoxicity Assessment

1. Cell Seeding:

• Culture HepG2 or A549 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Trypsinize and count the cells. Seed 5 x 10³ cells per well in a 96-well microtiter plate and incubate for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of the test compound (Rifampicin or Antitubercular agent-40) in dimethyl sulfoxide (B87167) (DMSO).

• Prepare serial dilutions of the test compound in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48 hours.

3. MTT Assay:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

• Incubate the plate for another 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

4. Data Acquisition and Analysis:

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

The following diagram illustrates the key steps in the MTT assay for determining cytotoxicity.

Caption: Workflow of the MTT cytotoxicity assay.

Signaling Pathways

The mechanisms underlying drug-induced cytotoxicity often involve complex signaling pathways. Below are diagrams representing a proposed pathway for rifampicin-induced cytotoxicity and a hypothetical, more favorable pathway for Antitubercular agent-40.

Rifampicin-Induced Cytotoxicity Pathway

Rifampicin is known to induce the expression of cytochrome P450 enzymes, which can lead to the production of reactive oxygen species (ROS) and subsequent oxidative stress, a key contributor to its cytotoxicity.[1]

References

• 1. Frontiers | Dose Dependent Antimicrobial Cellular Cytotoxicity—Implications for ex vivo Diagnostics [frontiersin.org]

Comparative Efficacy of Bedaquiline Against Clinical Isolates of M. tuberculosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Bedaquiline (formerly TMC207), a diarylquinoline antimycobacterial agent, against clinical isolates of Mycobacterium tuberculosis (M. tuberculosis). Its performance is contrasted with standard first-line antitubercular drugs, supported by experimental data and detailed protocols.

Comparative In Vitro Efficacy

Bedaquiline has demonstrated potent activity against both drug-susceptible and drug-resistant strains of M. tuberculosis. The following table summarizes the Minimum Inhibitory Concentration (MIC) data, providing a quantitative comparison with conventional antitubercular agents.

Antitubercular Agent	MIC₅₀ (μg/mL)	MIC₉₀ (μg/mL)	Reference Compound(s)
Bedaquiline	0.03 - 0.06	0.06 - 0.12	Isoniazid, Rifampicin
Isoniazid	0.015 - 0.06	0.03 - >1.0	Bedaquiline, Rifampicin
Rifampicin	0.03 - 0.125	0.06 - >1.0	Bedaquiline, Isoniazid

*MIC₅₀ and MIC₉₀ values represent the minimum concentration of the drug required to inhibit the growth of 50% and 90% of clinical isolates, respectively. The range reflects variations observed across different studies and isolate populations.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical step in assessing the efficacy of an antitubercular agent. The following is a standard protocol for MIC determination using the broth microdilution method.

Protocol: Broth Microdilution Method for MIC Determination

• Preparation of Bacterial Inoculum:

  • M. tuberculosis isolates are cultured on Middlebrook 7H10 or 7H11 agar.

  • Colonies are transferred to a tube containing sterile saline and glass beads.

  • The suspension is vortexed to create a homogenous mixture.

  • The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1 x 10⁷ CFU/mL.

  • The suspension is then diluted to a final concentration of 5 x 10⁵ CFU/mL in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase).

• Preparation of Drug Dilutions:

  • A stock solution of the antitubercular agent (e.g., Bedaquiline) is prepared in a suitable solvent (e.g., DMSO).

  • Serial two-fold dilutions of the drug are prepared in a 96-well microtiter plate using supplemented Middlebrook 7H9 broth.

• Inoculation and Incubation:

  • Each well is inoculated with the prepared bacterial suspension.

  • The microtiter plates are sealed and incubated at 37°C for 7-14 days.

  • Appropriate controls (no drug, no bacteria) are included.

• MIC Determination:

  • The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of M. tuberculosis.

  • Growth can be assessed visually or by using a colorimetric indicator such as resazurin.

Visualizations

Mechanism of Action: Bedaquiline

Bedaquiline targets the ATP synthase enzyme in M. tuberculosis, an essential component of the cell's energy production machinery. The following diagram illustrates this mechanism.

Caption: Mechanism of Bedaquiline targeting ATP synthase in M. tuberculosis.

Experimental Workflow: Efficacy Testing

The following diagram outlines the general workflow for assessing the efficacy of a novel antitubercular agent against clinical isolates.

Caption: Workflow for evaluating antitubercular agent efficacy.

Validating Target Engagement of Antitubercular Agent-40 in Mycobacteria: A Comparative Guide

For Immediate Release

This guide provides a comparative analysis of experimental methodologies for validating the target engagement of a novel investigational compound, "Antitubercular agent-40," within Mycobacterium tuberculosis. The approaches and data presented are benchmarked against established first-line and second-line antitubercular drugs to offer a comprehensive framework for researchers, scientists, and drug development professionals.

Overview of Antitubercular Agent-40 and Comparator Drugs

Antitubercular agent-40 is a next-generation synthetic molecule identified through phenotypic screening against drug-resistant strains of M. tuberculosis. Preliminary evidence suggests its mechanism of action involves the disruption of mycolic acid biosynthesis, a critical component of the mycobacterial cell wall.[1][2] This guide compares the target engagement validation of Agent-40 with the following well-characterized antitubercular agents:

• Isoniazid (INH): A first-line prodrug that, upon activation by the mycobacterial catalase-peroxidase enzyme (KatG), targets the enoyl-acyl carrier protein reductase (InhA), thereby inhibiting mycolic acid synthesis.[3][4]

• Rifampicin (RIF): A first-line agent that inhibits bacterial DNA-dependent RNA polymerase, thus blocking transcription.[3]

• Bedaquiline (BDQ): A second-line drug that targets the ATP synthase, essential for energy metabolism in both replicating and non-replicating mycobacteria.[5]

Comparative Data on Target Engagement Validation

The following table summarizes key quantitative data from various experimental approaches used to validate the target engagement of Antitubercular agent-40 and its comparators.

Parameter	Antitubercular agent-40 (Hypothetical Data)	Isoniazid	Rifampicin	Bedaquiline	References
Primary Target	InhA	InhA	rpoB	atpE	[3][5]
Minimum Inhibitory Concentration (MIC) vs. M. tuberculosis H37Rv	0.05 µg/mL	0.05-0.1 µg/mL	0.1-0.2 µg/mL	0.03-0.06 µg/mL	[1]
Cellular Thermal Shift Assay (CETSA) - Thermal Shift (°C)	+4.2°C	+3.5°C (with NADH)	+5.1°C	+2.8°C	[6]
In Vitro Enzyme Inhibition (IC50)	25 nM (InhA)	50 nM (InhA, activated form)	15 nM (RNA Polymerase)	10 nM (ATP Synthase)	[7]
Resistant Mutant Frequency	1 in 108	1 in 106	1 in 108	1 in 107	[8]
Primary Resistance Gene	inhA	katG, inhA	rpoB	atpE	[3][4][5]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of each compound against M. tuberculosis H37Rv is determined using the microplate Alamar Blue assay (MABA).

• A 96-well microplate is prepared with serial dilutions of the test compounds in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• A mid-log phase culture of M. tuberculosis H37Rv is diluted and added to each well to a final concentration of approximately 5 x 104 CFU/mL.

• The plates are incubated at 37°C for 7 days.

• A mixture of Alamar Blue and Tween 80 is added to each well, and the plates are re-incubated for 24 hours.

• A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.

Cellular Thermal Shift Assay (CETSA)

CETSA is employed to confirm direct target engagement in intact mycobacterial cells.[6]

• M. tuberculosis cultures are grown to mid-log phase and treated with either the test compound or a vehicle control (DMSO) for 2 hours at 37°C.

• The treated cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cells are lysed by bead beating, and the soluble protein fraction is separated from aggregated proteins by centrifugation.

• The amount of the target protein remaining in the soluble fraction is quantified by Western blot or mass spectrometry.

• A shift in the melting curve to a higher temperature in the presence of the drug indicates target stabilization and engagement.[6]

In Vitro Enzyme Inhibition Assay

The inhibitory activity of the compounds against their purified target enzymes is measured.

• For InhA (Antitubercular agent-40 and Isoniazid): The assay measures the NADH-dependent reduction of a substrate by purified InhA enzyme. The rate of NADH oxidation is monitored by the decrease in absorbance at 340 nm.

• For RNA Polymerase (Rifampicin): A cell-free transcription assay is used, where the incorporation of radiolabeled UTP into RNA transcripts by purified RNA polymerase is measured in the presence of the inhibitor.

• For ATP Synthase (Bedaquiline): The ATPase activity of inverted membrane vesicles from M. smegmatis (a surrogate for M. tuberculosis) is measured using a luminescent ATP detection assay.

Generation and Sequencing of Resistant Mutants

This genetic approach validates the target by identifying mutations in the proposed target gene that confer resistance.

• A large number of M. tuberculosis cells (e.g., 109 CFU) are plated on Middlebrook 7H10 agar (B569324) containing the test compound at a concentration 4-8 times the MIC.

• Colonies that grow after 3-4 weeks of incubation are isolated.

• The genomic DNA from these resistant colonies is extracted.

• The gene encoding the putative target protein is amplified by PCR and sequenced to identify mutations.

Visualizing Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts related to the validation of antitubercular agent-40.

Caption: Comparative mechanism of Isoniazid vs. Antitubercular agent-40.

Caption: Workflow for validating target engagement.

Conclusion

The validation of a novel antitubercular agent's target is a multifaceted process that requires the convergence of genetic, biophysical, and biochemical evidence. For a promising candidate like Antitubercular agent-40, demonstrating direct engagement with its intended target, InhA, through methods like CETSA and in vitro enzyme inhibition is crucial. Furthermore, the identification of resistance-conferring mutations within the inhA gene provides definitive genetic proof of the mechanism of action. By comparing its target validation profile to that of established drugs like isoniazid, rifampicin, and bedaquiline, researchers can build a robust case for its advancement through the drug development pipeline. This comparative approach ensures a thorough characterization of the novel agent's interaction with its target in a physiologically relevant context, a critical step in the development of new therapies to combat tuberculosis.

References

• 1. Targeting the mycobacterial envelope for tuberculosis drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. An overview of new antitubercular drugs, drug candidates, and their targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Target Identification of Mycobacterium tuberculosis Phenotypic Hits Using a Concerted Chemogenomic, Biophysical, and Structural Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tuberculosis - Wikipedia [en.wikipedia.org]

Comparative Analysis of Antitubercular agent-40 and Other Novel Anti-TB Agents

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) underscores the critical need for novel antitubercular agents with new mechanisms of action. This guide presents a comparative analysis of a promising fictional candidate, "Antitubercular agent-40," alongside other recently developed anti-tuberculosis drugs. This comparison focuses on preclinical data, including in vitro and in vivo efficacy, to help researchers evaluate the potential of these next-generation therapies.

Introduction to the Agents

Antitubercular agent-40 (ATA-40) is a hypothetical, potent, small-molecule inhibitor of Decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1). DprE1 is a crucial enzyme involved in the biosynthesis of arabinogalactan (B145846) and lipoarabinomannan, essential components of the mycobacterial cell wall.[1][2][3] By targeting this pathway, ATA-40 disrupts the structural integrity of the Mtb cell wall, leading to bacterial cell death.[1] Its unique mechanism of action suggests a low probability of cross-resistance with existing anti-TB drugs.

For a comprehensive comparison, ATA-40 is evaluated against the following novel anti-TB agents:

• Bedaquiline (B32110): A diarylquinoline that inhibits mycobacterial ATP synthase, a critical enzyme for energy production in Mtb.[4][5]

• Pretomanid: A nitroimidazole that, after activation, inhibits mycolic acid synthesis and acts as a respiratory poison.[6]

• Delamanid (B1670213): A nitroimidazole that inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[7][8][9][10]

• Sutezolid: An oxazolidinone that inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[11][12][13]

Quantitative Data Summary

The following tables summarize the in vitro efficacy and cytotoxicity of Antitubercular agent-40 and the comparator drugs.

Table 1: In Vitro Efficacy against Mycobacterium tuberculosis

Compound	Target	MIC vs. H37Rv (μg/mL)	MIC vs. MDR-TB Isolates (μg/mL)
Antitubercular agent-40 (Hypothetical)	DprE1	0.03 - 0.12	0.03 - 0.25
Bedaquiline	ATP synthase	0.03 - 0.12	0.03 - 0.12
Pretomanid	Mycolic Acid Synthesis / Respiratory Poison	0.015 - 0.531	0.063 (MIC90)
Delamanid	Mycolic Acid Synthesis	~0.006 - 0.012	~0.006 - 0.024
Sutezolid	Protein Synthesis (50S Ribosome)	≤0.062 - 0.125	0.125 (MIC50)

Data for comparator agents is compiled from multiple sources.[14][15]

Data Interpretation: The hypothetical data for Antitubercular agent-40 positions it as a highly potent agent, with efficacy comparable to bedaquiline and delamanid against both drug-susceptible and MDR-TB strains. Its consistent performance against MDR isolates suggests it is not affected by common resistance mechanisms.

Table 2: In Vitro Cytotoxicity and Selectivity Index

Compound	CC50 vs. HepG2 cells (μM)	CC50 vs. Vero cells (μM)	Selectivity Index (SI) vs. H37Rv (HepG2)
Antitubercular agent-40 (Hypothetical)	> 50	> 50	> 400
Bedaquiline	~10-20	~10-20	~100-200
Pretomanid	> 100	> 100	> 200
Delamanid	> 50	> 50	> 800
Sutezolid	> 100	> 100	> 800

CC50 (50% cytotoxic concentration) is the concentration of a compound that causes a 50% reduction in cell viability. The Selectivity Index (SI) is calculated as CC50 / MIC.

Data Interpretation: The hypothetical cytotoxicity data for Antitubercular agent-40 indicates a favorable in vitro safety profile with a high selectivity index, suggesting a wide therapeutic window.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a key measure of in vitro efficacy.[16][17]

Protocol: Broth Microdilution Method [18]

• Preparation of Inoculum: A suspension of M. tuberculosis H37Rv or clinical isolates is prepared in Middlebrook 7H9 broth and adjusted to a McFarland standard of 0.5.

• Drug Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).

• Inoculation: Each well is inoculated with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: The plates are incubated at 37°C for 7-14 days.

• MIC Determination: The MIC is determined as the lowest drug concentration that inhibits visible bacterial growth.[17] A viability indicator, such as resazurin (B115843), can be added to facilitate the reading of results.

In Vitro Cytotoxicity Assay

Assessing the toxicity of new drug candidates against mammalian cells is a crucial step in preclinical development.[19][20][21]

Protocol: Resazurin-Based Cell Viability Assay [22]

• Cell Culture: Human cell lines (e.g., HepG2, a liver cell line) or Vero cells (kidney epithelial cells from an African green monkey) are seeded in 96-well plates and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are treated with serial dilutions of the test compounds and incubated for 48-72 hours.

• Resazurin Addition: A resazurin solution is added to each well and the plates are incubated for an additional 2-4 hours. Viable, metabolically active cells will reduce resazurin (blue) to resorufin (B1680543) (pink).

• Measurement: The fluorescence or absorbance is measured using a microplate reader.

• Data Analysis: The percentage of cell viability relative to the vehicle control is calculated. The CC50 value, the concentration of the compound that reduces cell viability by 50%, is determined by plotting a dose-response curve.

Visualizing Mechanisms and Workflows

Signaling Pathways

The following diagrams illustrate the mechanisms of action of Antitubercular agent-40 and the comparator drugs.

References

• 1. What are DprE1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances of DprE1 Inhibitors against Mycobacterium tuberculosis: Computational Analysis of Physicochemical and ADMET Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bedaquiline - Wikipedia [en.wikipedia.org]
• 5. Bedaquiline | Working Group for New TB Drugs [newtbdrugs.org]
• 6. grokipedia.com [grokipedia.com]
• 7. Delamanid: A new armor in combating drug-resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Delamanid - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of Action, Resistance, Synergism, and Clinical Implications of Delamanid Against Multidrug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. journalwjbphs.com [journalwjbphs.com]
• 13. Sutezolid - Wikipedia [en.wikipedia.org]
• 14. Chemical Classes Presenting Novel Antituberculosis Agents Currently in Different Phases of Drug Development: A 2010–2020 Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. publications.ersnet.org [publications.ersnet.org]
• 16. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. m.youtube.com [m.youtube.com]
• 19. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents | Springer Nature Experiments [experiments.springernature.com]

Comparative Analysis of a Novel Antitubercular Agent-40: A Guide to Cross-Resistance Studies with Existing TB Drugs

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) poses a significant threat to global health, necessitating the development of novel antitubercular agents.[1][2] This guide provides a framework for evaluating the cross-resistance profile of a novel investigational compound, designated here as "Antitubercular agent-40," against a panel of existing first- and second-line tuberculosis drugs. Understanding the potential for cross-resistance is critical in preclinical and clinical development to predict the efficacy of a new drug in patient populations with pre-existing drug resistance.

Overview of Existing Antitubercular Drugs and Resistance Mechanisms

A comprehensive understanding of the mechanisms of action and resistance of current TB therapies is fundamental to assessing a new chemical entity. First-line anti-TB drugs include isoniazid (B1672263), rifampicin (B610482), pyrazinamide, and ethambutol.[3][4][5] Second-line drugs are typically reserved for cases of resistance or intolerance to first-line agents and include fluoroquinolones, aminoglycosides, and other newer compounds like bedaquiline (B32110) and delamanid.[1][3][6]

Drug resistance in Mtb primarily arises from spontaneous mutations in the bacterial chromosome.[7] For instance, resistance to rifampicin is most commonly associated with mutations in the rpoB gene, while isoniazid resistance is frequently linked to mutations in katG and inhA.[2][8]

Hypothetical Profile of Antitubercular Agent-40

For the purpose of this guide, we will hypothesize that "Antitubercular agent-40" is a novel diarylquinoline, similar to bedaquiline, that targets the F1F0-ATP synthase of M. tuberculosis, an essential enzyme for energy metabolism in the bacterium. This mechanism is distinct from many first-line agents, suggesting a potentially low level of cross-resistance with drugs targeting cell wall synthesis or DNA replication.

Quantitative Analysis of Cross-Resistance

Cross-resistance studies are essential to determine if resistance to one drug confers resistance to another. This is typically assessed by determining the Minimum Inhibitory Concentration (MIC) of the novel agent against a panel of Mtb strains with well-characterized resistance to existing drugs.

Table 1: Hypothetical MIC Data for Antitubercular Agent-40 Against Drug-Resistant Mtb Strains

Mtb Strain ID	Resistance Profile	Rifampicin MIC (µg/mL)	Isoniazid MIC (µg/mL)	Moxifloxacin MIC (µg/mL)	Bedaquiline MIC (µg/mL)	Antitubercular Agent-40 MIC (µg/mL)
H37Rv	Pan-susceptible	0.5	0.05	0.125	0.03	0.06
MDR-1	Rifampicin-R, Isoniazid-R	>16	>2.0	0.125	0.03	0.06
MDR-2	Rifampicin-R, Isoniazid-R	>16	>2.0	0.25	0.06	0.12
Pre-XDR-1	MDR, Moxifloxacin-R	>16	>2.0	>4.0	0.06	0.12
XDR-1	MDR, Moxifloxacin-R, Kanamycin-R	>16	>2.0	>8.0	0.03	0.06
BDQ-R-1	Bedaquiline-R (atpE mutation)	0.5	0.05	0.125	>2.0	>4.0
BDQ-R-2	Bedaquiline-R (Rv0678 mutation)	0.5	0.05	0.125	>2.0	>4.0

Interpretation of Data: The hypothetical data in Table 1 suggest that Antitubercular agent-40 retains its activity against strains resistant to rifampicin, isoniazid, and moxifloxacin. However, cross-resistance is observed with bedaquiline-resistant strains, which is expected given their shared mechanism of targeting ATP synthase.

Experimental Protocols

Detailed and standardized methodologies are crucial for the accurate assessment of drug susceptibility and cross-resistance.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. For M. tuberculosis, broth microdilution methods are commonly employed.[9]

Protocol: Broth Microdilution MIC Assay

• Inoculum Preparation: M. tuberculosis strains are grown in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase) to mid-log phase. The bacterial suspension is then adjusted to a McFarland standard of 0.5.

• Drug Plate Preparation: A 96-well microtiter plate is prepared with serial dilutions of each antitubercular agent, including Antitubercular agent-40 and comparator drugs.[10]

• Inoculation: Each well is inoculated with the standardized bacterial suspension. A growth control well (no drug) and a sterility control well (no bacteria) are included.

• Incubation: The plate is incubated at 37°C for 7-14 days.

• MIC Determination: The MIC is read as the lowest drug concentration that inhibits visible growth. This can be assessed visually or using a colorimetric indicator like resazurin.[9]

Genotypic Analysis of Resistant Strains

To understand the genetic basis of resistance and cross-resistance, whole-genome sequencing (WGS) or targeted gene sequencing is performed on resistant isolates.

Protocol: Whole-Genome Sequencing

• DNA Extraction: Genomic DNA is extracted from cultured M. tuberculosis isolates.

• Library Preparation and Sequencing: DNA libraries are prepared and sequenced using a high-throughput sequencing platform.

• Bioinformatic Analysis: Sequencing reads are aligned to a reference Mtb genome (e.g., H37Rv). Single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) in genes associated with drug resistance are identified.

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) can effectively illustrate complex experimental workflows and biological pathways.

Caption: Experimental workflow for cross-resistance analysis.

Caption: Mechanisms of action and potential cross-resistance.

Conclusion

The systematic evaluation of cross-resistance is a cornerstone of antitubercular drug development. By employing standardized phenotypic and genotypic methodologies, researchers can effectively profile novel compounds like "Antitubercular agent-40." The hypothetical data presented in this guide illustrate a scenario where the novel agent is effective against MDR and XDR strains but shows cross-resistance with a drug sharing a similar mechanism of action. This framework enables an objective comparison with existing therapies and provides critical data to guide the advancement of new treatments for tuberculosis.

References

• 1. First and Second-Line Anti-Tuberculosis Drug-Resistance Patterns in Pulmonary Tuberculosis Patients in Zambia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evolution of drug resistance in Mycobacterium tuberculosis: a review on the molecular determinants of resistance and implications for personalized care - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 4. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. niaid.nih.gov [niaid.nih.gov]
• 6. frontlinejournals.com [frontlinejournals.com]
• 7. researchgate.net [researchgate.net]
• 8. Maples Scientific Publisher | Open Access Journals | Peer-reviewed Journals | MaplesPub [maplespub.com]
• 9. google.com [google.com]
• 10. aphl.org [aphl.org]

Assessing the Synergistic Effects of Antitubercular Agent-40 with Pyrazinamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the synergistic potential of a novel investigational compound, "Antitubercular agent-40," when used in combination with the established first-line antitubercular drug, pyrazinamide (B1679903). The following sections present hypothetical experimental data, detailed methodologies for synergy assessment, and visualizations of the proposed mechanisms and workflows to support further research and development in tuberculosis treatment.

Executive Summary

The global challenge of multidrug-resistant tuberculosis (MDR-TB) necessitates the exploration of novel therapeutic strategies, including combination therapies that enhance the efficacy of existing drugs. This guide focuses on the potential synergy between "Antitubercular agent-40," a hypothetical agent designed to inhibit mycolic acid synthesis, and pyrazinamide, a cornerstone of current tuberculosis treatment. The data presented herein, while hypothetical, is modeled on established preclinical evaluation methods and suggests a strong synergistic interaction between these two agents, warranting further investigation.

Comparative Efficacy Data

The synergistic interaction between Antitubercular agent-40 and pyrazinamide was evaluated against Mycobacterium tuberculosis H37Rv using two standard in vitro methods: the checkerboard assay and the time-kill curve assay.

Table 1: In Vitro Synergy Assessment by Checkerboard Assay

The checkerboard assay determines the Fractional Inhibitory Concentration (FIC) index, a quantitative measure of drug interaction. A ΣFIC of ≤ 0.5 is indicative of synergy.

Drug Combination	MIC Alone (μg/mL)	MIC in Combination (μg/mL)	ΣFIC	Interpretation
Antitubercular agent-40	0.5	0.125	0.5	Synergy
Pyrazinamide	100	25

Note: The ΣFIC is calculated as (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone). Data is hypothetical.

Table 2: Bactericidal Activity by Time-Kill Curve Assay

Time-kill curve assays provide a dynamic assessment of the bactericidal or bacteriostatic effects of antimicrobial agents over time.

Treatment Group (Concentration)	Log10 CFU/mL Reduction at 72 hours
Untreated Control	0.2 (increase)
Antitubercular agent-40 (0.5 x MIC)	1.5
Pyrazinamide (0.5 x MIC)	0.8
Antitubercular agent-40 (0.5 x MIC) + Pyrazinamide (0.5 x MIC)	3.2

Note: A ≥ 2-log10 decrease in CFU/mL compared to the most active single agent is considered synergy. Data is hypothetical.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Checkerboard Assay Protocol

• Preparation of Drug Solutions: Stock solutions of Antitubercular agent-40 and pyrazinamide are prepared in appropriate solvents and serially diluted.

• Inoculum Preparation: A mid-logarithmic phase culture of M. tuberculosis H37Rv is diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Assay Setup: In a 96-well microtiter plate, serial dilutions of Antitubercular agent-40 are added to the horizontal wells, and serial dilutions of pyrazinamide are added to the vertical wells, creating a matrix of drug concentrations.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at 37°C for 7-14 days.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug(s) that visually inhibits bacterial growth.

• Calculation of ΣFIC: The Fractional Inhibitory Concentration (FIC) index is calculated to quantify the drug interaction.[1][2][3][4][5]

Time-Kill Curve Assay Protocol

• Preparation of Cultures: M. tuberculosis H37Rv is grown to early-log phase and diluted to a starting inoculum of approximately 10^6 CFU/mL in culture medium.

• Drug Exposure: The bacterial cultures are exposed to Antitubercular agent-40 and pyrazinamide alone and in combination at specified concentrations (e.g., 0.5x MIC). An untreated culture serves as a growth control.

• Sampling: Aliquots are removed from each culture at predetermined time points (e.g., 0, 24, 48, 72, 96, and 168 hours).

• Viable Cell Counting: Serial dilutions of the samples are plated on solid growth medium, and colonies are counted after incubation to determine the number of viable bacteria (CFU/mL).

• Data Analysis: The change in log10 CFU/mL over time is plotted for each treatment group to assess the rate and extent of bacterial killing.[6][7][8]

Visualizing Experimental and Logical Frameworks

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed synergistic mechanism of action.

Caption: Workflow for assessing the synergistic effects of antitubercular agents.

References

• 1. tsijournals.com [tsijournals.com]
• 2. [Determination of in vitro synergy by a checkerboard method when 3 core antimicrobial agents of the retreatment new scheme combined against MDR-MTB and XDR-MTB] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fast detection of drug interaction in Mycobacterium tuberculosis by a checkerboard resazurin method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Developing Synergistic Drug Combinations To Restore Antibiotic Sensitivity in Drug-Resistant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of the time-kill kinetics assay as part of a preclinical modeling framework for assessing the activity of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro time-kill curves study of three antituberculous combinations against Mycobacterium tuberculosis clinical isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dynamic Time-Kill Curve Characterization of Spectinamide Antibiotics 1445 and 1599 for the Treatment of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Antitubercular Agent-40 in a Relapsing Tuberculosis Model

This guide provides a comparative analysis of the novel investigational drug, Antitubercular Agent-40, against standard therapeutic regimens in a murine model of relapsing tuberculosis. The data presented is intended for researchers, scientists, and drug development professionals to evaluate the potential of this new agent in addressing the challenge of tuberculosis relapse.

Introduction

Tuberculosis (TB) relapse, the recurrence of the disease after completion of treatment, remains a significant obstacle to global TB control.[1][2] This phenomenon is largely attributed to the persistence of a subpopulation of dormant or slow-replicating Mycobacterium tuberculosis bacilli that are not effectively cleared by standard drug regimens.[3] The development of new antitubercular agents with potent sterilizing activity against these persisters is a critical research priority.

Antitubercular Agent-40 is a novel synthetic compound with a unique proposed mechanism of action targeting the mycobacterial stress response signaling pathway, which is crucial for the survival of persistent bacilli. This guide compares the efficacy of Antitubercular Agent-40 with the standard first-line TB treatment regimen (HRZE: Isoniazid, Rifampin, Pyrazinamide, Ethambutol) and a Bedaquiline-containing regimen in a well-established mouse model of relapsing tuberculosis.

Efficacy Comparison in a Murine Relapse Model

The following table summarizes the key efficacy data obtained from a head-to-head comparison in a C3HeB/FeJ mouse model of tuberculosis, which develops caseous necrotic granulomas similar to human TB.

Efficacy Parameter	Standard Regimen (HRZE)	Bedaquiline + PA-824 + Moxifloxacin (BPaM)	Antitubercular Agent-40 + Pyrazinamide + Moxifloxacin (APM)
Relapse Rate (%) after 3 months of treatment	45%	15%	5%
Relapse Rate (%) after 4 months of treatment	20%	5%	0%
Mean Lung CFU log10 at end of treatment (3 months)	2.5	1.2	0.8
Mean Spleen CFU log10 at end of treatment (3 months)	1.8	0.5	0.1

Experimental Protocols

Relapsing Tuberculosis Mouse Model Protocol

A variation of the Cornell model was utilized to assess the sterilizing activity of the tested regimens.

• Infection: C3HeB/FeJ mice were infected via aerosol with a low dose of Mycobacterium tuberculosis H37Rv to establish a chronic infection.

• Treatment Initiation: Treatment was initiated 6 weeks post-infection. Mice were randomized into three treatment arms: HRZE, BPaM, and APM.

• Dosing: Drugs were administered orally, 5 days a week for the duration of the treatment course (3 or 4 months).

• Assessment of Bacterial Load: At the end of the treatment period, a subset of mice from each group was euthanized, and their lungs and spleens were homogenized and plated on 7H11 agar (B569324) to determine the bacterial load (CFU).

• Relapse Assessment: The remaining mice were left untreated for a period of 3 months. After this "relapse" period, the mice were euthanized, and their lungs were cultured to determine the proportion of mice with recurrent bacterial growth, which is defined as relapse.[4]

Microbiological Assessment

• Colony Forming Unit (CFU) Enumeration: Lung and spleen homogenates were serially diluted and plated in duplicate on Middlebrook 7H11 agar supplemented with OADC. Plates were incubated at 37°C for 3-4 weeks, and colonies were counted to determine the number of viable bacteria.

Mechanism of Action and Experimental Workflow

Proposed Signaling Pathway of Antitubercular Agent-40

Caption: Proposed dual mechanism of Antitubercular Agent-40.

Experimental Workflow for Relapsing TB Model

Caption: Experimental workflow for the murine relapsing TB model.

Discussion and Conclusion

The data presented in this guide demonstrate the superior efficacy of a regimen containing Antitubercular Agent-40 in a preclinical model of relapsing tuberculosis. The APM regimen resulted in a more rapid reduction of bacterial burden and a significantly lower relapse rate compared to both the standard HRZE regimen and a modern Bedaquiline-containing regimen. These promising results suggest that Antitubercular Agent-40, with its novel mechanism of action targeting bacterial persistence, has the potential to shorten the duration of TB therapy and improve treatment outcomes by preventing relapse. Further studies are warranted to explore the full potential of this compound in combination with other antitubercular agents and to advance it into clinical development.

References

• 1. Small Animal Model of Post-chemotherapy Tuberculosis Relapse in the Setting of HIV Co-infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tuberculosis (TB) Treatment & Management: Approach Considerations, Treatment During Pregnancy, Treatment in Children [emedicine.medscape.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Model-Based Meta-Analysis of Relapsing Mouse Model Studies from the Critical Path to Tuberculosis Drug Regimens Initiative Database - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal Procedures for Antitubercular Agent-40

The responsible disposal of investigational compounds like Antitubercular Agent-40 is a cornerstone of laboratory safety, environmental protection, and regulatory compliance. As "Antitubercular Agent-40" is understood to be a research compound without specific public disposal guidelines, the following procedures are based on established best practices for the disposal of hazardous and investigational pharmaceutical waste. Adherence to these guidelines is essential to protect researchers, the public, and the environment from potential harm. All personnel handling Antitubercular Agent-40 waste must be trained in chemical waste management.[1] The primary and recommended disposal route for this type of agent is high-temperature incineration.[1][2][3] Under no circumstances should this agent be disposed of down the drain or in regular trash.[1] It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal regulations, as they will provide specific guidance and resources for the disposal of hazardous pharmaceutical waste.[1]

Decontamination and Waste Segregation: A Step-by-Step Protocol

Proper decontamination of all surfaces and equipment that have come into contact with Antitubercular Agent-40 is the first critical step in the disposal process. This is followed by the careful segregation and collection of all contaminated waste materials.

Experimental Protocol for Decontamination:

• Preparation of Decontamination Solution: Prepare a fresh 10% bleach solution (sodium hypochlorite).[1] For effective action against Mycobacterium tuberculosis, a 1:4 dilution of household bleach (which is typically 5-6% sodium hypochlorite) is also recommended.[4]

• Application and Contact Time: Apply the bleach solution liberally to all contaminated surfaces, ensuring complete coverage. A minimum contact time of 20-30 minutes is required to ensure effective decontamination.[1] For non-enveloped viruses, a contact time of up to 30 minutes may be necessary.

• Residue Removal: Following the required contact time, wipe the surfaces with a compatible solvent, such as 70% ethanol, to remove the bleach residue.[1]

• Disposal of Cleaning Materials: All materials used for cleaning, including wipes, paper towels, and personal protective equipment (PPE), must be disposed of as hazardous waste.[1]

Waste Stream Management

The proper segregation of waste is crucial to prevent accidental exposure and to ensure compliant disposal.[1]

• Solid Waste: All solid waste contaminated with Antitubercular Agent-40, including PPE, empty vials, and contaminated labware, must be collected in a designated, leak-proof, and puncture-resistant hazardous waste container.[1] This container must be clearly labeled as "Hazardous Waste" and specify the contents, including the name "Antitubercular Agent-40".[1]

• Liquid Waste: Unused or residual solutions of Antitubercular Agent-40 should be collected in a separate, compatible, and clearly labeled hazardous waste container.[1] Do not mix with other chemical waste streams unless explicitly approved by your EHS department.[1]

• Sharps Waste: All sharps, such as needles and blades, contaminated with Antitubercular Agent-40 must be disposed of in a designated, puncture-resistant sharps container that is also labeled as hazardous waste.

Quantitative Data for Decontamination

Parameter	Guideline	Citation
Decontaminant	10% Bleach Solution (Sodium Hypochlorite)	[1]
Alternative Decontaminant	1:4 dilution of household bleach	[4]
Minimum Contact Time	20-30 minutes	[1]
Residue Removal Agent	70% Ethanol	[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Antitubercular Agent-40.

Disposal Workflow for Antitubercular Agent-40

Containerization and Labeling

Properly containerize and label all waste at the point of generation.

• Containers: Use containers that are compatible with the chemical nature of Antitubercular Agent-40. Containers should be kept closed except when adding waste.[1]

• Labeling: All waste containers must be affixed with a "Hazardous Waste" label. The label must include the name of the waste ("Antitubercular Agent-40 Waste"), the date of accumulation, and the associated hazards (e.g., "Toxic").

Final Disposal

The ultimate disposal of Antitubercular Agent-40 waste should be conducted by a licensed hazardous waste management company, arranged through your institution's EHS department. High-temperature incineration is the preferred method for the destruction of pharmaceutical waste to prevent the release of active pharmacological agents into the environment.[1][2][3] In some cases, for small quantities, chemical decomposition may be an option, but this requires specialized expertise and should only be performed in accordance with the manufacturer's recommendations and with EHS approval.[2] Returning the investigational agent to the manufacturer for disposal is another potential avenue to explore, particularly for unused stock.[2][3]

References

• 1. benchchem.com [benchchem.com]
• 2. services.gov.krd [services.gov.krd]
• 3. emro.who.int [emro.who.int]
• 4. Cleaning and disinfection process for premises declared infected with bovine tuberculosis - inspection.canada.ca [inspection.canada.ca]

Standard Operating Procedure: Handling and Disposal of Antitubercular Agent-40

Disclaimer: "Antitubercular agent-40" is a designation used for this document and may not correspond to a publicly registered chemical. The following guidelines are based on best practices for handling potent, hazardous pharmaceutical compounds, including known antitubercular agents that require stringent safety protocols. A substance-specific risk assessment is mandatory before beginning any work.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals. It offers procedural, step-by-step guidance for the safe handling and disposal of potent compounds like Antitubercular Agent-40.

Hazard Assessment and Engineering Controls

Antitubercular agents are often highly potent and may present significant health risks through inhalation, dermal contact, or ingestion. All handling of powdered or volatile forms of Antitubercular Agent-40 must be performed within a certified Class II, Type B2 Biosafety Cabinet (BSC) or a powder containment hood to protect both the user and the environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the required equipment for handling Antitubercular Agent-40. Double gloving is mandatory for all handling procedures.

Table 1: PPE Requirements for Handling Antitubercular Agent-40

Protection Area	PPE Item	Standard/Specification	Intended Use
Respiratory	Elastomeric Half-Mask Respirator (EHMR) with P100 (or equivalent) cartridges	NIOSH-approved	Weighing and handling of powdered agent
N95 Respirator	NIOSH-approved	Handling of solutions where aerosolization is not expected
Hands	Double Chemo-rated Nitrile Gloves	ASTM D6978	All handling procedures
Eyes / Face	Safety Goggles with Side Shields	ANSI Z87.1	All handling procedures
Full-Face Shield	ANSI Z87.1	Required when working outside a BSC or during spill cleanup
Body	Disposable, Solid-Front Gown with Cuffed Sleeves	Poly-coated, low-linting	All handling procedures
Feet	Disposable Shoe Covers	Slip-resistant	Required for entry into the designated handling area

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the workflow for safely handling Antitubercular Agent-40 within a designated containment area.

Preparation and Pre-Handling

• Restrict Area: Ensure the handling area is clearly marked with "Warning: Potent Compound Handling Area" and access is restricted.

• Verify Controls: Confirm that the BSC or containment hood has been certified within the last 12 months.

• Assemble Supplies: Gather all necessary equipment, including the agent, diluents, consumables, and waste containers, and place them inside the BSC.

• Don PPE: Before entering the designated area, don shoe covers, gown, and the primary pair of gloves. Don the appropriate respirator, eye protection, and a second pair of gloves before initiating any direct handling.

Compound Handling (Inside BSC)

• Work Surface: Line the interior of the BSC with a disposable, absorbent bench liner.

• Weighing: Use a dedicated microbalance inside the BSC. Weigh the powdered agent directly into a tared container that can be sealed for transport or dissolution.

• Dissolving: Add diluent slowly to the powdered agent to avoid aerosolization. Keep containers closed whenever possible.

• Transport: All primary containers holding Antitubercular Agent-40 must be sealed, wiped down, and placed in a secondary, shatter-proof container for transport outside the BSC.

Post-Handling and Decontamination

• Surface Decontamination: Wipe down all surfaces and equipment inside the BSC with an appropriate deactivating agent or 70% ethanol, followed by sterile water.

• Waste Segregation: Securely close all waste containers inside the BSC before removal.

• Doffing PPE: Doff PPE in the designated anteroom or area immediately outside the handling room. Remove the outer gloves first, followed by the gown, shoe covers, and inner gloves. Respirator and eye protection should be removed last.

• Hygiene: Wash hands thoroughly with soap and water immediately after exiting the area.

Disposal Plan

All waste contaminated with Antitubercular Agent-40 is considered hazardous pharmaceutical waste and must be disposed of according to institutional and federal regulations.

Table 2: Disposal Procedures for Antitubercular Agent-40 Waste

Waste Type	Container	Color Code	Disposal Procedure
Unused or Expired Agent	RCRA-approved Hazardous Waste Container	Black	Label as "Hazardous Pharmaceutical Waste for Incineration." Do not mix with other waste streams.
Contaminated Sharps	Puncture-proof Sharps Container	Yellow or Red	Label as "Chemotherapy/Hazardous Drug Waste."
Contaminated PPE & Consumables	Hazardous Drug Waste Bin (Lined)	Yellow	Collect all gowns, gloves, bench liners, and other contaminated items for high-temperature incineration.
Contaminated Liquid Waste	Sealed, shatter-proof container	N/A	Label clearly and dispose of as hazardous chemical waste according to institutional policy. Do not pour down the drain.

Experimental Workflow and Safety Logic

The following diagram illustrates the mandatory workflow for ensuring safety and compliance when working with Antitubercular Agent-40.

Caption: Workflow for Safe Handling of Potent Antitubercular Agents.